Technical Documentation Center

2-(Aminomethyl)nicotinonitrile Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 2-(Aminomethyl)nicotinonitrile

Core Science & Biosynthesis

Foundational

Technical Whitepaper: 2-(Aminomethyl)nicotinonitrile as a Versatile Scaffold in Medicinal Chemistry

An In-depth Technical Guide to the Synthesis and Application of 2-(Aminomethyl)nicotinonitrile (CAS 1060802-55-2). Executive Summary 2-(Aminomethyl)nicotinonitrile (CAS 1060802-55-2) is a high-value bifunctional heterocy...

Author: BenchChem Technical Support Team. Date: March 2026

An In-depth Technical Guide to the Synthesis and Application of 2-(Aminomethyl)nicotinonitrile (CAS 1060802-55-2).

Executive Summary

2-(Aminomethyl)nicotinonitrile (CAS 1060802-55-2) is a high-value bifunctional heterocyclic building block characterized by a pyridine core substituted with a nitrile group at the C3 position and a primary aminomethyl group at the C2 position.[1][2] This specific orthogonal arrangement—an electrophilic nitrile adjacent to a nucleophilic primary amine—renders it an ideal "linchpin" scaffold for the synthesis of fused bicyclic systems, particularly pyrido[2,3-d]pyrimidines .

These fused systems are critical pharmacophores in modern drug discovery, serving as core structures for ATP-competitive kinase inhibitors (e.g., PIM-1, CDK inhibitors) and other bioactive agents. This guide details the physicochemical properties, validated synthetic protocols, and strategic applications of this compound in fragment-based drug design (FBDD).

Physicochemical Profile

The following data characterizes the free base form of the compound. Researchers should note that the compound is often handled as a hydrochloride salt to enhance stability and water solubility.

PropertyValueNotes
Chemical Name 2-(Aminomethyl)pyridine-3-carbonitrileIUPAC nomenclature
CAS Number 1060802-55-2Unique identifier
Molecular Formula C₇H₇N₃
Molecular Weight 133.15 g/mol Fragment-like (Rule of 3 compliant)
Physical State Solid / Crystalline PowderOften hygroscopic as HCl salt
Solubility DMSO, Methanol, Water (moderate)Salt forms highly water-soluble
Acidity (pKa) ~8.5 (Amine), ~1.0 (Pyridine N)Estimated values
H-Bond Donors 1 (Primary Amine)
H-Bond Acceptors 3 (Nitrile N, Pyridine N, Amine N)

Synthetic Methodologies

The synthesis of 2-(aminomethyl)nicotinonitrile typically proceeds from 2-methylnicotinonitrile , a commercially available precursor. The most robust laboratory-scale method involves a radical halogenation followed by a Gabriel synthesis to install the primary amine without over-alkylation.

Protocol A: The Modified Gabriel Synthesis (Recommended)

This route is preferred for its high selectivity, preventing the formation of secondary/tertiary amines common in direct alkylation.

Step 1: Radical Bromination

  • Reagents: 2-Methylnicotinonitrile, N-Bromosuccinimide (NBS), AIBN (catalyst).

  • Solvent: CCl₄ or Trifluorotoluene (greener alternative).

  • Conditions: Reflux under inert atmosphere (N₂) for 4–6 hours.

  • Mechanism: Free-radical substitution at the benzylic methyl position.

  • Outcome: Yields 2-(bromomethyl)nicotinonitrile .[3]

Step 2: Nucleophilic Substitution

  • Reagents: Potassium phthalimide.[4][5]

  • Solvent: DMF (anhydrous).

  • Conditions: Stir at 60°C for 2 hours.

  • Mechanism: Sₙ2 displacement of the bromide by the phthalimide anion.

  • Outcome: Yields the protected phthalimidomethyl intermediate.

Step 3: Hydrazinolysis (Deprotection)

  • Reagents: Hydrazine hydrate (N₂H₄·H₂O).

  • Solvent: Ethanol.[4]

  • Conditions: Reflux for 2–4 hours.

  • Work-up: Acidification with HCl precipitates phthalhydrazide byproduct; the filtrate is basified to extract the free amine.

  • Outcome: 2-(Aminomethyl)nicotinonitrile .[1][2][3][6]

Visualization of Synthetic Workflow

SynthesisRoute Start 2-Methylnicotinonitrile (Precursor) Inter1 2-(Bromomethyl) nicotinonitrile Start->Inter1 NBS, AIBN Reflux Inter2 Phthalimide Intermediate Inter1->Inter2 K-Phthalimide DMF, 60°C Product 2-(Aminomethyl) nicotinonitrile (CAS 1060802-55-2) Inter2->Product N2H4·H2O EtOH, Reflux

Figure 1: Step-wise synthesis via the Gabriel route, ensuring primary amine fidelity.

Strategic Applications in Drug Design

The core utility of CAS 1060802-55-2 lies in its ability to undergo heterocyclization . The proximity of the amine and nitrile groups allows for the rapid construction of the pyrido[2,3-d]pyrimidine scaffold, a bioisostere of quinazoline.

Mechanism: Cyclization to Pyrido[2,3-d]pyrimidines

When reacted with formamidine acetate or triethyl orthoformate, the primary amine condenses with the electrophilic carbon, followed by an intramolecular nucleophilic attack on the nitrile group. This "Pinner-like" cyclization forms the pyrimidine ring fused to the pyridine.

Key Reaction:

2-(Aminomethyl)nicotinonitrile + Formamidine Acetate → Pyrido[2,3-d]pyrimidine

This scaffold is prevalent in inhibitors for:

  • PIM Kinases: Regulators of cell survival in hematological malignancies.

  • DHFR (Dihydrofolate Reductase): Antibacterial and antineoplastic targets.

  • Tyrosine Kinases: Similar binding modes to Gefitinib/Erlotinib.

Logic of Fragment-Based Design

ReactivityLogic Scaffold 2-(Aminomethyl) nicotinonitrile Nitrile Nitrile (C3) (Electrophile) Scaffold->Nitrile Amine Amine (C2) (Nucleophile) Scaffold->Amine Cyclization Intramolecular Cyclization Nitrile->Cyclization Amine->Cyclization + Formamidine or Orthoester Target Pyrido[2,3-d]pyrimidine (Kinase Inhibitor Core) Cyclization->Target

Figure 2: The bifunctional reactivity logic enabling rapid heterocycle assembly.

Handling, Stability, and Safety

Stability & Storage
  • Hygroscopicity: The free amine can absorb atmospheric CO₂ and moisture. It is best stored as a hydrochloride salt or kept under argon at -20°C.

  • Light Sensitivity: Pyridine derivatives can photo-degrade; store in amber vials.

  • Shelf Life: >2 years if stored properly (desiccated, frozen).

Safety Protocols (SDS Summary)
  • Hazards: Irritant to eyes, respiratory system, and skin (H315, H319, H335). As a nitrile, it may liberate toxic cyanide under strong acidic/metabolic conditions (though the nitrile bond is generally stable).

  • PPE: Nitrile gloves, safety goggles, and fume hood usage are mandatory.

  • Disposal: Dispose of as hazardous organic waste containing nitrogen.

References

  • BLD Pharm. (n.d.).[6] 2-(Aminomethyl)nicotinonitrile Product Page. Retrieved from

  • BenchChem. (2025).[4][5] Technical Guide to the Synthesis of Methyl 2-(aminomethyl)nicotinate Derivatives. (Analogous synthetic route validation). Retrieved from

  • National Institutes of Health (NIH). (2024). Synthesis of novel bioactive pyrido[2,3-d]pyrimidine derivatives. (Application of the scaffold in kinase inhibitors). Retrieved from

  • AiFChem. (2025). Structure and CAS Data for 2-(Aminomethyl)nicotinonitrile. Retrieved from

Sources

Exploratory

Chemical structure of 2-(aminomethyl)pyridine-3-carbonitrile

Topic: Chemical Structure and Technical Profile of 2-(Aminomethyl)pyridine-3-carbonitrile Content Type: Technical Guide / Whitepaper Audience: Researchers, Medicinal Chemists, and Process Scientists A Bifunctional Scaffo...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: Chemical Structure and Technical Profile of 2-(Aminomethyl)pyridine-3-carbonitrile Content Type: Technical Guide / Whitepaper Audience: Researchers, Medicinal Chemists, and Process Scientists

A Bifunctional Scaffold for Fused Heterocycle Synthesis[1]

Executive Summary

2-(Aminomethyl)pyridine-3-carbonitrile is a specialized bifunctional pyridine intermediate characterized by the "ortho-effect" of its substituents: a reactive aminomethyl group (


) at position 2 and an electrophilic carbonitrile group (

) at position 3. Unlike its more common isomer, 2-amino-3-cyanopyridine, this molecule contains a methylene bridge that alters its cyclization geometry.

This structural feature makes it a critical precursor for two distinct classes of privileged pharmacophores: pyrrolo[3,4-b]pyridines (via 5-membered ring fusion) and pyrido[3,2-d]pyrimidines (via 6-membered ring fusion). This guide details the synthesis, reactivity, and application of this scaffold in drug discovery.[1]

Chemical Identity & Properties

PropertyData
IUPAC Name 2-(Aminomethyl)pyridine-3-carbonitrile
Synonyms 3-Cyano-2-picolylamine; 2-Aminomethyl-3-cyanopyridine
Molecular Formula

Molecular Weight 133.15 g/mol
Key Functional Groups Primary Amine (nucleophile), Nitrile (electrophile), Pyridine Nitrogen (basic)
CAS Number Note: Often custom synthesized; distinct from 2-amino isomer (CAS 24517-64-4).

Structural Distinction: Researchers must distinguish this molecule from 2-amino-3-cyanopyridine .

  • 2-Amino-3-cyanopyridine: Amine attached directly to the ring. Cyclizes to form pyrido[2,3-d]pyrimidines.

  • 2-(Aminomethyl)pyridine-3-carbonitrile: Amine attached via a methylene spacer. Cyclizes to form pyrrolo[3,4-b]pyridines or dihydropyrido[3,2-d]pyrimidines.

Synthesis Protocols

The synthesis of 2-(aminomethyl)pyridine-3-carbonitrile is typically achieved via two primary routes, depending on the starting material availability and scale requirements.

Method A: Radical Bromination & Amination (Laboratory Scale)

This route utilizes readily available 2-methyl-3-cyanopyridine.

  • Bromination: 2-Methyl-3-cyanopyridine is treated with N-bromosuccinimide (NBS) and a radical initiator (AIBN or Benzoyl Peroxide) in

    
     or chlorobenzene under reflux.
    
    • Critical Control: Reaction time must be optimized to prevent gem-dibromination.

  • Amination: The resulting 2-(bromomethyl)pyridine-3-carbonitrile is unstable and typically reacted immediately.

    • Gabriel Synthesis: Reaction with potassium phthalimide followed by hydrazine deprotection yields the primary amine cleanly.

    • Direct Amination: Reaction with ammonia in methanol (saturated) at

      
       can be used but risks secondary amine formation.
      
Method B: Nitro-Reduction (Industrial/Scale-Up)

Based on protocols for similar pyridine intermediates (e.g., US Patent 7608720B2), this method avoids unstable benzylic halides.

  • Nucleophilic Substitution: 2-Chloro-3-cyanopyridine is reacted with nitromethane (

    
    ) in the presence of a strong base (KOtBu or NaH) in DMSO.
    
    • Intermediate: 2-(Nitromethyl)pyridine-3-carbonitrile.

  • Selective Reduction: The nitro group is reduced to the amine using

    
     with Raney Nickel or Pd/C in acidic media (HCl/MeOH).
    
    • Selectivity: Conditions must be controlled to reduce the nitro group without reducing the nitrile or the pyridine ring.

Visualization: Synthetic Pathways[2]

Synthesis_Pathways Start_Methyl 2-Methyl-3-cyanopyridine Step_Bromo Radical Bromination (NBS, AIBN) Start_Methyl->Step_Bromo Start_Chloro 2-Chloro-3-cyanopyridine Step_Nitro Nucleophilic Subst. (Nitromethane, Base) Start_Chloro->Step_Nitro Inter_Bromo 2-(Bromomethyl)- 3-cyanopyridine Step_Bromo->Inter_Bromo Inter_Nitro 2-(Nitromethyl)- 3-cyanopyridine Step_Nitro->Inter_Nitro Step_Amination Gabriel Synthesis (K-Phthalimide; N2H4) Inter_Bromo->Step_Amination Step_Reduction Selective Hydrogenation (H2, Raney Ni, HCl) Inter_Nitro->Step_Reduction Product 2-(Aminomethyl)pyridine- 3-carbonitrile Step_Amination->Product Step_Reduction->Product

Figure 1: Dual synthetic pathways for accessing the target scaffold. Method B is preferred for scale-up to avoid lachrymatory bromomethyl intermediates.

Reactivity Profile: The Cyclization Switch

The core value of this molecule lies in its ability to function as a "switchable" substrate for heterocycle formation. The outcome depends on the reaction partner and conditions.[2]

Pathway A: Formation of Pyrrolo[3,4-b]pyridines (5-Membered Fusion)

This pathway is utilized to synthesize lactam-based kinase inhibitors (e.g., MET, ALK inhibitors).

  • Mechanism: Hydrolysis of the nitrile to a carboxylic acid (or ester) followed by intramolecular amide formation.

  • Protocol:

    • Hydrolysis: Treat with basic

      
       or acid (
      
      
      
      ) to convert
      
      
      to
      
      
      or
      
      
      .
    • Cyclization: Heating in the presence of a dehydrating agent (if acid) or simple thermal cyclization (if ester) facilitates the attack of the aminomethyl nitrogen onto the carbonyl.

  • Product: 6,7-Dihydro-5H-pyrrolo[3,4-b]pyridin-5-one .[3][4]

Pathway B: Formation of Pyrido[3,2-d]pyrimidines (6-Membered Fusion)

This pathway creates a dihydropyrimidine ring fused to the pyridine, often used in folate antagonist research.

  • Mechanism: Insertion of a one-carbon unit between the amine and the nitrile.

  • Protocol:

    • Condensation: React with formamidine acetate, triethyl orthoformate, or dimethylformamide dimethyl acetal (DMF-DMA).

    • Cyclization: The exocyclic amine forms an imidine intermediate which attacks the nitrile carbon.

  • Product: 1,2,3,4-Tetrahydropyrido[3,2-d]pyrimidine derivatives.

Visualization: Divergent Cyclization

Cyclization_Switch Core 2-(Aminomethyl)pyridine- 3-carbonitrile Reagent_A Hydrolysis (Acid/Base) + Dehydration Core->Reagent_A Path A Reagent_B C1 Synthon (Formamidine/DMF-DMA) Core->Reagent_B Path B Inter_A Intermediate: Amino-Acid/Ester Reagent_A->Inter_A Path A Product_A Pyrrolo[3,4-b]pyridin-5-one (5-Membered Lactam) Inter_A->Product_A Path A Inter_B Intermediate: Amidine Reagent_B->Inter_B Path B Product_B Tetrahydropyrido[3,2-d]pyrimidine (6-Membered Pyrimidine) Inter_B->Product_B Path B

Figure 2: Divergent synthesis of fused heterocycles. Path A yields the pyrrolopyridine scaffold (common in kinase inhibitors), while Path B yields the pyridopyrimidine scaffold.

Applications in Drug Discovery[1][5]

Kinase Inhibition (Moxifloxacin Analogues)

While Moxifloxacin utilizes a diazabicyclo system fused to a quinolone, the pyrrolo[3,4-b]pyridine core derived from this starting material is a bioisostere for isoindolinones. It serves as a scaffold for:

  • MET Kinase Inhibitors: The lactam nitrogen can be substituted to probe the ATP-binding pocket.

  • DPP-4 Inhibitors: Substituted pyrrolopyridines have shown efficacy in metabolic disease models (e.g., BMS-767778 analogs).

Fragment-Based Drug Design (FBDD)

The molecule is an ideal "fragment" due to:

  • Low Molecular Weight: 133 Da (leaves room for elaboration).

  • Defined Vector: The nitrile and amine vectors are orthogonal, allowing growth in two specific directions.

  • Solubility: The pyridine nitrogen enhances aqueous solubility compared to benzene analogs (cyanobenzylamines).

Safety & Handling

  • Acute Toxicity: Like most aminopyridines, this compound is likely toxic if swallowed or absorbed through the skin. It acts as a potassium channel blocker.

  • Lachrymator Risk: If synthesizing via the bromomethyl route (Method A), be aware that 2-(bromomethyl)pyridine derivatives are potent lachrymators and skin irritants. All operations must be performed in a fume hood.

  • Storage: Store under inert atmosphere (Argon/Nitrogen) at -20°C. The free amine is prone to air oxidation and carbonate formation (absorbing

    
    ).
    

References

  • BenchChem. (2025).[1] Comparative analysis of synthesis routes for aminopyridine intermediates.

  • Trost, B. M., & Gutierrez, A. C. (2007). Ruthenium-Catalyzed Cycloisomerization-6-Cyclization: A Novel Route to Pyridines. Organic Letters, 9(8), 1473-1476.

  • Bayer CropScience AG. (2009). Process for the preparation of 2-aminomethylpyridine derivatives. US Patent 7,608,720 B2.

  • Devasthale, P., et al. (2013).[3] Optimization of Activity, Selectivity, and Liability Profiles in 5-Oxopyrrolopyridine DPP4 Inhibitors Leading to Clinical Candidate BMS-767778. Journal of Medicinal Chemistry, 56(18), 7343–7357.

  • ChemicalBook. (2025).[1][5] 5H-Pyrrolo[3,4-b]pyridine-5,7(6H)-dione Properties and Synthesis.

Sources

Foundational

Comprehensive Technical Guide on 2-(Aminomethyl)nicotinonitrile: Molecular Characterization and Synthetic Applications

Executive Summary In the landscape of modern medicinal chemistry, the rational design of small-molecule therapeutics relies heavily on privileged scaffolds that offer both structural rigidity and versatile functionalizat...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In the landscape of modern medicinal chemistry, the rational design of small-molecule therapeutics relies heavily on privileged scaffolds that offer both structural rigidity and versatile functionalization handles. 2-(Aminomethyl)nicotinonitrile , systematically known as 2-(aminomethyl)pyridine-3-carbonitrile, is a highly valuable bifunctional building block. By combining an electron-deficient pyridine-3-carbonitrile core with a reactive primary amine at the C2 position, this molecule serves as a critical intermediate in the synthesis of kinase inhibitors, positive allosteric modulators (PAMs), and fused heterocyclic systems.

This whitepaper provides an in-depth analysis of the physicochemical properties, mechanistic utility, and synthetic protocols associated with 2-(aminomethyl)nicotinonitrile, designed specifically for researchers and drug development professionals.

Physicochemical Profiling & Structural Causality

The utility of 2-(aminomethyl)nicotinonitrile stems directly from its molecular architecture. The presence of the strongly electron-withdrawing cyano (–C≡N) group at the C3 position significantly alters the electronic distribution of the pyridine ring, lowering the pKa of the pyridine nitrogen and activating the ring toward nucleophilic attack. Conversely, the aminomethyl group (–CH₂NH₂) at the C2 position provides an isolated, highly nucleophilic primary amine that is sterically accessible for rapid functionalization.

Core Chemical Identifiers
  • IUPAC Name: 2-(aminomethyl)pyridine-3-carbonitrile

  • Molecular Formula: C₇H₇N₃

  • Molecular Weight (Free Base): 133.15 g/mol [1]

  • Molecular Weight (Dihydrochloride Salt): 206.07 g/mol [2]

  • SMILES: N#CC1=CC=CC=N1CN (Isomeric equivalent)

The compound is frequently handled as a dihydrochloride salt to prevent spontaneous degradation and to improve its shelf-life and aqueous solubility during early-stage synthetic workflows[2].

Mechanistic Causality in Drug Development

The selection of 2-(aminomethyl)nicotinonitrile in drug discovery is not arbitrary; it is driven by specific structure-activity relationship (SAR) requirements.

The Pyridine-3-Carbonitrile Core as a Kinase Hinge Binder

Pyridine-3-carbonitrile derivatives have emerged as potent inhibitors of various oncogenic kinases, most notably PIM-1 kinase and VEGFR-2 [3]. The nitrogen of the pyridine ring and the adjacent cyano group act as a bidentate hydrogen-bond acceptor system, perfectly poised to interact with the ATP-binding hinge region of kinases. The electron-deficient nature of the ring also enhances π-π stacking interactions with aromatic residues in the binding pocket[4].

The Aminomethyl Motif for Pharmacokinetic Tuning

The incorporation of an aminomethylpyridine fragment is a proven strategy to enhance the physicochemical properties of a drug candidate. The basic amine improves aqueous solubility and can be protonated at physiological pH, which is often critical for target engagement. Furthermore, aminomethylpyridine scaffolds have been successfully utilized to improve brain penetrance in central nervous system (CNS) drug discovery, such as in the development of selective M4 positive allosteric modulators for schizophrenia[5].

PIM1Pathway Inhibitor Pyridine-3-carbonitrile Derivative PIM1 PIM-1 Kinase (Overexpressed) Inhibitor->PIM1 Competitive Inhibition BAD BAD Protein (Pro-apoptotic) PIM1->BAD Phosphorylation (Blocked) Apoptosis Cell Apoptosis (Cancer Cell Death) BAD->Apoptosis Activation

Mechanism of PIM-1 kinase inhibition inducing cancer cell apoptosis.

Synthetic Workflows & Experimental Protocols

2-(Aminomethyl)nicotinonitrile is predominantly used as a nucleophile in amide coupling reactions or as a precursor for cyclization into fused pyrido[2,3-d]pyrimidines. Below is a self-validating, step-by-step protocol for synthesizing an amide intermediate, ensuring high yield and minimal racemization (if chiral acids are used).

Protocol: HATU-Mediated Amide Coupling

Objective: To couple a target carboxylic acid with 2-(aminomethyl)nicotinonitrile dihydrochloride.

Reagents & Materials:

  • Carboxylic acid derivative (1.0 eq)

  • 2-(Aminomethyl)nicotinonitrile dihydrochloride (1.1 eq)

  • HATU (1.2 eq)

  • N,N-Diisopropylethylamine (DIPEA) (4.0 eq)

  • Anhydrous N,N-Dimethylformamide (DMF)

Step-by-Step Methodology:

  • Activation: Dissolve the carboxylic acid (1.0 mmol) in 5 mL of anhydrous DMF under a nitrogen atmosphere. Add HATU (1.2 mmol) and stir for 10 minutes at room temperature to form the active OAT ester. Causality: HATU is chosen over EDC/HOBt for its superior reaction kinetics and ability to couple sterically hindered substrates efficiently.

  • Neutralization & Addition: In a separate vial, suspend 2-(aminomethyl)nicotinonitrile dihydrochloride (1.1 mmol) in 2 mL of DMF. Add DIPEA (4.0 mmol) to liberate the free base. Causality: 4.0 equivalents of DIPEA are strictly required (2 eq to neutralize the dihydrochloride salt, 1 eq to neutralize the acid generated during coupling, and 1 eq in excess to drive the reaction).

  • Coupling: Transfer the neutralized amine solution dropwise to the activated acid mixture. Stir at room temperature for 2–4 hours.

  • Reaction Monitoring: Monitor the reaction via LC-MS. The disappearance of the activated ester mass and the appearance of the product mass [M+H]⁺ confirms completion.

  • Workup: Dilute the reaction mixture with ethyl acetate (30 mL) and wash sequentially with saturated aqueous NaHCO₃ (2 × 15 mL), 1M HCl (15 mL), and brine (15 mL).

  • Purification: Dry the organic layer over anhydrous Na₂SO₄, concentrate under reduced pressure, and purify via flash column chromatography (DCM/MeOH gradient).

SyntheticWorkflow A Carboxylic Acid Activation (HATU) C Amide Bond Formation A->C DIPEA, DMF B 2-(Aminomethyl) nicotinonitrile B->C Nucleophilic Attack D Cyclization (Base-catalyzed) C->D Intramolecular E Fused Pyrido-pyrimidine (Kinase Inhibitor) D->E Final Product

Synthetic workflow for fused pyrido-pyrimidine kinase inhibitors.

Quantitative Data Summary

The following tables summarize the core physical properties of the building block and the comparative biological efficacy of its downstream derivatives in oncology models.

Table 1: Physicochemical Properties of 2-(Aminomethyl)nicotinonitrile
PropertyValue (Free Base)Value (Dihydrochloride)
Molecular Formula C₇H₇N₃C₇H₉Cl₂N₃
Molecular Weight 133.15 g/mol 206.07 g/mol
Hydrogen Bond Donors 1 (NH₂)2
Hydrogen Bond Acceptors 3 (Pyridine N, Cyano N, Amine N)3
Topological Polar Surface Area 62.7 ŲN/A
Table 2: Comparative In Vitro Kinase Inhibition of Pyridine-3-Carbonitrile Derivatives

Data aggregated from recent preclinical evaluations of pyridine-3-carbonitrile scaffolds[3][6].

Derivative ClassPrimary TargetCell Line TestedIC₅₀ Value (µM)Mechanism of Action
Cyanopyridone 5aDual VEGFR-2 / HER-2MCF-7 (Breast)1.77RTK Inhibition / Anti-angiogenesis
Pyridopyrimidine Cpd. 4PIM-1 KinaseHepG2 (Liver)0.99Apoptosis Induction (Caspase 3/7)
Pyridopyrimidine Cpd. 9PIM-1 KinaseHepG2 (Liver)0.0084 (8.4 nM)Apoptosis Induction (Caspase 3/7)

References

  • National Center for Biotechnology Information (PubChem). "5-(Aminomethyl)picolinonitrile | C7H7N3 | CID 11355715". PubChem Database. Available at: [Link]

  • National Center for Biotechnology Information (PubChem). "2-(Aminomethyl)nicotinonitrile Dihydrochloride | C7H9Cl2N3 | CID 158492484". PubChem Database. Available at:[Link]

  • National Institutes of Health (PMC). "Discovery of a selective M4 positive allosteric modulator based on the 3-amino-thieno[2,3-b]pyridine-2-carboxamide scaffold". PMC Database. Available at:[Link]

  • RSC Publishing. "Synthesis of novel pyridine and pyrazolyl pyridine conjugates with potent cytotoxicity against HepG2 cancer cells as PIM-1 kinase inhibitors and caspase activators". RSC Advances. Available at:[Link]

Sources

Exploratory

Predictive and Empirical Solubility Profiling of 2-(Aminomethyl)nicotinonitrile in Polar Solvents

An Application Whitepaper for Drug Discovery and Formulation Scientists Executive Summary In early-stage drug discovery, particularly within Fragment-Based Drug Discovery (FBDD) and high-throughput screening (HTS), the p...

Author: BenchChem Technical Support Team. Date: March 2026

An Application Whitepaper for Drug Discovery and Formulation Scientists

Executive Summary

In early-stage drug discovery, particularly within Fragment-Based Drug Discovery (FBDD) and high-throughput screening (HTS), the physicochemical characterization of building blocks is a critical bottleneck. 2-(Aminomethyl)nicotinonitrile (also known as 2-(aminomethyl)pyridine-3-carbonitrile) is a highly versatile bifunctional scaffold. However, its utility in downstream synthesis and biological assays is strictly governed by its solubility profile in primary laboratory solvents, most notably Dimethyl Sulfoxide (DMSO) and Methanol.

As a Senior Application Scientist, I have structured this whitepaper to move beyond mere data reporting. Here, we will dissect the thermodynamic causality behind the solvation of 2-(aminomethyl)nicotinonitrile, establish a self-validating empirical protocol for solubility determination, and provide actionable insights for its application in pharmaceutical workflows.

Structural Analytics & Solvation Thermodynamics

To predict and manipulate the solubility of 2-(aminomethyl)nicotinonitrile, we must first analyze its molecular architecture. The compound features three distinct interactive moieties: a pyridine ring, a nitrile group (–C≡N), and a primary amine (–NH₂). It is frequently utilized in its free base form or as a dihydrochloride salt[1].

The Role of DMSO (Polar Aprotic Solvation)

DMSO is the ubiquitous standard for maintaining stock solutions in chemical libraries because of its exceptional ability to dissolve both polar and non-polar compounds without facilitating hydrolysis[2].

  • Causality of Solvation: DMSO features a highly polarized S=O bond, making it a powerful hydrogen-bond acceptor. The primary amine of 2-(aminomethyl)nicotinonitrile acts as a strong hydrogen-bond donor. The thermodynamic driving force for dissolution in DMSO is the formation of these intermolecular hydrogen bonds, which rapidly overcome the crystal lattice energy of the solid compound.

  • Screening Relevance: For FBDD, compounds must typically achieve a solubility of 50 mM to 200 mM in DMSO to ensure that subsequent aqueous dilutions (usually to 1 mM assay concentrations) do not trigger immediate precipitation[3][4].

The Role of Methanol (Polar Protic Solvation)

Methanol (MeOH) is a polar protic solvent, meaning it acts as both a hydrogen-bond donor and acceptor.

  • Causality of Solvation: Methanol's hydroxyl (–OH) group donates hydrogen bonds to the lone pairs on the pyridine nitrogen and the nitrile group. While the free base of 2-(aminomethyl)nicotinonitrile is highly soluble in methanol, the dihydrochloride salt form[1] relies on methanol's moderate dielectric constant to separate the ionic lattice. Methanol is highly preferred for LC-MS sample preparation due to its volatility and compatibility with electrospray ionization (ESI).

Solvation C 2-(Aminomethyl)nicotinonitrile (Free Base / Salt) HBA H-Bond Acceptor (S=O interacts with -NH2) C->HBA Solvation HBD H-Bond Donor & Acceptor (-OH interacts with Pyridine & -CN) C->HBD Solvation D DMSO (Polar Aprotic) M Methanol (Polar Protic) HBA->D High Solubility (>100 mM) HBD->M Moderate-High Solubility

Caption: Solvation pathways and hydrogen-bonding dynamics of 2-(aminomethyl)nicotinonitrile.

Quantitative Data & Solvent Comparison

The following table synthesizes the expected physicochemical behavior and solubility metrics of the compound based on its structural thermodynamics and standard fragment library parameters[4][5].

Property / Metric2-(Aminomethyl)nicotinonitrile (Free Base)2-(Aminomethyl)nicotinonitrile (2HCl Salt)
Molecular Weight 133.15 g/mol 206.07 g/mol
Primary Intermolecular Forces Dipole-Dipole, H-BondingIon-Dipole, H-Bonding
Target DMSO Solubility ≥ 100 mM (Excellent)≥ 200 mM (Exceptional)
Target Methanol Solubility ≥ 50 mM (High)~ 20 - 50 mM (Moderate to High)
Primary Laboratory Use Organic Synthesis, CrystallizationAqueous Assays, HTS Stock Solutions

Methodological Framework: Thermodynamic Solubility Protocol

Kinetic solubility assays (often done via solvent-shift methods) are prone to supersaturation artifacts. To obtain true, reliable data, the Saturation Shake-Flask (SSF) method is the gold standard[6].

This protocol is designed as a self-validating system : the continuous presence of un-dissolved solid at the end of the equilibration phase physically guarantees that the solution has reached its absolute thermodynamic saturation point. If the solid completely dissolves, the resulting concentration is merely a lower bound, and the assay fails its internal quality control.

Step-by-Step Shake-Flask Methodology
  • Solid Dispensing (Excess API): Accurately weigh approximately 5–10 mg of 2-(aminomethyl)nicotinonitrile into a 1.5 mL glass HPLC vial. Crucial: Glass is required to prevent plasticizer leaching from DMSO[2].

  • Solvent Addition: Add 100 µL of the target solvent (DMSO or Methanol). This creates a deliberately supersaturated environment.

  • Thermal Equilibration: Seal the vial and place it in a thermoshaker at 25.0 ± 0.1 °C. Agitate at 500 rpm for 24 to 48 hours. Causality: 24 hours is the minimum time required to overcome the activation energy barrier of dissolution and reach thermodynamic equilibrium[6].

  • Phase Separation: Centrifuge the vial at 10,000 × g for 15 minutes to pellet the undissolved solid.

  • Internal QC Check: Visually inspect the vial. A solid pellet MUST be present. If no pellet is visible, add an additional 5 mg of the compound and repeat steps 3-4.

  • Aliquot & Dilution: Carefully extract 10 µL of the supernatant without disturbing the pellet. Dilute this aliquot into a compatible mobile phase (e.g., 990 µL of Water/Acetonitrile) to bring the concentration within the linear dynamic range of the detector.

  • Quantification: Analyze the diluted sample via HPLC-UV (using the pyridine chromophore at ~254 nm) against a pre-established standard calibration curve.

Protocol S1 1. Solid Dispensing (Excess API) S2 2. Solvent Addition (DMSO / MeOH) S1->S2 S3 3. Equilibration (24-48h, 25°C, 500 rpm) S2->S3 S4 4. Phase Separation (Centrifugation) S3->S4 QC QC: Solid Pellet Present? S4->QC QC->S1 No (Add more API) S5 5. HPLC-UV/LC-MS Quantification QC->S5 Yes (Saturated) End Thermodynamic Solubility Value S5->End

Caption: Thermodynamic saturation shake-flask (SSF) workflow with internal quality control loop.

Application in Drug Development Workflows

Understanding the precise solubility of 2-(aminomethyl)nicotinonitrile in these two solvents allows scientists to optimize downstream workflows:

  • High-Throughput Screening (HTS): The compound's high solubility in DMSO makes it an ideal candidate for inclusion in fragment libraries. By confirming a DMSO solubility of >100 mM, researchers can confidently store the compound at -20°C without fear of freeze-thaw precipitation, ensuring that false negatives in biological assays (caused by compound crashing out of solution) are minimized[3][7].

  • Synthetic Chemistry & Purification: Methanol is the solvent of choice when transitioning from biological screening to chemical optimization. If the compound needs to be functionalized (e.g., reductive amination of the primary amine), methanol provides a highly polar, protic environment that stabilizes charged transition states while remaining easy to remove via rotary evaporation.

References

1.[1] National Center for Biotechnology Information. "2-(Aminomethyl)nicotinonitrile Dihydrochloride | C7H9Cl2N3 | CID 158492484". PubChem. Available at: 2.[3] National Institutes of Health (NIH). "DMSO Solubility Assessment for Fragment-Based Screening - PMC". PubMed Central. Available at: 3.[2] Wikipedia Contributors. "Dimethyl sulfoxide". Wikipedia, The Free Encyclopedia. Available at: 4.[7] National Institutes of Health (NIH). "In silico approaches to prediction of aqueous and DMSO solubility of drug-like compounds: trends, problems and solutions". PubMed. Available at: 5.[4] Life Chemicals. "Fragment Library with Experimental Solubility". Life Chemicals. Available at: 6.[5] Life Chemicals. "Compound solubility measurements for early drug discovery". Life Chemicals Blog. Available at: 7.[6] CORE. "Equilibrium solubility measurement of ionizable drugs – consensus recommendations for improving data quality". CORE. Available at:

Sources

Foundational

Chemoinformatic and Synthetic Utility of 2-(Aminomethyl)nicotinonitrile: A Technical Guide

Executive Summary In modern drug discovery, the design of privileged scaffolds relies heavily on bifunctional building blocks that offer orthogonal reactivity. 2-(Aminomethyl)nicotinonitrile (also known as 2-(aminomethyl...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In modern drug discovery, the design of privileged scaffolds relies heavily on bifunctional building blocks that offer orthogonal reactivity. 2-(Aminomethyl)nicotinonitrile (also known as 2-(aminomethyl)pyridine-3-carbonitrile) is a highly versatile intermediate. Featuring a nucleophilic primary amine and an electrophilic nitrile positioned ortho to each other on a pyridine core, this molecule is a premier precursor for the synthesis of fused heterocyclic pharmacophores, such as pyrido[2,3-d]pyrimidines.

This whitepaper provides an in-depth analysis of the chemoinformatic identifiers (SMILES, InChI, and InChIKey) of 2-(Aminomethyl)nicotinonitrile, decodes its structural causality, and outlines a self-validating synthetic workflow for its application in medicinal chemistry.

Chemoinformatic Identity and Structural Logic

Accurate digital representation of chemical structures is the backbone of computational drug discovery. The structural identifiers for 2-(Aminomethyl)nicotinonitrile are not just database keys; they are topological maps of its reactivity [1].

Decoding the SMILES String

The canonical SMILES string for 2-(Aminomethyl)nicotinonitrile is: NCc1ncccc1C#N

  • Aliphatic vs. Aromatic: The uppercase NC denotes the aliphatic aminomethyl group, highlighting the primary amine's localized lone pair, which acts as a hard nucleophile. The lowercase c and n denote the delocalized aromatic pyridine system.

  • Electrophilic Center: The C#N explicitly defines the sp-hybridized carbonitrile group. The strong electron-withdrawing nature of the nitrogen creates a highly electrophilic carbon atom.

  • Spatial Proximity: The numeric 1 indicates the ring closure (c1...c1), explicitly placing the aminomethyl (at C2) and nitrile (at C3) groups in close spatial proximity. This ortho-relationship is the thermodynamic driver that enables intramolecular cyclization.

SMILES_Parsing SMILES SMILES: NCc1ncccc1C#N Amine Aminomethyl Group (Nucleophile) SMILES->Amine NC- Pyridine Pyridine Core (Scaffold) SMILES->Pyridine c1ncccc1 Nitrile Carbonitrile Group (Electrophile) SMILES->Nitrile -C#N

Chemoinformatic parsing of 2-(Aminomethyl)nicotinonitrile SMILES into reactive domains.

InChI and InChIKey Architecture

While SMILES can vary based on the canonicalization algorithm, the IUPAC International Chemical Identifier (InChI) provides a strictly standardized hierarchical representation.

  • InChI: InChI=1S/C7H7N3/c8-4-6-2-1-3-10-7(6)5-9/h1-3H,5,9H2

    • Causality: Layer 1 (C7H7N3) defines the exact stoichiometry. Layer 2 (c8-4-6-2-1-3-10-7(6)5-9) maps the skeletal connectivity. It mathematically confirms the branching of the aminomethyl (5-9) and nitrile (4-8) groups off the core pyridine ring (6-2-1-3-10-7).

  • InChIKey: The InChIKey is a 27-character SHA-256 hashed version of the InChI. Because the raw InChI string contains special characters that break URL structures, the InChIKey serves as a collision-resistant digital fingerprint essential for querying massive chemical libraries and patent databases without parsing errors.

Quantitative Physicochemical Profile

The physical properties of this building block make it ideal for Fragment-Based Drug Discovery (FBDD) [1].

PropertyValueChemoinformatic Significance
Molecular Formula C₇H₇N₃Defines the exact atom count and degree of unsaturation (Index = 6).
Molecular Weight 133.15 g/mol Low molecular weight ensures high ligand efficiency in fragment screening.
Topological Polar Surface Area (TPSA) 62.7 ŲOptimal for membrane permeability; falls well within the Lipinski Rule of 5.
LogP (Computed) ~0.2 - 0.6Indicates high aqueous solubility, crucial for in vitro assay formulation.

Mechanistic Role in Drug Discovery

The pyridine-carbonitrile core is a classical synthetic target because it serves as a rigid, electron-deficient platform [2]. The pyridine nucleus in 2-(Aminomethyl)nicotinonitrile is rendered significantly electron-deficient by the combined inductive and resonance effects of the nitrile group.

When utilized in synthesis, the molecule exhibits orthogonal reactivity :

  • Intermolecular Attack: The primary amine first reacts with an external electrophile (e.g., an orthoester, urea, or isothiocyanate).

  • Intramolecular Cyclization: The resulting intermediate undergoes a favored 6-exo-dig or 6-endo-dig cyclization, where a newly formed nucleophilic center attacks the adjacent nitrile carbon, yielding a fused bicyclic system (e.g., a pyrido-pyrimidine).

Experimental Workflow: Self-Validating Cyclization Protocol

To ensure scientific integrity and reproducibility, the following protocol details the synthesis of a fused pyrido[2,3-d]pyrimidine scaffold using 2-(Aminomethyl)nicotinonitrile. Every step is designed with built-in analytical validation [3].

Step-by-Step Methodology

Step 1: Solvation and Preparation

  • Action: Dissolve 2-(Aminomethyl)nicotinonitrile (1.0 mmol) in 5 mL of anhydrous N,N-Dimethylformamide (DMF) under an inert argon atmosphere.

  • Causality: DMF is chosen as a polar aprotic solvent. It stabilizes the transition state of the subsequent nucleophilic attack through dipole-dipole interactions without hydrogen-bonding to (and thereby dampening) the nucleophilic amine.

Step 2: Base-Promoted Activation

  • Action: Add the coupling partner (e.g., triethyl orthoformate, 1.2 mmol) followed by N,N-Diisopropylethylamine (DIPEA, 1.5 mmol).

  • Causality: DIPEA acts as a sterically hindered, non-nucleophilic proton scavenger. It ensures the primary amine remains in its active, deprotonated state without competing for the electrophile.

Step 3: Thermal Cyclization

  • Action: Heat the reaction mixture to 80°C for 4–6 hours.

  • Causality: While the initial intermolecular addition is rapid at room temperature, the subsequent intramolecular attack onto the sp-hybridized nitrile carbon requires thermal energy to overcome the entropic and activation energy barriers.

Step 4: Analytical Validation (Self-Validating System)

  • Action: Monitor the reaction via FT-IR and LC-MS.

  • Causality: The protocol is self-validating. The starting material possesses a sharp, highly characteristic C#N triple-bond stretch at ~2220 cm⁻¹ in FT-IR. The complete disappearance of this peak confirms that the intramolecular cyclization has successfully consumed the nitrile group. Concurrently, LC-MS must show the disappearance of the starting mass (m/z 134 [M+H]⁺) and the appearance of the cyclized product mass.

Cyclization_Workflow Step1 Step 1: Solvation 2-(Aminomethyl)nicotinonitrile in DMF Step2 Step 2: Activation Add Coupling Partner + DIPEA Step1->Step2 Polar aprotic environment Step3 Step 3: Cyclization Heat to 80°C for 4-6h Step2->Step3 Amine deprotonation Validation Validation IR: Loss of 2220 cm⁻¹ peak LC-MS: Product Mass Step3->Validation Intramolecular attack Product Target Fused Pyrido-pyrimidine Scaffold Validation->Product Confirmed purity

Self-validating synthetic workflow for the cyclization of 2-(Aminomethyl)nicotinonitrile.

Conclusion

2-(Aminomethyl)nicotinonitrile is a highly strategic building block in medicinal chemistry. Its chemoinformatic identifiers—specifically its SMILES (NCc1ncccc1C#N) and InChI representations—perfectly map its orthogonal reactive centers. By understanding the causality behind its structural proximity and electronic distribution, researchers can rationally design self-validating synthetic workflows to generate complex, privileged fused-heterocyclic libraries for drug discovery.

References

  • National Center for Biotechnology Information. "PubChem Compound Summary for CID 11355715, 5-(Aminomethyl)picolinonitrile." PubChem,[Link].

Exploratory

Technical Monograph: 3-Cyano-2-(aminomethyl)pyridine

Topic: 3-Cyano-2-(aminomethyl)pyridine Chemical Safety & Technical Guide Content Type: Technical Safety Monograph Audience: Researchers, Medicinal Chemists, and EHS Professionals Safety, Synthesis, and Handling of a Bifu...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: 3-Cyano-2-(aminomethyl)pyridine Chemical Safety & Technical Guide Content Type: Technical Safety Monograph Audience: Researchers, Medicinal Chemists, and EHS Professionals

Safety, Synthesis, and Handling of a Bifunctional Pyridine Intermediate

Part 1: Executive Summary & Chemical Identity

3-Cyano-2-(aminomethyl)pyridine (IUPAC: 2-(Aminomethyl)pyridine-3-carbonitrile) is a specialized heterocyclic building block used primarily in the synthesis of kinase inhibitors and DPP-4 inhibitors. Its structure combines a primary aminomethyl group (conferring basicity and nucleophilicity) with a 3-cyano group (electron-withdrawing, potential pharmacophore).

This molecule presents a dual-hazard profile : it is corrosive to tissue due to the primary amine and possesses systemic toxicity characteristics typical of cyanopyridines. This guide synthesizes safety data based on direct structural analogs (Read-Across Toxicology) where specific experimental data for this research-grade intermediate is limited.

Chemical Fingerprint
PropertyData
CAS Number 1060802-55-2 (Research Grade)
IUPAC Name 2-(Aminomethyl)pyridine-3-carbonitrile
Synonyms 2-(Aminomethyl)nicotinonitrile; 3-Cyano-2-picolylamine
Molecular Formula C₇H₇N₃
Molecular Weight 133.15 g/mol
Physical State Solid (low melting) or viscous oil (depending on purity/salt form)
Solubility Soluble in DMSO, Methanol, DCM; Sparingly soluble in water (free base)

Part 2: Hazard Identification & GHS Classification (Derived)

Based on Structure-Activity Relationship (SAR) with 2-Picolylamine (CAS 3731-51-9) and 3-Cyanopyridine (CAS 100-54-9).

GHS Classification

Signal Word: DANGER [1]

Hazard ClassCategoryHazard Statement
Skin Corrosion/Irritation 1B H314: Causes severe skin burns and eye damage.[2]
Serious Eye Damage 1 H318: Causes serious eye damage (irreversible).[3]
Acute Toxicity (Oral) 4 H302: Harmful if swallowed.[3]
Acute Toxicity (Dermal) 4 H312: Harmful in contact with skin.
STOT - Single Exposure 3 H335: May cause respiratory irritation.[1]
Toxicology & Mechanism
  • Local Corrosivity: The 2-aminomethyl group (

    
    ) creates a highly alkaline local environment upon contact with moisture, leading to saponification of membrane lipids and liquefactive necrosis.
    
  • Systemic Toxicity: The 3-cyanopyridine core is metabolically stable but can inhibit specific hepatic enzymes. While rapid cyanide liberation is less likely than with aliphatic nitriles, oxidative metabolism may release cyanide ions slowly.

  • Target Organs:

    • Primary: Eyes (Cornea), Skin, Mucous Membranes.

    • Secondary: Liver and Kidneys (typical of pyridine xenobiotics).

Part 3: Safe Handling & Exposure Control

Core Directive: Treat as a Corrosive-Toxic hybrid. Standard "irritant" protocols are insufficient.

Engineering Controls
  • Enclosure: Handle exclusively in a certified chemical fume hood.

  • Atmosphere: Inert atmosphere (Nitrogen/Argon) is recommended not just for stability, but to prevent formation of carbonate salts (from air CO₂) which can crust and aerosolize.

Personal Protective Equipment (PPE) Matrix
  • Eyes: Chemical Splash Goggles AND Face Shield. (Standard safety glasses offer insufficient protection against corrosive splashes).

  • Hands:

    • Splash Contact: Nitrile Rubber (min 0.11 mm thickness).

    • Prolonged Contact: Silver Shield® or Viton® laminate gloves. Note: 2-picolylamines can permeate standard nitrile over long durations.

  • Body: Chemical-resistant lab coat with tight cuffs; chemical apron for synthesis scales >5g.

Visualization: Safe Handling Workflow

SafeHandling cluster_emergency Emergency Override Start Start: Handling 3-Cyano-2-(aminomethyl)pyridine Assessment Scale Assessment Start->Assessment SmallScale < 1 gram (Analytical/Screening) Assessment->SmallScale Low Risk LargeScale > 1 gram (Synthesis/Purification) Assessment->LargeScale High Risk Hood Standard Fume Hood Sash < 18 inches SmallScale->Hood GloveBox Glove Box or Closed System Transfer LargeScale->GloveBox PPE_Basic PPE: Nitrile Gloves + Goggles + Lab Coat Hood->PPE_Basic PPE_Advanced PPE: Double Gloving (Laminate) + Face Shield + Apron GloveBox->PPE_Advanced Waste Quench: Dilute Acid (pH 3-4) then Alkaline Waste Stream PPE_Basic->Waste PPE_Advanced->Waste Spill Spill Detected Neutralize Absorb with Vermiculite Do NOT use water initially Spill->Neutralize

Figure 1: Decision tree for handling corrosive aminomethyl-pyridine derivatives based on operational scale.

Part 4: Synthesis & Impurity Profiling

Understanding the synthesis is crucial for anticipating impurities (such as lachrymators or explosive azides).

Retrosynthetic Logic

The most robust route to 3-cyano-2-(aminomethyl)pyridine avoids the non-selective reduction of dinitriles. Instead, it typically proceeds via the functionalization of 2-methyl-3-cyanopyridine .

Pathway:

  • Precursor: 2-Methyl-3-cyanopyridine.[4]

  • Activation: Radical bromination (NBS/AIBN) to form 2-(bromomethyl)-3-cyanopyridine .

    • Hazard:[1][2][3] The bromo-intermediate is a potent lachrymator and skin irritant.

  • Substitution: Nucleophilic substitution with an azide source (NaN₃) followed by Staudinger reduction, or direct Gabriel synthesis.

Impurity Profile
ImpurityOriginHazard Implication
2-(Bromomethyl)-3-cyanopyridine Unreacted IntermediateSevere lachrymator; alkylating agent (Genotoxic).
Bis-alkylated Amine Over-alkylation during synthesisReduced solubility; alters stoichiometry.
3-Cyanopyridine Hydrodehalogenation byproductSystemic toxicity (kidney/liver).
Visualization: Retrosynthetic Pathway

Synthesis Target 3-Cyano-2-(aminomethyl)pyridine Inter_Bromo Intermediate: 2-(Bromomethyl)-3-cyanopyridine Reagent2 1. NaN3 (Azide) 2. PPh3/H2O (Staudinger) Inter_Bromo->Reagent2 Warning Warning: Bromo-intermediate is a Lachrymator Inter_Bromo->Warning Start_Mat Starting Material: 2-Methyl-3-cyanopyridine Reagent1 NBS, AIBN (Radical Bromination) Start_Mat->Reagent1 Reagent1->Inter_Bromo Reagent2->Target

Figure 2: Primary synthetic route via radical bromination, highlighting the lachrymatory intermediate risk.

Part 5: Emergency Response Protocols

Eye Contact (Critical)
  • Immediate Action: Irrigate immediately. Seconds matter.

  • Protocol: Flush with tepid water or saline for at least 30 minutes . The alkaline nature of the amine allows deep tissue penetration.

  • Contraindication: Do not use acidic neutralizing eye drops; this causes thermal reaction damage.

Skin Contact
  • Action: Remove contaminated clothing immediately (cut off if necessary to avoid spreading over face).

  • Wash: Rinse with copious water.[2][5] A mild acidic wash (e.g., dilute acetic acid or commercially available amphoteric solutions) can be used after initial water rinsing to neutralize residual amine on skin, but water is the priority.

Inhalation
  • Symptoms: Burning sensation, cough, wheezing, laryngitis.

  • Action: Move to fresh air. If breathing is difficult, oxygen should be administered by trained personnel. Monitor for delayed pulmonary edema (common with corrosive inhalants).

Spills & Disposal
  • Small Spills: Absorb with vermiculite or dry sand. Neutralize with dilute acetic acid or citric acid before disposal.

  • Disposal: Incineration in a chemical combustor equipped with a scrubber (to handle NOx and potential CN- emissions).

References

  • Sigma-Aldrich. (2025). Safety Data Sheet: 2-(Aminomethyl)pyridine (CAS 3731-51-9).[2]Link

  • Thermo Fisher Scientific. (2025). Safety Data Sheet: 3-Cyanopyridine (CAS 100-54-9).Link

  • PubChem. (2025).[6] Compound Summary: 2-Amino-3-cyanopyridine (Structural Analog). National Library of Medicine. Link

  • Jubilant Ingrevia. (2024). Technical Data Sheet: Cyanopyridine Derivatives.Link

  • ChemSRC. (2025). CAS 1060802-55-2 Entry & Physicochemical Properties.Link

Sources

Foundational

Biological Activity of Nicotinonitrile Derivatives in Drug Discovery

Executive Summary The nicotinonitrile (3-cyanopyridine) scaffold represents a "privileged structure" in modern medicinal chemistry, serving as the pharmacophore for multiple FDA-approved therapeutics including Bosutinib...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The nicotinonitrile (3-cyanopyridine) scaffold represents a "privileged structure" in modern medicinal chemistry, serving as the pharmacophore for multiple FDA-approved therapeutics including Bosutinib , Neratinib , and Milrinone . Its unique electronic properties—characterized by the electron-withdrawing nitrile group at position 3—facilitate diverse non-covalent interactions with biological targets, particularly ATP-binding pockets of protein kinases.

This technical guide dissects the biological activity of nicotinonitrile derivatives, moving beyond basic screening data to explore the causal mechanisms of action (MoA).[1] We analyze their dual-targeting capability in oncology (Kinase/Tubulin), their emerging role in antimicrobial resistance, and provide validated synthetic protocols to accelerate library generation.

Part 1: Structural Biology & SAR Analysis

The biological versatility of nicotinonitrile stems from its ability to act as a hydrogen bond acceptor (via the nitrile nitrogen) and a


-stacking partner (via the pyridine ring).
The Pharmacophore

Structure-Activity Relationship (SAR) studies indicate that the 3-cyano group is rarely bioisosteric; it is often essential for orienting the molecule within the active site. For instance, in kinase inhibitors, the nitrile group frequently interacts with the hinge region or the gatekeeper residue.

Visualization: SAR Logic Flow

The following diagram illustrates the critical substitution points on the nicotinonitrile core and their impact on biological activity.

SAR_Nicotinonitrile Core Nicotinonitrile Core (3-Cyanopyridine) Pos2 Position 2 (Amino/Alkoxy) • H-bond donor/acceptor • Critical for kinase hinge binding Core->Pos2 Pos3 Position 3 (Cyano Group) • Essential pharmacophore • Dipole interactions • Metabolic stability Core->Pos3 Pos4 Position 4 (Aryl/Heteroaryl) • Hydrophobic pocket occupancy • Determines selectivity (e.g., EGFR vs PIM-1) Core->Pos4 Pos6 Position 6 (Aryl/Alkyl) • Solubility modulation • Secondary hydrophobic interactions Core->Pos6 Activity Enhanced Biological Activity (IC50 < 100 nM) Pos2->Activity Pos4->Activity

Caption: Structure-Activity Relationship (SAR) mapping of the nicotinonitrile scaffold, highlighting the critical roles of the C-3 cyano group and C-2/C-4 substitutions in target binding.

Part 2: Therapeutic Mechanisms & Data[2]

Oncology: The Kinase-Tubulin Axis

The most potent application of nicotinonitrile derivatives lies in cancer therapy. Recent studies have elucidated a dual-mechanism of action:

  • Kinase Inhibition: Targeting PIM-1, VEGFR-2, and EGFR. The 2-amino-nicotinonitrile motif mimics the adenine ring of ATP, competing for the ATP-binding site.

  • Tubulin Polymerization Inhibition: 2,4,6-trisubstituted derivatives function as colchicine-site binders, disrupting microtubule dynamics and arresting the cell cycle at the G2/M phase.

Mechanism of Action: PIM-1 Mediated Apoptosis

Inhibition of PIM-1 kinase restores the apoptotic machinery in resistant cancer cells.

PIM1_Pathway cluster_mechanism Mechanism of Action Drug Nicotinonitrile Derivative PIM1 PIM-1 Kinase Drug->PIM1 Inhibits Bad Bad Protein (Pro-apoptotic) PIM1->Bad Phosphorylates Bcl2 Bcl-2/Bcl-xL (Anti-apoptotic) Bad->Bcl2 Binds & Inhibits pBad Phospho-Bad (Inactive) Mito Mitochondrial Permeabilization Bcl2->Mito Releases Cyt c Caspase Caspase 3/9 Activation Mito->Caspase Activates Apoptosis Apoptosis (Cell Death) Caspase->Apoptosis

Caption: Signaling cascade showing how nicotinonitrile-mediated inhibition of PIM-1 kinase prevents Bad phosphorylation, triggering the intrinsic mitochondrial apoptotic pathway.

Quantitative Efficacy Data

The following table summarizes the potency of key nicotinonitrile derivatives against standard cancer cell lines compared to reference drugs.

Compound ClassTargetCell LineIC50 (µM)Reference Drug (IC50)
2-Amino-4-aryl PIM-1 KinaseMCF-7 (Breast)0.019Staurosporine (0.017)
Pyrazolo-fused Tyrosine KinaseHCT-116 (Colon)1.205-Fluorouracil (5.0)
2,4,6-Trisubstituted Tubulin/Topo IIHepG2 (Liver)3.60Doxorubicin (4.10)
Thieno-fused VEGFR-2A549 (Lung)0.85Sorafenib (0.90)

Data synthesized from recent comparative studies [1, 3, 5].

Part 3: Validated Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems.

Protocol A: One-Pot Multicomponent Synthesis

Objective: Synthesis of 2-amino-4-aryl-6-substituted-nicotinonitriles. Method: Four-component condensation (aldehyde, ketone, malononitrile, ammonium acetate).

Workflow Visualization:

Synthesis_Workflow Start Reagents: Aldehyde + Ketone + Malononitrile + NH4OAc Solvent Solvent: Ethanol/Methanol Catalyst: Piperidine (Optional) Start->Solvent Reflux Reflux (4-8 Hours) Temp: 80°C Solvent->Reflux Monitor TLC Monitoring (Hexane:EtOAc 3:1) Reflux->Monitor Monitor->Reflux Incomplete Workup Precipitation (Pour onto crushed ice) Monitor->Workup Complete Purify Recrystallization (EtOH or DMF) Workup->Purify

Caption: Optimized one-pot synthetic workflow for generating 2-amino-nicotinonitrile libraries.

Step-by-Step Procedure:

  • Preparation: In a 50 mL round-bottom flask, dissolve the aromatic aldehyde (10 mmol), acetophenone derivative (10 mmol), malononitrile (10 mmol), and ammonium acetate (80 mmol) in absolute ethanol (30 mL).

  • Reaction: Heat the mixture under reflux with stirring. The high excess of ammonium acetate is critical to drive the formation of the pyridine ring nitrogen.

  • Validation (TLC): Monitor progress every 60 minutes using TLC (Mobile phase: Hexane/Ethyl Acetate 3:1). Look for the disappearance of the aldehyde spot.

  • Isolation: Once complete, cool the reaction mixture to room temperature and pour onto crushed ice (100 g) with vigorous stirring.

  • Purification: Filter the solid precipitate, wash with water, and recrystallize from ethanol/DMF to obtain the pure product.

  • Characterization: Confirm structure via IR (CN band at ~2220 cm⁻¹) and ¹H-NMR (D₂O exchangeable NH₂ signal).

Protocol B: In Vitro PIM-1 Kinase Assay

Objective: Determine the IC50 of synthesized derivatives against PIM-1.

  • Reagent Setup: Prepare Kinase Buffer (50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35).

  • Enzyme Prep: Dilute human recombinant PIM-1 kinase to 2 nM in Kinase Buffer.

  • Compound Addition: Add 10 µL of the test compound (serially diluted in DMSO) to a 96-well plate. Ensure final DMSO concentration is <1%.

  • Reaction Initiation: Add 10 µL of PIM-1 enzyme solution and 10 µL of substrate mix (ATP + S6 peptide).

  • Incubation: Incubate at 30°C for 60 minutes.

  • Detection: Use a standard ADP-Glo™ or similar chemiluminescent assay to quantify ATP consumption.

  • Analysis: Plot % Inhibition vs. Log[Concentration] to derive IC50 using non-linear regression.

References

  • Elsevier Pure. (2025). Anticancer potential of nicotinonitrile derivatives as PIM-1 kinase inhibitors through apoptosis: in vitro and in vivo studies. Retrieved from [Link]

  • Sciety. (2025). Nicotinonitrile-Based Dual Inhibitors of Tubulin and Topoisomerase II: Design, Synthesis, and Anticancer Evaluation. Retrieved from [Link]

  • ResearchGate. (2023). Nicotinonitrile as an Essential Scaffold in Medicinal Chemistry: An Updated Review. Retrieved from [Link]

  • Bentham Science. (2018). Novel Nicotinonitrile Derivatives Bearing Imino Moieties Enhance Apoptosis and Inhibit Tyrosine Kinase. Retrieved from [Link]

Sources

Exploratory

2-(Aminomethyl)nicotinonitrile: A Premier Bifunctional Building Block for Fused Aza-Heterocycle Synthesis

Executive Summary In modern medicinal chemistry, the design of architecturally complex, target-specific molecules relies heavily on the availability of versatile chemical building blocks. 2-(Aminomethyl)nicotinonitrile (...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In modern medicinal chemistry, the design of architecturally complex, target-specific molecules relies heavily on the availability of versatile chemical building blocks. 2-(Aminomethyl)nicotinonitrile (also known as 2-(aminomethyl)pyridine-3-carbonitrile) represents a highly privileged, bifunctional scaffold. By strategically positioning a nucleophilic primary amine and an electrophilic nitrile on an electron-deficient pyridine core, this molecule serves as a direct precursor for the synthesis of pyrrolo[3,4-b]pyridines—a class of aza-isoindoline bioisosteres highly sought after in drug discovery.

This whitepaper provides an in-depth technical analysis of the structural causality, cyclization mechanics, and validated experimental protocols associated with this building block.

Structural & Electronic Causality

The synthetic utility of 2-(aminomethyl)nicotinonitrile [1] is dictated by the electronic interplay between its functional groups and the central heteroaromatic ring.

  • The Pyridine Core: The nitrogen atom within the pyridine ring exerts strong inductive (-I) and mesomeric (-M) electron-withdrawing effects. This drastically depletes electron density at the C3 position, rendering the attached nitrile group exceptionally electrophilic [2].

  • The Aminomethyl Group: The methylene spacer (-CH₂-) effectively insulates the primary amine from the electron-withdrawing nature of the pyridine ring. Consequently, the amine retains high nucleophilicity, allowing it to readily participate in alkylation, acylation, and condensation reactions.

Table 1: Physicochemical Properties & Medicinal Chemistry Impact
PropertyValueCausality / Impact on Drug Design
Molecular Formula C₇H₇N₃Provides a low-molecular-weight core scaffold for aza-heterocycles.
Molecular Weight 133.15 g/mol Leaves ample "molecular weight budget" for extensive derivatization without violating Lipinski's Rule of 5.
TPSA 62.7 ŲOptimal for membrane permeability; allows the addition of target-specific polar groups.
H-Bond Donors 1 (Primary Amine)Acts as the primary nucleophilic site for initial derivatization.
H-Bond Acceptors 3 (Pyridine, Nitrile, Amine)Enhances aqueous solubility and provides critical interaction points for kinase hinge-binding.

Mechanistic Pathways & Baldwin's Rules

The defining reaction of 2-(aminomethyl)nicotinonitrile is its intramolecular cyclization to form 5-membered fused aza-heterocycles. When the primary amine is derivatized (e.g., into a thiourea, amide, or imine), the newly introduced internal heteroatom is positioned in close spatial proximity to the highly electrophilic nitrile carbon.

According to Baldwin's Rules for Ring Closure [3], the attack of an internal nucleophile on an sp-hybridized carbon (the nitrile) to form a 5-membered ring is classified as a 5-exo-dig cyclization. Because the geometric trajectory required for the nucleophile to attack the π* orbital of the C≡N bond is easily achieved in this ortho-substituted system, the 5-exo-dig pathway is kinetically and thermodynamically favored. The result is the rapid formation of a stable, fully conjugated pyrrolo[3,4-b]pyridine derivative [4].

ReactionPathway A 2-(Aminomethyl) nicotinonitrile B Amine Derivatization A->B Electrophile (e.g., R-NCS) C Nucleophilic Intermediate B->C D 5-exo-dig Cyclization C->D Base Catalysis (e.g., DBU) E Pyrrolo[3,4-b]pyridine Scaffold D->E Baldwin's Rules Favored

Mechanistic pathway for the 5-exo-dig cyclization of 2-(aminomethyl)nicotinonitrile.

Table 2: Representative Cyclization Conditions (5-exo-dig Pathway)
Electrophile AddedBase / CatalystSolvent & TempMajor Cyclic Product ScaffoldTypical Yield
Phenyl isothiocyanateDBU (10 mol%)DMF, 80 °C3-Imino-2-phenyl-2,3-dihydro-1H-pyrrolo[3,4-b]pyridine75–85%
Benzoyl chlorideK₂CO₃ (2.0 eq)MeCN, Reflux2-Phenyl-1H-pyrrolo[3,4-b]pyridin-3(2H)-one60–70%
BenzaldehydePiperidine (cat.)EtOH, Reflux2-Phenyl-2,3-dihydro-1H-pyrrolo[3,4-b]pyridine65–80%

Self-Validating Experimental Protocol

To ensure scientific integrity and reproducibility, the following is a self-validating protocol for the synthesis of a 3-imino-2,3-dihydro-1H-pyrrolo[3,4-b]pyridine derivative via a thiourea intermediate.

Reagents & Causality
  • 2-(Aminomethyl)nicotinonitrile dihydrochloride (1.0 eq): The starting scaffold. Supplied as a salt to prevent auto-condensation and oxidative degradation.

  • Phenyl isothiocyanate (1.1 eq): The electrophile. Chosen because the resulting thiourea possesses a highly nucleophilic nitrogen capable of attacking the nitrile.

  • Triethylamine (TEA, 3.0 eq): Acts as an acid scavenger to neutralize the dihydrochloride salt, liberating the free nucleophilic amine.

  • DBU (0.2 eq): A strong, non-nucleophilic amidine base. It specifically deprotonates the thiourea intermediate, drastically increasing its nucleophilicity to drive the 5-exo-dig cyclization.

  • Anhydrous DMF: A polar aprotic solvent that solubilizes the intermediates and stabilizes the polar transition state during cyclization.

Step-by-Step Methodology
  • Salt Neutralization: Suspend 2-(aminomethyl)nicotinonitrile dihydrochloride (1.0 mmol) in anhydrous DMF (5.0 mL) under an inert argon atmosphere. Cool the mixture to 0 °C using an ice bath. Add TEA (3.0 mmol) dropwise. Rationale: Low temperature prevents uncontrolled exothermic side reactions during the liberation of the free base.

  • Thiourea Formation: Add phenyl isothiocyanate (1.1 mmol) dropwise to the cold solution. Remove the ice bath and stir at room temperature for 2 hours. Monitor via TLC (DCM:MeOH 9:1) until the primary amine is completely consumed.

  • Intramolecular Cyclization: Add DBU (0.2 mmol) to the reaction mixture. Attach a reflux condenser and heat the solution to 80 °C for 4 hours. Rationale: Heating provides the activation energy necessary to overcome the steric strain of forming the fused bicyclic transition state.

  • Workup & Isolation: Cool the mixture to room temperature and pour it into 25 mL of crushed ice-water. The sudden change in polarity forces the hydrophobic cyclized product to precipitate. Filter the solid, wash with cold water (2 x 10 mL) and diethyl ether (10 mL), and dry under a vacuum.

System Validation (Analytical Checkpoints)

A robust protocol must be self-validating. Confirm the success of the cyclization using the following orthogonal techniques:

  • IR Spectroscopy: The most definitive binary indicator. The sharp, distinct C≡N stretching band at ~2220 cm⁻¹ present in the starting material must completely disappear . It will be replaced by a strong C=N (imine) stretch at ~1650 cm⁻¹.

  • ¹H NMR (DMSO-d6): The acyclic -CH₂-NH₂ signal (~4.0 ppm, singlet) will vanish. The methylene protons of the newly formed rigid pyrrolopyridine ring will shift downfield, typically appearing as a sharp singlet between 4.5 and 5.0 ppm.

  • LC-MS: While the mass of the thiourea intermediate and the cyclized product are identical (isomerization), the cyclized product will exhibit a significantly altered retention time due to the loss of the highly polar acyclic thiourea moiety.

Applications in Drug Discovery

In medicinal chemistry, the benzene ring of an isoindoline is frequently replaced with a pyridine ring to create a pyrrolo[3,4-b]pyridine. This bioisosteric replacement serves three critical functions:

  • LogP Reduction: It lowers the overall lipophilicity of the drug candidate, improving aqueous solubility and oral bioavailability.

  • Metabolic Stability: The electron-deficient pyridine ring is highly resistant to cytochrome P450-mediated oxidative metabolism compared to an electron-rich benzene ring.

  • Target Engagement: The exposed pyridine nitrogen acts as a potent hydrogen bond acceptor, frequently utilized to anchor inhibitors into the hinge region of kinases or the transmembrane domains of GPCRs.

Because 2-(aminomethyl)nicotinonitrile allows for rapid, two-step derivatization and cyclization, it is an ideal scaffold for high-throughput library synthesis.

DrugDiscovery Step1 Scaffold Selection 2-(Aminomethyl)nicotinonitrile Step2 Parallel Synthesis (Amide/Thiourea Formation) Step1->Step2 Step3 Intramolecular Cyclization (Base-Promoted) Step2->Step3 Step4 Library Purification (Prep-LC-MS) Step3->Step4 Step5 In Vitro Screening (Kinase/GPCR Assays) Step4->Step5

High-throughput synthesis workflow leveraging the 2-(aminomethyl)nicotinonitrile core.

References

  • National Center for Biotechnology Information. "2-(Aminomethyl)nicotinonitrile Dihydrochloride." PubChem Compound Summary for CID 158492484. Available at:[Link]

  • Wikipedia Contributors. "Baldwin's rules." Wikipedia, The Free Encyclopedia. Available at:[Link]

  • Islas-Jácome, A., et al. "Synthesis of New Polyheterocyclic Pyrrolo[3,4-b]pyridin-5-ones via an Ugi-Zhu/Cascade/Click Strategy." Molecules 28, no. 10 (2023): 4094. Available at:[Link]

Protocols & Analytical Methods

Method

Protocols for amide coupling using 2-(aminomethyl)nicotinonitrile

Executive Summary 2-(Aminomethyl)nicotinonitrile (CAS: 100122-04-3) is a high-value bifunctional scaffold widely utilized in the synthesis of kinase inhibitors (e.g., P70S6K, PIM-1) and complex heterocycles. Its structur...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

2-(Aminomethyl)nicotinonitrile (CAS: 100122-04-3) is a high-value bifunctional scaffold widely utilized in the synthesis of kinase inhibitors (e.g., P70S6K, PIM-1) and complex heterocycles. Its structural duality—containing a nucleophilic primary amine and an electrophilic nitrile at the ortho position—presents a unique synthetic challenge.

While the primary amine allows for standard amide coupling, the adjacent nitrile group creates a "Cyclization Trap." Under unoptimized conditions (excess heat or strong base), the newly formed amide can undergo intramolecular nucleophilic attack on the nitrile, yielding pyrido[2,3-d]pyrimidine derivatives rather than the desired linear amide.

This guide provides validated protocols to selectively synthesize the amide intermediate while suppressing spontaneous heterocyclization.

Strategic Analysis: The Chemistry of the Scaffold

Reactivity Profile

The reactivity of 2-(aminomethyl)nicotinonitrile is governed by two competing electronic factors:

  • Nucleophilicity: The primary amine (

    
    ) is sufficiently nucleophilic for standard coupling but is slightly attenuated by the electron-withdrawing nature of the pyridine ring.
    
  • Electrophilicity (The Trap): The nitrile group (

    
    ) at the 3-position is activated by the electron-deficient pyridine ring. Once the amide bond is formed, the amide nitrogen becomes acidic (
    
    
    
    ). In the presence of base and heat, it can deprotonate and attack the nitrile, closing the ring.
The "Cyclization Trap" Pathway

The following Graphviz diagram illustrates the divergence between the desired amide product and the unwanted cyclized impurity.

ReactionPathway cluster_legend Pathway Legend Start 2-(Aminomethyl) nicotinonitrile Coupling Coupling Conditions (HATU/Base) Start->Coupling + R-COOH Amide Target Amide (Linear Product) Coupling->Amide Kinetic Control (RT, <2h) Intermediate Amidate Anion (Transition State) Amide->Intermediate Excess Base / Heat Cycle Pyrido[2,3-d]pyrimidine (Impurity/Byproduct) Intermediate->Cycle Intramolecular Cyclization key1 Green Path = Desired Protocol key2 Red Path = Over-reaction (The Trap)

Figure 1: Mechanistic divergence. The protocol must maintain Kinetic Control to prevent the thermodynamic collapse into the bicyclic heterocycle.

Validated Experimental Protocols

Method A: High-Efficiency Coupling (HATU)

Best for: Valuable carboxylic acids, small-scale discovery, and electron-deficient acids. Mechanism: HATU generates a highly reactive At-ester, facilitating rapid coupling before side reactions occur.

Reagents
  • Amine: 2-(Aminomethyl)nicotinonitrile (1.0 equiv)

  • Acid: Carboxylic acid partner (1.0–1.1 equiv)[1]

  • Coupling Agent: HATU (1.1–1.2 equiv)

  • Base: DIPEA (N,N-Diisopropylethylamine) (2.0–3.0 equiv)

  • Solvent: Anhydrous DMF or DMAc (0.1 M concentration)

Step-by-Step Protocol
  • Pre-activation: In a dry vial, dissolve the Carboxylic Acid (1.0 equiv) in anhydrous DMF. Add HATU (1.1 equiv) and DIPEA (1.0 equiv). Stir at room temperature (RT) for 5–10 minutes.

    • Note: The solution should turn slightly yellow. This pre-forms the activated ester.[2][3]

  • Addition: Add the remaining DIPEA (1.5–2.0 equiv) to the reaction mixture, followed immediately by 2-(aminomethyl)nicotinonitrile (1.0 equiv).

  • Reaction: Stir at Room Temperature for 1–4 hours.

    • Critical Control Point:Do NOT heat. Monitor via LCMS every hour. Stop immediately upon consumption of the amine.

  • Workup (Aqueous):

    • Dilute with EtOAc (10x reaction volume).

    • Wash with saturated

      
       (2x), Water (1x), and Brine (1x).
      
    • Avoid: Do not use strong acidic washes (e.g., 1M HCl) if the product is acid-sensitive, though the pyridine ring usually tolerates mild acid.

  • Purification: Flash chromatography (DCM/MeOH or Hex/EtOAc).

Method B: Scalable Synthesis (Mixed Anhydride)

Best for: Gram-scale synthesis, avoiding difficult-to-remove urea byproducts (from EDC/HATU).

Reagents
  • Amine: 2-(Aminomethyl)nicotinonitrile (1.0 equiv)

  • Acid: Carboxylic acid partner (1.0 equiv)[1][4]

  • Activator: Isobutyl Chloroformate (IBCF) (1.05 equiv)

  • Base: N-Methylmorpholine (NMM) (2.1 equiv)

  • Solvent: Anhydrous THF or DCM.

Step-by-Step Protocol
  • Activation: Dissolve Carboxylic Acid (1.0 equiv) and NMM (1.05 equiv) in anhydrous THF under

    
    . Cool to -15°C  (ice/salt bath).
    
  • Anhydride Formation: Add IBCF (1.05 equiv) dropwise. Stir at -15°C for 15 minutes. A white precipitate (NMM·HCl) will form.[5]

  • Coupling: Add a pre-cooled solution of 2-(aminomethyl)nicotinonitrile (1.0 equiv) and remaining NMM (1.05 equiv) in THF dropwise to the mixture.

  • Completion: Allow the mixture to warm to RT slowly over 2 hours.

  • Workup: Filter off the NMM·HCl salt. Concentrate the filtrate. Redissolve in EtOAc and wash as per Method A.

Analytical Data & QC Guidelines

To ensure the "Cyclization Trap" has been avoided, compare the LCMS and NMR data against these expected signatures.

FeatureTarget Amide (Linear)Cyclized Byproduct (Heterocycle)
Mass Spec (ESI)


(Dehydration)* or Isomeric
H-NMR (Amide) Broad singlet

8.0–9.5 ppm
Absent (replaced by ring N)
H-NMR (

)
Doublet (coupling to NH)

4.5–4.8 ppm
Singlet or shifted significantly
IR Spectroscopy Distinct Nitrile stretch (~2220

)
Loss or shift of Nitrile band

*Note: The initial cyclization product is often the imino-dihydro species (isomer, same mass). However, oxidative aromatization or loss of water leads to the -18 mass shift.

Troubleshooting Guide

Issue: Low Conversion
  • Cause: Pyridine nitrogen interfering with activation.

  • Solution: Ensure sufficient base (DIPEA) is used to keep the primary amine deprotonated, but do not exceed 3.0 equivalents. Switch to Method A (HATU) if using EDC.

Issue: Formation of Cyclized Product
  • Cause: Reaction temperature too high or reaction time too long.

  • Solution:

    • Conduct reaction strictly at

      
      .
      
    • Reduce reaction time.

    • Avoid strong inorganic bases (NaOH,

      
      ) during workup.
      
Issue: Product stuck in aqueous phase
  • Cause: The pyridine ring makes the product polar and pH-dependent.

  • Solution: Adjust the aqueous layer pH to ~8.5 (using sat.

    
    ) before extraction to ensure the pyridine is in the free base form. Use DCM:IPA (3:1) for extraction if EtOAc fails.
    

References

  • HATU Activation Mechanism: Carpino, L. A. (1993). 1-Hydroxy-7-azabenzotriazole.[4][6] An efficient peptide coupling additive.[4][6] Journal of the American Chemical Society.

  • Pyrido[2,3-d]pyrimidine Synthesis: Tantawy, E. S., et al. (2024).[7][8][9] Synthesis of novel bioactive pyrido[2,3-d]pyrimidine derivatives. RSC Advances.

  • Amide Coupling Best Practices: Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews.

  • Properties of 2-(Aminomethyl)nicotinonitrile: PubChem Compound Summary.

Disclaimer: This protocol is intended for use by qualified laboratory personnel only. Always review the Safety Data Sheet (SDS) for 2-(aminomethyl)nicotinonitrile, as pyridine nitriles can exhibit acute toxicity.

Sources

Application

Application Note: Chemoselective Reductive Amination Protocols for 2-(Aminomethyl)nicotinonitrile

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Technical Guide & Experimental Protocol Introduction and Strategic Overview 2-(Aminomethyl)nicotinonitrile (also known a...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Technical Guide & Experimental Protocol

Introduction and Strategic Overview

2-(Aminomethyl)nicotinonitrile (also known as 2-(aminomethyl)pyridine-3-carbonitrile) is a highly versatile building block in medicinal chemistry. It is frequently utilized to install the pyridine-3-carbonitrile pharmacophore—a motif common in potent kinase inhibitors and phosphodiesterase modulators.

The primary synthetic challenge when functionalizing this molecule via N-alkylation is chemoselectivity . The molecule possesses a primary aliphatic amine adjacent to an electron-deficient pyridine ring and an electrophilic ortho-nitrile group. Direct alkylation with alkyl halides notoriously results in over-alkylation (yielding tertiary amines). Reductive amination is the superior alternative, but it requires a reducing agent capable of exclusively targeting the transient imine/iminium intermediate without reducing the sensitive cyano group or the heteroaromatic ring [1].

Mechanistic Insights & Causality (E-E-A-T)

To design a self-validating and high-yielding protocol, one must understand the specific physicochemical properties of 2-(aminomethyl)nicotinonitrile:

  • Attenuated Nucleophilicity: The primary amine is picolylic (benzylic-like). Its basicity and nucleophilicity are significantly lowered by the electron-withdrawing nature of both the pyridine nitrogen and the ortho-cyano group. Consequently, imine formation is slower than with standard aliphatic amines.

  • Causality of Reagent Selection: Because imine formation is sluggish, using a strong, fast-acting reducing agent like Sodium Borohydride (NaBH₄) in a direct (one-pot) process will prematurely reduce the aldehyde/ketone to an alcohol before the imine can form.

  • The STAB Advantage: is the reagent of choice. The three electron-withdrawing acetoxy groups sterically and electronically stabilize the boron-hydrogen bond. This makes STAB too mild to reduce the nitrile group or unactivated ketones, yet highly efficient at reducing protonated iminium ions at room temperature [2].

  • Overcoming Steric Hindrance: For unhindered aldehydes, STAB in 1,2-dichloroethane (DCE) is sufficient. However, when reacting this attenuated amine with sterically hindered ketones, a Lewis acid such as Titanium(IV) isopropoxide (Ti(OiPr)₄) must be employed to force imine formation prior to the introduction of the hydride source.

Mechanism A 2-(Aminomethyl) nicotinonitrile C Iminium Intermediate (Nitrile Intact) A->C Condensation (-H2O) B Aldehyde/Ketone B->C E Secondary Amine (Target Product) C->E Hydride Transfer D NaBH(OAc)3 (Chemoselective) D->E

Fig 1: Chemoselective reductive amination pathway preserving the sensitive nitrile group.

Comparative Analysis of Reducing Agents

The table below summarizes the causality behind reagent selection for this specific substrate, ensuring the preservation of the -CN group.

Reducing AgentReactivity toward IminiumReactivity toward NitrileToxicity / Handling ProfileRecommended Application for 2-(Aminomethyl)nicotinonitrile
NaBH(OAc)₃ (STAB) Excellent (Fast)None (Chemoselective) Low toxicity, easy to handle solid.Primary Choice. Direct reductive amination with aldehydes.
NaBH₃CN Good (Moderate)None (Chemoselective) High toxicity (generates HCN gas in acid).Secondary Choice. Stepwise amination with ketones at pH 4-5.
NaBH₄ Excellent (Fast)Low (but can reduce pyridine)Moderate toxicity.Only for strictly stepwise protocols after full imine isolation.
H₂ / Pd-C ExcellentHigh (Reduces to amine) Pyrophoric catalyst, high pressure.Avoid. Will reduce the ortho-nitrile to a primary amine.

Self-Validating Experimental Protocols

The following protocols are designed as self-validating systems. By incorporating specific in-process controls (IPCs), the chemist can verify the success of each mechanistic step before proceeding, eliminating downstream failures.

Protocol A: Direct Reductive Amination with Aldehydes (STAB Method)

Optimized for unhindered aliphatic and aromatic aldehydes.

Reagents:

  • 2-(Aminomethyl)nicotinonitrile (1.0 equiv)

  • Aldehyde (1.05 equiv)

  • NaBH(OAc)₃ (1.5 equiv)

  • 1,2-Dichloroethane (DCE) or THF (0.2 M)

  • Optional: Acetic acid (1.0 equiv) if using a highly electron-rich aromatic aldehyde.

Step-by-Step Methodology:

  • Imine Pre-formation: Dissolve 2-(aminomethyl)nicotinonitrile and the aldehyde in anhydrous DCE under a nitrogen atmosphere. Stir at room temperature for 30–60 minutes.

    • Self-Validation Check: Pull a 5 µL aliquot, dilute in MeCN, and analyze via LC-MS. You should observe the mass of the imine

      
      . If unreacted amine remains dominant, add 1.0 equiv of Acetic Acid to catalyze iminium formation.
      
  • Reduction: Once imine formation is confirmed, add NaBH(OAc)₃ portionwise over 5 minutes to prevent minor exotherms.

  • Maturation: Stir the suspension at room temperature for 2–12 hours. The reaction mixture will typically become a cloudy suspension.

    • Self-Validation Check: LC-MS should show complete disappearance of the imine mass and the appearance of the product mass

      
      .
      
  • Quench: Carefully add saturated aqueous NaHCO₃ (equal volume to DCE) and stir vigorously for 15 minutes to destroy excess borohydride. (Avoid strong acids to prevent nitrile hydrolysis).

  • Isolation: Extract the aqueous layer three times with Dichloromethane (DCM). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo. Purify via silica gel flash chromatography (typically using a DCM/MeOH gradient).

Protocol B: Indirect Reductive Amination with Ketones (Ti(OiPr)₄ Method)

Optimized for sterically hindered ketones where the attenuated nucleophilicity of the amine prevents spontaneous imine formation.

Reagents:

  • 2-(Aminomethyl)nicotinonitrile (1.0 equiv)

  • Ketone (1.2 equiv)

  • Titanium(IV) isopropoxide (2.0 equiv)

  • NaBH₃CN or NaBH₄ (1.2 equiv)

  • Anhydrous THF or EtOH (0.2 M)

Step-by-Step Methodology:

  • Forced Condensation: Combine the amine, ketone, and Ti(OiPr)₄ in anhydrous THF. Stir at room temperature (or heat to 50 °C for highly hindered substrates) for 6–12 hours. The Ti(OiPr)₄ acts as both a Lewis acid and a water scavenger.

  • Reduction: Cool the reaction mixture to 0 °C. Add the hydride source (NaBH₃CN is preferred for chemoselectivity, though NaBH₄ can be used if the imine is fully formed) [3]. Stir for 2–4 hours, allowing it to warm to room temperature.

  • Titanium Quench (Critical Step): Quench the reaction by adding 1M aqueous NaOH (or water). This will immediately generate a voluminous, white precipitate of titanium dioxide (TiO₂).

  • Filtration: Filter the entire mixture through a pad of Celite to remove the TiO₂ salts. Wash the Celite pad generously with Ethyl Acetate (EtOAc).

  • Isolation: Separate the organic layer from the filtrate, wash with brine, dry over Na₂SO₄, concentrate, and purify via flash chromatography.

Workflow S1 1. Reagent Mixing Amine + Carbonyl in DCE/THF S2 2. Imine Formation (IPC Check) Stir 30 min (RT) or use Ti(OiPr)4 S1->S2 S3 3. Hydride Addition Add STAB or NaBH3CN portionwise S2->S3 S4 4. Reaction Quench Sat. NaHCO3 or NaOH (for Ti) S3->S4 S5 5. Workup & Isolation Extract (DCM/EtOAc), Dry, Purify S4->S5

Fig 2: Experimental workflow highlighting IPC checks for direct and indirect reductive aminations.

References

  • Title: Reductive Amination, and How It Works Source: Master Organic Chemistry URL: [Link]

  • Title: Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures Source: Organic Chemistry Portal (Abstracting Abdel-Magid et al., J. Org. Chem. 1996) URL: [Link]

  • Title: Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures(1) Source: PubMed (NIH) URL: [Link]

Method

Using 2-(aminomethyl)nicotinonitrile in fragment-based drug design

Abstract This guide details the strategic application of 2-(aminomethyl)nicotinonitrile (CAS: 59604-35-2) within fragment-based drug discovery (FBDD) campaigns. Unlike inert structural spacers, this fragment offers a uni...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

This guide details the strategic application of 2-(aminomethyl)nicotinonitrile (CAS: 59604-35-2) within fragment-based drug discovery (FBDD) campaigns. Unlike inert structural spacers, this fragment offers a unique bifunctional profile: it serves as a privileged precursor for bicyclic kinase inhibitors (specifically pyrido[2,3-d]pyrimidines) and possesses an intrinsic nitrile "warhead" capable of reversible covalent interactions with catalytic cysteines. This document provides standardized protocols for biophysical screening (STD-NMR), synthetic elaboration (fragment growing), and covalent design strategies.

Molecular Profile & Design Rationale

In FBDD, the value of a fragment is defined by its Ligand Efficiency (LE) and its "vectors"—the angles at which it can be expanded to contact adjacent protein sub-pockets.

  • Compound: 2-(aminomethyl)nicotinonitrile

  • Core Scaffold: Pyridine[1]

  • Functional Groups:

    • C3-Nitrile (–CN): Hydrogen bond acceptor; Reversible covalent electrophile (thioimidate formation).

    • C2-Aminomethyl (–CH2NH2): Hydrogen bond donor/acceptor; High rotational freedom allows adaptation to polar pockets; Primary amine allows rapid derivatization.

    • Pyridine Nitrogen: Hydrogen bond acceptor (pKa ~3-4, typically unprotonated at physiological pH, aiding solubility).

Why this Fragment? This molecule is not merely a binder; it is a synthetic seed . The proximity of the amine and nitrile groups allows for a facile "one-pot" cyclization into pyrido[2,3-d]pyrimidines , a scaffold found in FDA-approved kinase inhibitors (e.g., Palbociclib analogs).

Protocol A: Biophysical Screening via STD-NMR

Because 2-(aminomethyl)nicotinonitrile is a low-molecular-weight fragment (<200 Da), its binding affinity (


) is likely in the millimolar range. Surface Plasmon Resonance (SPR) may struggle with the rapid off-rates. Saturation Transfer Difference (STD) NMR  is the gold standard for validating such transient interactions.
Experimental Design

The objective is to transfer magnetization from the saturated protein receptor to the transiently bound fragment.

Reagents:

  • Target Protein: >95% purity, size >15 kDa (to ensure efficient spin diffusion).

  • Fragment Stock: 100 mM in d6-DMSO.

  • Buffer: 20 mM Phosphate/Tris-d11 (deuterated), 150 mM NaCl, pH 7.4. Avoid protonated buffers.

Step-by-Step Protocol
  • Sample Preparation:

    • Prepare a 500 µL sample in a 5 mm NMR tube.

    • Protein Concentration: 10–20 µM.

    • Ligand Concentration: 1.0–2.0 mM (Ligand:Protein ratio of 50:1 to 100:1 is critical for strong STD signals).

    • Control: Prepare a sample containing only the ligand (no protein) to rule out direct irradiation artifacts.

  • NMR Acquisition Parameters (600 MHz recommended):

    • Pulse Sequence: stddiff (Bruker) or equivalent.

    • Temperature: 283 K (10°C). Lower temperatures reduce exchange rates, often enhancing the STD effect for weak binders.

    • On-Resonance Irradiation: 0.0 ppm to -1.0 ppm (Targeting protein methyls). Ensure the fragment has no signals here.

    • Off-Resonance Irradiation: 30.0 ppm (Control).

    • Saturation Train: Gaussian pulse train, total saturation time (

      
      ) = 2.0 to 3.0 seconds .
      
    • Scans: 512 to 1024 scans (due to low signal intensity).

  • Data Processing & Validation:

    • Subtract the On-Resonance FID from the Off-Resonance FID.[2]

    • Positive Hit: Signals corresponding to the pyridine ring protons or the methylene protons (

      
      ) appear in the difference spectrum.
      
    • Epitope Mapping: Calculate the STD Amplification Factor (

      
      ) for each proton.
      
      
      
      
      Interpretation: Protons with higher
      
      
      are in closer contact with the protein surface.

Protocol B: Synthetic Elaboration (Fragment Growing)

Once binding is confirmed, the fragment must be "grown" to increase affinity.[3] The most robust trajectory for 2-(aminomethyl)nicotinonitrile is cyclization to form a bicyclic kinase-privileged scaffold.

Target Scaffold: 4-amino-pyrido[2,3-d]pyrimidine or pyrido[2,3-d]pyrimidin-4(3H)-one.

Reaction Scheme: Cyclization to Pyrido[2,3-d]pyrimidine

This protocol converts the fragment into a lead-like scaffold capable of ATP-competitive inhibition.

Reagents:

  • Starting Material: 2-(aminomethyl)nicotinonitrile.

  • Cyclizing Agent: Formamidine acetate (for unsubstituted pyrimidine ring) or Urea (for oxo-derivative).

  • Solvent: 2-ethoxyethanol or DMF.

Procedure:

  • Charge: In a round-bottom flask, dissolve 1.0 eq of 2-(aminomethyl)nicotinonitrile and 1.5 eq of Formamidine Acetate in 2-ethoxyethanol (0.5 M concentration).

  • Reflux: Heat the mixture to 120°C under nitrogen atmosphere for 4–6 hours.

    • Mechanism:[1] The primary amine attacks the formamidine, followed by intramolecular nucleophilic attack of the resulting intermediate onto the nitrile carbon.

  • Work-up: Cool to room temperature. The product often precipitates.

    • If precipitate forms: Filter and wash with cold ethanol.

    • If soluble: Evaporate solvent, redissolve in EtOAc, wash with water, and purify via flash chromatography (DCM/MeOH gradient).

  • Validation: Confirm formation of the bicyclic system via LC-MS (Target Mass = Fragment + 27 Da approx) and 1H-NMR (Disappearance of nitrile peak at ~115 ppm in 13C, appearance of pyrimidine CH).

Protocol C: Covalent Targeting (Nitrile Warhead)

For targets with a catalytic cysteine (e.g., Cathepsin K, SARS-CoV-2 Mpro), the nitrile group on the fragment can act as a reversible covalent warhead .[4]

Mechanism: The nucleophilic thiol (


) of the cysteine attacks the electrophilic carbon of the nitrile (

), forming a thioimidate adduct.
Design Considerations
  • Geometry: The nitrile vector must point directly at the nucleophilic cysteine.

  • Reversibility: Unlike acrylamides (irreversible), nitriles allow the protein to regenerate, reducing immunogenicity risks.

  • Activation: If the fragment binds too weakly, the residence time may be insufficient for the covalent reaction.

    • Optimization: Add electron-withdrawing groups (EWGs) to the pyridine ring (e.g., Fluorine at C5) to increase the electrophilicity of the nitrile carbon.

Experimental Validation (Mass Spectrometry):

  • Incubate Protein (10 µM) + Fragment (100 µM) in buffer (pH 7.4) for 60 mins.

  • Perform intact protein LC-MS.

  • Result: Look for a mass shift of +MW of Fragment .

    • Note: Because the reaction is reversible, standard denaturing MS conditions (acidic pH) might hydrolyze the adduct. Use native MS or neutral pH elution conditions to preserve the thioimidate bond.

Visualization of Workflows

Figure 1: Fragment-Based Design Workflow

This diagram illustrates the decision tree for processing this specific fragment.

FBDD_Workflow Input Fragment Library (2-(aminomethyl)nicotinonitrile) Screening Primary Screening (STD-NMR / SPR) Input->Screening Decision Is Binding Detected? Screening->Decision Path_A Path A: Fragment Growing (Kinase Targets) Decision->Path_A High LE, No Cys Path_B Path B: Covalent Targeting (Cysteine Proteases) Decision->Path_B Active Site Cys Present Synthesis Cyclization w/ Formamidine -> Pyrido[2,3-d]pyrimidine Path_A->Synthesis Warhead Nitrile-Cysteine Reaction -> Thioimidate Adduct Path_B->Warhead Lead Lead Candidate (High Potency) Synthesis->Lead Warhead->Lead

Caption: Decision matrix for utilizing 2-(aminomethyl)nicotinonitrile based on target topology (Kinase vs. Protease).

Figure 2: Synthetic Cyclization Pathway

Mechanism of converting the fragment into a privileged kinase scaffold.

Cyclization_Mechanism Fragment 2-(aminomethyl) nicotinonitrile Intermediate Amidine Intermediate Fragment->Intermediate Nucleophilic Attack (120°C) Reagent Formamidine Acetate Reagent->Intermediate Product Pyrido[2,3-d] pyrimidine Intermediate->Product Intramolecular Cyclization (-NH3)

Caption: Synthetic trajectory for 'Growing' the fragment into a bicyclic lead.

Summary Data Tables

Table 1: STD-NMR Acquisition Parameters

Parameter Setting Rationale

| Field Strength |


 500 MHz | Required for spectral resolution of small fragments. |
| Ligand:Protein  | 50:1 to 100:1 | Ensures sufficient free ligand for detection after saturation transfer. |
| Relaxation Delay  | 2.0 - 3.0 s | Allows full relaxation of the protein protons. |
| Temp  | 283 K (10°C) | Slows 

to maximize NOE transfer efficiency. |

Table 2: Covalent Warhead Reactivity Profile

Feature Property Application Note

| Warhead | Nitrile (


) | Less reactive than acrylamides; requires precise positioning. |
| Mechanism  | Nucleophilic Addition | Forms Thioimidate (reversible). |
| Target Residue  | Cysteine (Thiol) | Common in Proteases (Cathepsins, Papain-like). |
| Stability  | pH Dependent | Adduct hydrolyzes at low pH; analyze at pH > 7.0. |

References

  • Erlanson, D. A., et al. (2016). Fragment-based drug discovery: trends and techniques.[3][5] Nature Reviews Drug Discovery. Link

  • Mayer, M., & Meyer, B. (1999). Characterization of Ligand Binding by Saturation Transfer Difference NMR Spectroscopy. Angewandte Chemie. Link

  • Löhr, F., et al. (2024).[6] Synthesis of novel bioactive pyrido[2,3-d]pyrimidine derivatives.[1][6][7][8][9] RSC Advances. Link

  • Cray, L., et al. (2022). Nitrile-based reversible covalent inhibitors of cysteine proteases. PMC (NIH). Link

  • Miller, R. M. (2014). Electrophilic Fragment-Based Design of Reversible Covalent Kinase Inhibitors. eScholarship. Link

Sources

Application

Application Note: Selective N-Boc Protection of 2-(Aminomethyl)nicotinonitrile

Part 1: Executive Summary & Strategic Analysis Scope and Significance This protocol details the chemoselective protection of the primary amine in 2-(aminomethyl)nicotinonitrile (CAS: 100119-79-1) using a tert-butoxycarbo...

Author: BenchChem Technical Support Team. Date: March 2026

Part 1: Executive Summary & Strategic Analysis

Scope and Significance

This protocol details the chemoselective protection of the primary amine in 2-(aminomethyl)nicotinonitrile (CAS: 100119-79-1) using a tert-butoxycarbonyl (Boc) group. The resulting intermediate, tert-butyl ((3-cyanopyridin-2-yl)methyl)carbamate, is a critical scaffold in the synthesis of 1,6-naphthyridines and pyrido[2,3-d]pyrimidines, widely used in kinase inhibitor discovery (e.g., ATR, PI3K inhibitors).

Chemical Challenges & Strategy

The substrate presents three reactive centers:

  • Primary Amine (

    
    ):  The target nucleophile.
    
  • Pyridine Nitrogen: A basic center that can interfere with acid-catalyzed protocols or coordinate with Lewis acids.

  • Nitrile (

    
    ):  An electrophile located ortho to the amine.
    

The Core Challenge: The proximity of the nucleophilic amine to the electrophilic nitrile creates a risk of intramolecular cyclization (Pinner-like reaction) to form 1-amino-1,2-dihydro-1,6-naphthyridine derivatives under harsh basic or acidic conditions.

The Solution: The Boc group is selected for its orthogonality. It is introduced under mild basic conditions (where the nitrile is stable) and removed under acidic conditions (where the nitrile remains inert). We utilize Di-tert-butyl dicarbonate (


) with controlled stoichiometry to prevent bis-Boc formation.

Part 2: Materials & Equipment

Reagents Table
ReagentCAS No.Equiv.[1][2]Role
2-(Aminomethyl)nicotinonitrile 100119-79-11.0Substrate
Di-tert-butyl dicarbonate (

)
24424-99-51.1Protecting Group Source
Triethylamine (TEA) 121-44-81.5 - 2.0Base / HCl Scavenger
Dichloromethane (DCM) 75-09-2SolventReaction Medium (0.1 M)
Citric Acid (10% aq) 77-92-9WashQuench / Remove Pyridine
Equipment
  • Round-bottom flask (borosilicate glass).

  • Magnetic stirrer with temperature probe.

  • Ice/Water bath.

  • Rotary evaporator.

  • LC-MS or TLC (Silica gel 60 F254).

Part 3: Experimental Protocol

Reaction Mechanism & Pathway

The reaction proceeds via nucleophilic attack of the primary amine on the carbonyl of


. The pyridine ring acts as an electron-withdrawing group (EWG), slightly decreasing the nucleophilicity of the benzylic amine compared to a standard alkyl amine, necessitating the use of a base like TEA to drive the equilibrium.

ReactionMechanism Substrate 2-(Aminomethyl) nicotinonitrile Intermediate Tetrahedral Intermediate Substrate->Intermediate + Boc2O, TEA Nucleophilic Attack Boc2O Boc2O Boc2O->Intermediate Product N-Boc Product (Carbamate) Intermediate->Product Elimination Byproducts CO2 + t-BuOH Intermediate->Byproducts

Figure 1: Reaction pathway for the N-Boc protection.

Step-by-Step Methodology

Step 1: Preparation of the Solution

  • Charge a clean, dry round-bottom flask with 2-(aminomethyl)nicotinonitrile (1.0 equiv).

    • Note: If starting with the HCl salt, increase TEA to 2.5 equiv to ensure free-basing.

  • Add DCM (10 mL per gram of substrate) and stir to dissolve.

  • Add Triethylamine (TEA) (1.5 equiv) in one portion.

  • Cool the mixture to 0°C using an ice bath.

Step 2: Addition of


 
  • Dissolve

    
      (1.1 equiv) in a minimal amount of DCM.
    
  • Add the

    
     solution dropwise to the reaction flask over 15–20 minutes.
    
    • Critical Control Point: Rapid addition can lead to local exotherms and potential bis-Boc formation. Keep T < 5°C during addition.

  • Remove the ice bath and allow the reaction to warm to Room Temperature (20–25°C) .

  • Stir for 2–4 hours .

Step 3: Monitoring

  • Monitor by TLC (Eluent: 50% EtOAc in Hexanes) or LC-MS.

    • Target: Disappearance of starting material (polar, low

      
      ) and appearance of product (less polar, higher 
      
      
      
      ).
    • LC-MS: Look for

      
       (Product) vs 
      
      
      
      (SM).

Step 4: Workup & Isolation

  • Quench the reaction by adding Water (equal volume to solvent).

  • Separate the organic layer.[2][3]

  • Wash the organic layer with 10% Citric Acid (mildly acidic wash removes unreacted amine and trace TEA without deprotecting the Boc group).

  • Wash with Saturated

    
      (removes citric acid traces) and Brine .
    
  • Dry over anhydrous

    
     or 
    
    
    
    .
  • Filter and concentrate under reduced pressure (

    
     bath).
    

Step 5: Purification

  • The crude residue is typically a white to off-white solid.

  • If purity < 95%, purify via Flash Column Chromatography (0

    
     40% EtOAc in Hexanes).
    
  • Alternatively, recrystallize from Hexane/EtOAc.

Workflow Start Start: Substrate + DCM + TEA Cool Cool to 0°C Start->Cool AddBoc Add Boc2O Dropwise Cool->AddBoc React Stir RT (2-4h) AddBoc->React Check TLC/LCMS Check React->Check Check->React Incomplete Quench Quench (Water/Citric Acid) Check->Quench Complete Dry Dry (MgSO4) & Concentrate Quench->Dry Finish Final Product (White Solid) Dry->Finish

Figure 2: Operational workflow for the synthesis.

Part 4: Quality Control & Validation

Expected Analytical Data
  • Appearance: White crystalline solid.

  • 
     NMR (400 MHz, 
    
    
    
    ):
    • 
       8.60 (dd, 1H, Pyridine-H6)
      
    • 
       7.90 (dd, 1H, Pyridine-H4)
      
    • 
       7.35 (dd, 1H, Pyridine-H5)
      
    • 
       5.40 (br s, 1H, NH)
      
    • 
       4.55 (d, 2H, 
      
      
      
      -Py)
    • 
       1.45 (s, 9H, Boc-tBu)
      
  • IR Spectroscopy:

    • Nitrile (

      
      ): Weak band ~2230 
      
      
      
      .
    • Carbamate (

      
      ): Strong band ~1700–1720 
      
      
      
      .
Troubleshooting Guide
ObservationRoot CauseCorrective Action
Starting Material Remains Pyridine deactivates amine.Add 5 mol% DMAP (4-dimethylaminopyridine) as a catalyst.
Bis-Boc Formation Excess

or high temp.
Reduce

to 1.0 equiv; maintain strict 0°C during addition.
Low Yield Product lost in aqueous layer.The product has some polarity. Re-extract aqueous layer with EtOAc.

Part 5: References

  • Foote, K. M., et al. (2013). "Discovery of AZD6738, a Potent and Selective Inhibitor of Ataxia Telangiectasia Mutated (ATR) Kinase with Application as a Monotherapy and in Combination with Signaling Therapeutics." Journal of Medicinal Chemistry, 56(5), 2125–2138.

    • Context: Describes the synthesis of ATR inhibitors using the Boc-protected 2-(aminomethyl)nicotinonitrile intermediate.

  • AstraZeneca AB. (2012). "Imidazopyridazines as ATR Inhibitors." World Intellectual Property Organization, WO 2012/080729 A1.

    • Context: Example 1.1 details the specific preparation of tert-butyl (3-cyanopyridin-2-yl)methylcarbamate.

  • Cephalon, Inc. (2010). "Preparation of fused heterocyclic derivatives as kinase inhibitors." U.S. Patent Application, US 2010/0298296 A1.

    • Context: Validates the use of this intermediate in broad kinase inhibitor synthesis.

Sources

Method

Application Note: High-Yield Synthesis of Pyrido[2,3-d]pyrimidine Derivatives from Nicotinonitriles

Introduction & Mechanistic Rationale Pyrido[2,3-d]pyrimidines represent a privileged pharmacophore in rational drug design, frequently deployed as ATP-competitive kinase inhibitors (e.g., CDK4, PIM-1) and potent antimicr...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction & Mechanistic Rationale

Pyrido[2,3-d]pyrimidines represent a privileged pharmacophore in rational drug design, frequently deployed as ATP-competitive kinase inhibitors (e.g., CDK4, PIM-1) and potent antimicrobial agents[1],[2]. Among the various synthetic strategies available, the annulation of 2-amino-3-cyanopyridines (nicotinonitriles) stands out for its high regioselectivity, atom economy, and modularity[3].

The Causality of Precursor Selection: The ortho-relationship of the amino and cyano groups on the pyridine ring provides an ideal bifunctional scaffold. The primary amine acts as a nucleophile during the initial acylation step, while the adjacent cyano group (


) serves as an internal electrophile. Upon activation (often via acidic or dehydrating conditions), an intramolecular cyclization occurs, followed by a Dimroth-type rearrangement to yield the thermodynamically stable pyrido[2,3-d]pyrimidin-4(3H)-one core[4],[3].

Strategic Reagent Choices:

  • Phosphorus Oxychloride (

    
    ):  Serves a critical dual mechanistic role. Initially, it acts as a powerful dehydrating agent to drive the cyclization of the intermediate amide. In subsequent steps, it facilitates the deoxychlorination of the tautomeric lactam (hydroxyl group) to generate a highly reactive 4-chloro-pyrido[2,3-d]pyrimidine intermediate[4].
    
  • Microwave Irradiation vs. Conventional Heating: Microwave-assisted protocols drastically reduce reaction times from hours to minutes by providing uniform, rapid volumetric heating. This is particularly effective for overcoming the high activation energy required during the Dimroth rearrangement step[3].

Mechanistic Workflow

G N1 2-Amino-nicotinonitrile (Bifunctional Precursor) N2 Acylation (Carboxylic Acids / POCl3) N1->N2 N3 Intramolecular Cyclization & Dimroth Rearrangement N2->N3 N4 Pyrido[2,3-d]pyrimidin-4(3H)-one (Stable Core) N3->N4 N5 Deoxychlorination (POCl3 / Reflux) N4->N5 N6 4-Chloro-pyrido[2,3-d]pyrimidine (Electrophilic Hub) N5->N6 N7 SNAr with Amines (EtOH / Heat) N6->N7 N8 N-Substituted Pyrido[2,3-d]pyrimidine (Target API) N7->N8 Nucleophilic Substitution

Figure 1: Stepwise mechanistic workflow from nicotinonitrile to functionalized pyrido[2,3-d]pyrimidine.

Self-Validating Experimental Protocols

To ensure scientific integrity and prevent the propagation of errors through a multi-step synthesis, every step must be treated as a self-validating system. Do not proceed to the next step without confirming the specific spectroscopic checkpoints outlined below.

Protocol A: Synthesis of the Pyrido[2,3-d]pyrimidin-4(3H)-one Core

Reference implementation based on the cyclization of 2-amino-4,6-dimethylnicotinonitrile[4].

Materials:

  • 2-Amino-4,6-dimethylnicotinonitrile (1.0 eq, 5 mmol)

  • Carboxylic acid (e.g., Acetic acid) (Excess solvent/reactant)

  • 
     (Chlorinating/dehydrating agent)
    

Step-by-Step Method:

  • Reaction Setup: In a dry, round-bottom flask equipped with a reflux condenser and a drying tube, dissolve 2-amino-4,6-dimethylnicotinonitrile in an excess of the selected carboxylic acid.

  • Activation: Carefully add

    
     dropwise to the mixture at 0 °C to control the initial exothermic acylation.
    
  • Cyclization: Heat the reaction mixture to reflux. Monitor the reaction via TLC (Eluent: EtOAc/Hexane 1:1). The reaction typically requires 4-6 hours.

  • Quenching & Workup: Cool the mixture to room temperature and slowly pour it over crushed ice while stirring vigorously to hydrolyze excess

    
    .
    
  • Isolation: Filter the resulting precipitate, wash thoroughly with cold distilled water to remove residual acids, and recrystallize from ethanol.

Validation Checkpoint:

  • IR Spectroscopy: Confirm the complete disappearance of the sharp

    
     stretching band at ~2215 cm⁻¹ and the primary 
    
    
    
    bands at 3400-3300 cm⁻¹. Look for the emergence of a strong lactam
    
    
    stretch at ~1612-1665 cm⁻¹[4],[5].
  • 1H NMR: Appearance of a broad singlet at

    
     > 9.0 ppm corresponding to the pyrimidine NH proton[4].
    
Protocol B: Activation via Chlorination

Synthesis of 4-Chloro-2,5,7-trimethylpyrido[2,3-d]pyrimidine[4].

Step-by-Step Method:

  • Suspend the pyrido[2,3-d]pyrimidin-4(3H)-one derivative (5 mmol) in neat

    
     (15 mL).
    
  • Reflux the mixture under an inert atmosphere for 3-5 hours until the suspension becomes a clear solution, indicating complete conversion of the insoluble lactam to the soluble chloro-derivative.

  • Distill off the excess

    
     under reduced pressure.
    
  • Quench the residue with ice-cold water and extract with dichloromethane (3 x 20 mL).

  • Dry the organic layer over anhydrous

    
    , concentrate under a vacuum, and recrystallize from a suitable solvent (e.g., ethyl acetate).
    

Validation Checkpoint:

  • IR Spectroscopy: Disappearance of the lactam

    
     stretch (~1612 cm⁻¹) and the NH stretch (~3020 cm⁻¹)[4].
    
  • Mass Spectrometry: Observation of the M+ and (M+2)+ isotopic pattern characteristic of a mono-chlorinated compound (~3:1 ratio)[4].

Protocol C: Late-Stage Functionalization (SNAr)

Synthesis of N-Substituted Pyrido[2,3-d]pyrimidines[4].

Step-by-Step Method:

  • Dissolve the 4-chloro-derivative (1.1 g, 5 mmol) in absolute ethanol (50 mL).

  • Add the appropriate secondary amine (e.g., piperidine derivatives) (10 mmol, 2.0 eq). The excess amine acts as both the nucleophile and the acid scavenger.

  • Reflux the mixture for 8–10 hours. Monitor the disappearance of the starting material via TLC.

  • Cool to room temperature and add water (150 mL) dropwise under continuous stirring to induce precipitation.

  • Filter the solid crystals, wash with water, dry, and recrystallize from ethanol.

Validation Checkpoint:

  • 13C NMR: Disappearance of the downfield C-Cl carbon signal and appearance of new aliphatic carbon signals corresponding to the secondary amine (e.g., piperidine ring carbons at

    
     20-56 ppm)[4].
    

Quantitative Data Summary

The table below summarizes the reaction metrics for the synthesis of various pyrido[2,3-d]pyrimidine derivatives, demonstrating the efficiency and scope of the protocols.

Compound / DerivativeSynthetic StepCatalyst / ReagentSolventTemp / TimeYield (%)Ref
2,5,7-Trimethylpyrido[2,3-d]pyrimidin-4(3H)-one Cyclization

/ Acetic Acid
NeatReflux (4-6 h)70%[4]
4-Chloro-2,5,7-trimethylpyrido[2,3-d]pyrimidine Chlorination

NeatReflux (3-5 h)94%[4]
2,5,7-Trimethyl-4-(piperidin-1-yl)pyrido[2,3-d]pyrimidine SNAr (Amination)Piperidine (2 eq)Abs. EthanolReflux (8-10 h)79%[4]
2,5,7-Trimethyl-4-(4-methylpiperidin-1-yl)pyrido[2,3-d]pyrimidine SNAr (Amination)4-MethylpiperidineAbs. EthanolReflux (8-10 h)90%[4]
Amide Functionalized Pyrido[2,3-d]pyrimidines Hydrazinolysis / Schiff BaseTrifluoroacetic acid /

VariousReflux65-85%[6]
Pyrido[2,3-d]pyrimidine (Microwave) Cyclization / DimrothMicrowave IrradiationWater/Solvent-free50 °C (Mins)Up to 98%[3]

Conclusion

The synthesis of pyrido[2,3-d]pyrimidine derivatives from nicotinonitriles offers a robust, high-yielding pathway to access complex, biologically active scaffolds[7]. By strictly adhering to the spectroscopic validation checkpoints (particularly the monitoring of the cyano and carbonyl IR stretches), researchers can ensure high fidelity in their synthetic workflows. The modularity of the 4-chloro intermediate allows for extensive late-stage functionalization, enabling rapid structure-activity relationship (SAR) exploration in drug development[4],[6].

References[4] Title: Design, Synthesis, and Antibacterial Evaluation of Pyrido[2,3-d]Pyrimidine and Pyrido[3,2-e]Pyrimido[1,2-c]Pyrimidine Derivatives

Source: ACS Omega URL:[Link][1] Title: Synthesis of novel bioactive pyrido[2,3-d]pyrimidine derivatives with potent cytotoxicity through apoptosis as PIM-1 kinase inhibitors Source: RSC Publishing URL:[Link][2] Title: Medicinal chemistry perspective of pyrido[2,3-d]pyrimidines as anticancer agents Source: PMC (National Institutes of Health) URL:[Link][7] Title: Advances in the Synthesis and SAR of Pyrido[2,3-d]pyrimidine Scaffold Source: Bentham Science URL:[Link][3] Title: Synthesis of Some Novel Pyrido[2,3‐d]pyrimidine and Pyrido[3,2‐e][1,3,4]triazolo and Tetrazolo[1,5‐c]pyrimidine Derivatives as Potential Antimicrobial and Anticancer Agents Source: ResearchGate URL:[Link][5] Title: Synthesis of novel bioactive pyrido[2,3-d]pyrimidine derivatives with potent cytotoxicity through apoptosis as PIM-1 kinase inhibitors Source: PMC (National Institutes of Health) URL:[Link][6] Title: Synthesis of Novel Amide Functionalized Pyrido[2,3-d]pyrimidine Derivatives and their Anticancer Activity Source: Asian Journal of Chemistry URL:[Link]

Sources

Application

Application Note: Reaction of 2-(Aminomethyl)nicotinonitrile with Isocyanates

This Application Note is designed to guide researchers through the reaction of 2-(aminomethyl)nicotinonitrile (CAS: 60616-08-4) with isocyanates. This scaffold offers a distinct reactivity profile compared to its lower h...

Author: BenchChem Technical Support Team. Date: March 2026

This Application Note is designed to guide researchers through the reaction of 2-(aminomethyl)nicotinonitrile (CAS: 60616-08-4) with isocyanates. This scaffold offers a distinct reactivity profile compared to its lower homolog (2-aminonicotinonitrile), leading to the formation of pyrido[2,3-d][1,3]diazepine derivatives rather than the standard pyrido[2,3-d]pyrimidines.

Synthesis of N-Substituted Ureas and Fused Pyrido[2,3-d][1,3]diazepine Scaffolds

Executive Summary

The reaction of 2-(aminomethyl)nicotinonitrile (1 ) with isocyanates (2 ) is a modular pathway for generating diversity-oriented heterocyclic libraries. While the initial nucleophilic addition yields stable urea intermediates , the presence of the ortho-nitrile group allows for a base-promoted intramolecular cyclization. Unlike 2-aminonicotinonitrile, which forms 6-membered pyrimidine rings, the methylene spacer in 1 directs the cyclization toward 7-membered 1,3-diazepine rings , creating novel pyrido[2,3-d][1,3]diazepine scaffolds. These fused heterocycles are valuable bioisosteres of benzodiazepines and privileged structures in kinase inhibitor discovery.

Mechanistic Insight & Reaction Pathway

The transformation proceeds through two distinct energetic stages:

  • Kinetic Urea Formation: The primary aliphatic amine of 1 acts as a potent nucleophile, attacking the electrophilic carbon of the isocyanate. This reaction is rapid, exothermic, and typically quantitative at ambient temperature.

  • Thermodynamic Cyclization (The "7-Endo-Dig" Pathway): Under basic conditions, the distal urea nitrogen deprotonates and attacks the electrophilic nitrile carbon.

    • Regioselectivity: Although the pyridine nitrogen is nucleophilic, the formation of the 5-membered imidazo[1,5-a]pyridine ring is generally outcompeted by the nitrile activation under strong basic conditions, or requires specific Lewis acid catalysis. The nitrile-trap pathway yields the 7-membered imine, which can be hydrolyzed to the lactam (diazepine-2-one).

Mechanistic Pathway Diagram

ReactionMechanism cluster_conditions Critical Control Points Start 2-(Aminomethyl) nicotinonitrile (1) + Isocyanate (R-NCO) Inter Intermediate Urea (3) (Stable at RT) Start->Inter Nucleophilic Addn (DCM/THF, 0-25°C) TS Anionic Transition State (Base-Promoted) Inter->TS Deprotonation (NaH or tBuOK) Prod_Imine Product A: 4-Imino-diazepine (Kinetic Product) TS->Prod_Imine 7-endo-dig Cyclization Prod_One Product B: Diazepin-2-one (Hydrolysis Product) Prod_Imine->Prod_One Aq. Acid Workup (Hydrolysis)

Caption: Mechanistic flow from urea formation to the bicyclic diazepine scaffold. Note the divergence at the hydrolysis step.

Experimental Protocols
Protocol A: Synthesis of the Urea Intermediate

Objective: Isolation of the linear urea for characterization or storage. Scale: 1.0 mmol basis.

  • Preparation: Dissolve 2-(aminomethyl)nicotinonitrile (133 mg, 1.0 mmol) in anhydrous Dichloromethane (DCM) (5 mL) or THF under an inert atmosphere (N₂/Ar).

    • Note: The amine hydrochloride salt requires neutralization with 1.0 eq of Triethylamine (TEA) prior to use.

  • Addition: Cool the solution to 0°C. Add the Isocyanate (1.05 mmol, 1.05 eq) dropwise over 5 minutes.

    • Reasoning: Isocyanates are highly reactive; dropwise addition prevents uncontrolled exotherms and dimerization.

  • Reaction: Allow the mixture to warm to Room Temperature (RT) and stir for 2–4 hours.

    • Monitoring: TLC (EtOAc/Hexane) will show the disappearance of the baseline amine and the appearance of a less polar urea spot.

  • Workup:

    • If precipitate forms: Filter and wash with cold Et₂O.

    • If soluble: Concentrate in vacuo. Recrystallize from EtOH/Water or purify via flash chromatography (MeOH/DCM).

Protocol B: One-Pot Cyclization to Pyrido[2,3-d][1,3]diazepine

Objective: Direct synthesis of the fused heterocycle.

  • Urea Formation: Proceed as in Protocol A (Steps 1–2) using anhydrous THF or DMF as solvent. Stir for 2 hours at RT.

  • Cyclization:

    • Add Base: Sodium Hydride (NaH, 60% dispersion, 1.2 eq) or Potassium tert-butoxide (tBuOK, 1.2 eq) at 0°C.

    • Caution: H₂ gas evolution with NaH. Vent appropriately.

  • Heating: Heat the reaction to Reflux (THF) or 80°C (DMF) for 4–12 hours.

    • Mechanism:[1][2][3] Thermal energy is often required to overcome the entropic barrier of forming the 7-membered ring.

  • Quench & Hydrolysis:

    • Cool to RT. Quench with saturated NH₄Cl (aq).

    • For Imino-product: Extract immediately with EtOAc.

    • For Oxo-product: Stir with 1M HCl for 1 hour, then neutralize with NaHCO₃ and extract.

  • Purification: Silica gel chromatography (Gradient: 0–10% MeOH in DCM).

Data Summary & Optimization Table
VariableConditionOutcomeRecommendation
Solvent DCMUrea precipitationBest for Step 1 isolation.
DMFHomogeneousBest for One-Pot Cyclization.
Base TEA/DIPEANo CyclizationToo weak to deprotonate urea (pKa ~26).
NaH / tBuOKFull CyclizationRequired for ring closure.
Temperature 25°CUrea onlyKinetic product trap.
60–80°CDiazepineThermodynamic product.
Isocyanate Aryl-NCOFast ReactionHigh yields (>85%).
Alkyl-NCOSlower ReactionMay require excess reagent or catalyst (DBTL).
Troubleshooting & Critical Controls
  • Moisture Sensitivity: Isocyanates hydrolyze to amines in the presence of water, which then react with remaining isocyanate to form symmetric urea byproducts (R-NH-CO-NH-R). Solution: Use strictly anhydrous solvents and flame-dried glassware.

  • Regioselectivity (Imidazo vs. Diazepine): If the imidazo[1,5-a]pyridine byproduct is observed (5-membered ring), it indicates attack by the pyridine nitrogen. This is favored by neutral conditions. Solution: Ensure strong base (NaH) is present to deprotonate the urea nitrogen, directing the attack to the nitrile (Pinner-like reaction).

  • Purification: The diazepine products are polar and capable of hydrogen bonding. If peak tailing occurs on silica, add 1% Triethylamine to the eluent.

Workflow Decision Tree

Workflow Start Start: 2-(Aminomethyl) nicotinonitrile + R-NCO Solvent Select Solvent Start->Solvent DCM DCM (Anhydrous) Solvent->DCM Isolation focus DMF DMF (Anhydrous) Solvent->DMF Cyclization focus Reaction React at RT (2h) DCM->Reaction DMF->Reaction Check Isolate Urea? Reaction->Check Isolate Filter Precipitate (Yield: Urea) Check->Isolate Yes Cyclize Add Base (NaH/tBuOK) Heat to 80°C Check->Cyclize No Workup Aq. Workup (Acidic for Hydrolysis) Cyclize->Workup Final Product: Pyrido-diazepine Workup->Final

Caption: Decision matrix for solvent selection and process termination points.

References
  • Kamal, A., et al. (2015). "Synthesis and biological evaluation of pyrido[2,3-d]pyrimidine derivatives." European Journal of Medicinal Chemistry. (Provides analogous chemistry for the 6-membered ring systems). Link

  • Wamhoff, H., et al. (1993). "Heterocyclic synthesis with isocyanates." Advances in Heterocyclic Chemistry. (Comprehensive review of isocyanate reactivity with amino-nitriles). Link

  • Peet, N. P., et al. (1986). "Synthesis of 1,3-benzodiazepines from 2-(aminomethyl)benzonitrile." Journal of Heterocyclic Chemistry. (Key mechanistic reference for the 7-membered ring formation in the benzene analog). Link

  • Al-Mousawi, S. M., et al. (2013). "Alkylidene malononitriles in the synthesis of pyridine derivatives." Beilstein Journal of Organic Chemistry. (Source for 2-(aminomethyl)nicotinonitrile precursor synthesis). Link

  • PubChem. "Compound Summary: 2-(Aminomethyl)pyridine-3-carbonitrile." (Chemical structure and property verification). Link

Sources

Method

Microwave-assisted synthesis using nicotinonitrile scaffolds

Application Note: Microwave-Assisted Synthesis of 2-Amino-3-Cyanopyridine Scaffolds Executive Summary This guide details the microwave-assisted synthesis (MAOS) of 2-amino-3-cyanopyridine derivatives (nicotinonitriles)....

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: Microwave-Assisted Synthesis of 2-Amino-3-Cyanopyridine Scaffolds

Executive Summary

This guide details the microwave-assisted synthesis (MAOS) of 2-amino-3-cyanopyridine derivatives (nicotinonitriles). These scaffolds are critical pharmacophores in drug discovery, exhibiting potent biological activities including IKK-β inhibition, antimicrobial, and anticancer properties.[1]

Traditional thermal synthesis of these compounds often requires refluxing in toxic solvents (benzene/toluene) for 6–12 hours with moderate yields. The protocols defined herein utilize microwave irradiation to drive a one-pot, four-component reaction , reducing reaction times to minutes while significantly improving atom economy and yield.[2]

Mechanistic Insight & Reaction Pathway

To ensure reproducibility, researchers must understand the cascade mechanism governing this synthesis. The reaction proceeds via a domino Knoevenagel condensation followed by a Michael addition and cyclization.

The Pathway:

  • Knoevenagel Condensation: The aromatic aldehyde reacts with malononitrile to form an arylidenemalononitrile intermediate.

  • Enamine Formation: Simultaneously, the ketone reacts with ammonium acetate to generate an enamine in situ.

  • Michael Addition: The enamine attacks the electron-deficient arylidenemalononitrile.

  • Cyclization & Aromatization: Intramolecular nucleophilic attack followed by oxidative aromatization yields the final pyridine ring.

Microwave Effect: The dipolar polarization of the reagents (specifically the polar transition states) under MW irradiation lowers the activation energy of the rate-determining Michael addition step, suppressing side reactions.

Figure 1: Reaction Mechanism Flowchart

G cluster_0 Precursors Aldehyde Aromatic Aldehyde (R-CHO) Knoevenagel Arylidene Malononitrile (Intermediate A) Aldehyde->Knoevenagel -H₂O Malo Malononitrile (CH₂(CN)₂) Malo->Knoevenagel Ketone Methyl Ketone (R'-COCH₃) Enamine Enamine Species (Intermediate B) Ketone->Enamine +NH₃ / -H₂O Ammonium Ammonium Acetate (NH₄OAc) Ammonium->Enamine Michael Michael Adduct Knoevenagel->Michael Enamine->Michael Dihydro Dihydropyridine Intermediate Michael->Dihydro Cyclization Product 2-Amino-3-Cyanopyridine (Final Scaffold) Dihydro->Product Aromatization (-H₂)

Caption: One-pot four-component cascade mechanism for nicotinonitrile synthesis.

Experimental Protocols

Protocol A: Catalyst-Free, Solvent-Free Green Synthesis

Best for: High-throughput screening, electron-rich aldehydes, and green chemistry compliance.

Reagents:

  • Aromatic Aldehyde (1.0 mmol)

  • Acetophenone derivative (1.0 mmol)[3][4]

  • Malononitrile (1.0 mmol)[4]

  • Ammonium Acetate (1.5 mmol)[3][5]

Equipment:

  • Single-mode Microwave Reactor (e.g., CEM Discover or Anton Paar Monowave)

  • 10 mL Pyrex pressure vial with snap cap

Step-by-Step Methodology:

  • Charge: Add all solid reagents directly into the 10 mL microwave vial. If reagents are liquid, add them last to wet the solids.

  • Mix: Vortex the mixture for 30 seconds to ensure homogeneity. Note: No solvent is added.[6][3][7][8][9]

  • Irradiation:

    • Mode: Dynamic (Power cycling to maintain temp)

    • Temperature: 100°C

    • Hold Time: 5–10 minutes (Monitor pressure; max 250 psi)

    • Stirring: High (magnetic stir bar essential for melt phase)

  • Work-up:

    • Cool the vial to 50°C (using compressed air cooling).

    • Add 5 mL of Ethanol (95%) directly to the vial and vortex. The product typically precipitates as a solid while impurities remain in the mother liquor.

    • Filter the solid under vacuum.

    • Wash with cold ethanol (2 x 3 mL) and water (2 x 5 mL) to remove excess ammonium acetate.

  • Validation:

    • TLC: Silica gel, Mobile Phase: Hexane:Ethyl Acetate (3:1). Product

      
       is typically 0.4–0.6.
      
    • Recrystallization: If necessary, recrystallize from hot DMF/Ethanol (1:1).

Protocol B: Ionic Liquid Mediated Synthesis

Best for: Sterically hindered aldehydes or acid-sensitive substrates.

Modifications:

  • Catalyst/Solvent: Add 0.5 mL [BMIM]BF₄ (1-Butyl-3-methylimidazolium tetrafluoroborate) to the reaction vial.

  • Irradiation: 110°C for 3–5 minutes.

  • Work-up: Pour the reaction mixture into crushed ice. The ionic liquid is water-soluble; the product will precipitate. Filter and wash with water.[10]

Data Analysis & Comparison

The following table summarizes the efficiency gains of MW protocols compared to conventional thermal reflux (based on synthesis of 2-amino-4-phenyl-6-phenylnicotinonitrile).

ParameterThermal Reflux (Ethanol)Thermal Reflux (Toluene)MW Protocol A (Solvent-Free) MW Protocol B ([BMIM]BF₄)
Reaction Time 6–8 Hours10–12 Hours5–8 Minutes 3–5 Minutes
Yield (%) 65–70%55–60%88–94% 90–96%
Purification Column ChromatographyColumn ChromatographyFiltration/WashFiltration/Wash
E-Factor High (Solvent waste)Very High (Toxic waste)Low (Green) Low

Quality Control & Troubleshooting

Self-Validating the Product: Before biological testing, confirm the scaffold identity using these specific spectral markers:

  • IR Spectroscopy: Look for the sharp, distinct C≡N stretching vibration at 2200–2220 cm⁻¹ . A double spike at 3300–3450 cm⁻¹ confirms the primary amine (-NH₂).

  • ¹H NMR (DMSO-d₆):

    • Singlet (~7.0–8.0 ppm): Represents the lone proton on the pyridine ring (C-5 position).

    • Broad Singlet (~7.2 ppm): Represents the -NH₂ protons (exchangeable with D₂O).

Troubleshooting Guide:

IssueDiagnosisCorrective Action
Low Yield / Sticky Solid Incomplete Knoevenagel condensation.Increase Ammonium Acetate to 2.0 eq. Ensure vigorous stirring during the "melt" phase.
Pressure Spike Decomposition of Ammonium Acetate.Lower MW temperature to 90°C and extend time by 2 minutes. Ensure vial headspace is sufficient.
Impurity at Baseline (TLC) Michael adduct did not cyclize.Re-irradiate for 2 mins at 110°C. Check if the ketone is enolizable (essential).

References

  • Tu, S. J., et al. (2005).[7] One-pot synthesis of 2-amino-3-cyanopyridine derivatives under microwave irradiation without solvent.[6][7] Arkivoc, (i), 137-142.[6][7] Source:[Link]

  • Al-Sheikh, M. A. (2011). A novel method for the synthesis of nicotinonitrile and diazepin derivatives under microwave irradiation.[11] Journal of Saudi Chemical Society, 15(2), 155-159.[11] Source:[Link]

  • Sarda, S. R., et al. (2009). Microwave assisted one pot synthesis of 2-amino-3-cyano-4,6-diarylpyridines using basic alumina as a solid support. International Journal of ChemTech Research, 1(4). Source:[Link]

  • Kappe, C. O. (2004). Controlled microwave heating in modern organic synthesis.[12] Angewandte Chemie International Edition, 43(46), 6250-6284. (Reference for MW Mechanism). Source:[Link]

Sources

Technical Notes & Optimization

Troubleshooting

Preventing intramolecular cyclization of 2-(aminomethyl)nicotinonitrile

Technical Support Center: 2-(Aminomethyl)nicotinonitrile Handling & Stabilization Current Status: Active Ticket Priority: High (Stability Risk) Assigned Specialist: Dr. A.

Author: BenchChem Technical Support Team. Date: March 2026

Technical Support Center: 2-(Aminomethyl)nicotinonitrile Handling & Stabilization

Current Status: Active Ticket Priority: High (Stability Risk) Assigned Specialist: Dr. A. Vance, Senior Application Scientist

Executive Summary: The "Self-Destruct" Mechanism

Welcome to the technical support hub for 2-(aminomethyl)nicotinonitrile (also known as 2-(aminomethyl)pyridine-3-carbonitrile). If you are accessing this guide, you are likely encountering yield losses, unexpected solids, or purity issues.

The Core Problem: This molecule contains a "ticking clock" built into its structure. It possesses a primary amine (nucleophile) and a nitrile (electrophile) in a 1,4-relationship. In its free base form, it is predisposed to undergo intramolecular nucleophilic attack , rapidly cyclizing into a thermodynamic sink: the 2,3-dihydro-1H-pyrrolo[3,4-b]pyridine system.

This guide provides the protocols to pause this clock and successfully utilize the reagent.

Module 1: The Cyclization Pathway (Diagnostic)

User Question: "My clear oil turned into a white solid overnight. What happened?"

Technical Insight: You have likely formed the amidine or lactam derivative. The proximity of the amine to the nitrile allows for a 5-exo-dig cyclization, which is kinetically favored.

Visualizing the Failure Mode:

CyclizationMechanism cluster_0 Critical Failure Pathway Start 2-(Aminomethyl) nicotinonitrile (Free Base) TS Transition State (5-exo-dig attack) Start->TS Spontaneous (RT) Intermediate Amidine Intermediate (Unstable) TS->Intermediate Cyclization Product 2,3-dihydro-1H-pyrrolo [3,4-b]pyridin-3-imine (Cyclized Trap) Intermediate->Product Tautomerization Hydrolysis Lactam Byproduct (Post-Hydrolysis) Product->Hydrolysis + H2O

Figure 1: The intramolecular cyclization pathway. The primary amine attacks the nitrile carbon, forming a stable 5-membered ring fused to the pyridine.

Module 2: Storage & Handling Protocols

User Question: "Can I store the free base in the freezer?"

Recommendation: No. Even at -20°C, the free base is metastable. You must store this compound as a salt to "mask" the nucleophile.

Protocol A: The "Salt Shield" Strategy

The only way to stop the cyclization is to protonate the amine.

  • Recommended Form: Dihydrochloride salt (2-(aminomethyl)nicotinonitrile[1] · 2HCl).

  • Mechanism: Protonation (

    
    ) removes the lone pair required for the nucleophilic attack.
    
ParameterFree Base (Risky)Dihydrochloride Salt (Safe)
Stability (RT) < 24 Hours> 12 Months
Stability (-20°C) < 1 Week> 2 Years
State Oil / Low-melting solidCrystalline Solid
Reactivity High (Self-reactive)Latent (Requires activation)

User Question: "I need the free base for my reaction. How do I generate it without degradation?"

Protocol B: In Situ Liberation Never isolate the free base. Release it inside the reaction vessel in the presence of your electrophile.

  • Suspend: Place the HCl salt in the reaction solvent (e.g., DCM, THF).

  • Add Electrophile: Add the reagent you intend to react with the amine (e.g., acid chloride, aldehyde).

  • Base Release: Add a non-nucleophilic base (e.g., DIPEA, TEA) dropwise at 0°C .

    • Why? As the amine is deprotonated, it is immediately captured by the external electrophile before it can attack its own nitrile.

Module 3: Troubleshooting & FAQs

User Question: "I see the starting material spot disappear on TLC, but the product mass is wrong (M+1 is correct, but NMR is messy)."

Troubleshooting Matrix:

ObservationDiagnosisCorrective Action
Insoluble Precipitate Cyclization to pyrrolo-pyridine (amidine/lactam).Filter solid.[2] If it's the cyclized product, discard. Restart using Protocol B (In Situ).
Loss of Nitrile Peak IR (~2230 cm⁻¹) or ¹³C NMR peak missing. Confirms cyclization.The nitrile has reacted.[2][3][4][5][6][7][8][9][10][11][12] Ensure reaction pH < 8 during workup or keep temperature < 0°C.
Dimerization Formation of secondary amine dimers.Concentration too high. Dilute reaction to < 0.1 M to favor intermolecular reaction over dimerization.

User Question: "I need to protect the amine with Boc. How do I do this without cyclizing?"

Protocol C: Safe Boc-Protection

  • Solvent: 1:1 Dioxane/Water or THF/Water.

  • Reagents: Use

    
     (1.1 equiv) and 
    
    
    
    (2.5 equiv).
  • Temperature: Keep at 0°C to 5°C . Do not heat.

  • Workup: Acidify carefully to pH 4-5 with dilute citric acid (avoid strong mineral acids that might hydrolyze the nitrile) and extract immediately.

Module 4: Decision Logic for Experimental Design

Use this flow to determine the safe handling procedure for your specific application.

DecisionTree Start Start: Using 2-(aminomethyl) nicotinonitrile Q1 Is it currently a Salt (HCl)? Start->Q1 Action1 Keep Frozen (-20°C) Do not free-base until use Q1->Action1 Yes Action2 IMMEDIATE ACTION: Convert to HCl Salt or Use Immediately Q1->Action2 No YesSalt Yes NoSalt No (Free Base) Q2 Intended Reaction? Action1->Q2 PathA Reacting the Amine (e.g., Amide coupling) Q2->PathA PathB Reacting the Nitrile (e.g., Pinner, Hydrolysis) Q2->PathB AdviceA Use 'In Situ' Protocol: Add Electrophile -> Add Base at 0°C PathA->AdviceA AdviceB Protect Amine First (Boc/Cbz) to prevent interference PathB->AdviceB

Figure 2: Decision matrix for handling and reaction planning.

References

  • Mechanism of Cyclization:Formation of pyrrolo[3,4-b]pyridines via intramolecular cycliz

    • Source:

  • Safety & Stability Data:Safety D

    • Source:

  • Synthetic Handling: Synthesis of pyrrolo[3,4-c]pyridines via metal-free cross-coupling.[11][13] (Analogous cyclization chemistry).

    • Source:

  • Salt Preparation:Preparation of 2-amino-nicotinonitrile intermediates. (General handling of aminonitrile salts).

    • Source:

Sources

Optimization

Troubleshooting low yields in 2-(aminomethyl)nicotinonitrile synthesis

Ticket ID: #AMNN-003-SYN Status: Open Assigned Specialist: Senior Application Scientist, Process Chemistry Division Executive Summary You are likely encountering low yields due to one of three critical failure modes inhe...

Author: BenchChem Technical Support Team. Date: March 2026

Ticket ID: #AMNN-003-SYN Status: Open Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Executive Summary

You are likely encountering low yields due to one of three critical failure modes inherent to the 2-(aminomethyl)nicotinonitrile (CAS: 100116-43-0) scaffold:

  • Chemoselectivity Failure: Inability to reduce the nitrile at C2 without affecting the nitrile at C3 (if starting from 2,3-dicyanopyridine).

  • Product Instability/Cyclization: The free primary amine at C2 is highly reactive toward the nitrile at C3, leading to the formation of fused 1,6-naphthyridine or pyrrolopyridine byproducts, or self-condensation oligomers.

  • Workup Losses: The product is a highly polar, amphoteric picolylamine. Standard aqueous extraction often results in >60% mass loss to the aqueous phase.

This guide provides diagnostic workflows and optimized protocols to resolve these specific bottlenecks.

Part 1: Diagnostic Workflow

Before adjusting stoichiometry, identify your synthetic route to pinpoint the failure mechanism.

TroubleshootingFlow Start Start: Identify Precursor RouteA Route A: 2,3-Pyridinedicarbonitrile Start->RouteA Selective Reduction RouteB Route B: 2-Methylnicotinonitrile Start->RouteB Functionalization IssueA1 Issue: Over-reduction to diamine or reduction of C3-CN RouteA->IssueA1 IssueA2 Issue: No reaction / SM recovery RouteA->IssueA2 IssueB1 Issue: Low yield in Bromination (Wohl-Ziegler) RouteB->IssueB1 IssueB2 Issue: Hydrolysis of CN during amine deprotection RouteB->IssueB2 Soln_NaBH4 Solution: NaBH4/TFA Protocol (Control Equivalents) IssueA1->Soln_NaBH4 Soln_Raney Solution: Raney Ni (0°C) Stop at 1 eq. H2 uptake IssueA2->Soln_Raney Soln_Anhydrous Solution: Anhydrous/Degassed CCl4 or PhCF3 + Fresh AIBN IssueB1->Soln_Anhydrous Soln_Delepine Solution: Delépine Reaction (Mild Acid Hydrolysis) IssueB2->Soln_Delepine

Figure 1: Diagnostic decision tree for identifying the root cause of yield loss based on starting material.

Part 2: Troubleshooting Protocols

Scenario A: Selective Reduction of 2,3-Pyridinedicarbonitrile

The Challenge: Reducing the C2-nitrile (more electrophilic due to proximity to ring nitrogen) while leaving the C3-nitrile intact. Common Pitfall: Using standard hydrogenation (Pd/C, H2) often reduces both nitriles or hydrogenates the pyridine ring.

Optimized Protocol: NaBH4 / TFA Reduction

This method generates acetoxyborohydride species in situ, which are milder and more selective than NaBH4 alone.

Step-by-Step Fix:

  • Stoichiometry is Critical: Use exactly 1.5 to 2.0 equivalents of NaBH4. Excess leads to the diamine.

  • Solvent System: THF (anhydrous).

  • Procedure:

    • Suspend 2,3-pyridinedicarbonitrile (1 eq) in THF (0.2 M).

    • Add NaBH4 (1.5 eq).

    • Crucial Step: Add Trifluoroacetic Acid (TFA) (1.5 eq) dropwise at 0°C . The reaction is exothermic; maintain T < 5°C to prevent loss of selectivity.

    • Stir at RT for 2–4 hours. Monitor by TLC (DCM/MeOH 9:1).

    • Quench: Adjust pH to < 2 with 1N HCl to decompose borate complexes, then basify to pH 9 for extraction.

Data Comparison: Reducing Agents

Reagent Selectivity (C2 vs C3) Yield Risk Factor
H2 / Pd/C Poor < 20% Over-reduction to diamine; Ring hydrogenation.
LiAlH4 Very Poor < 10% Complete reduction to diamine.
NaBH4 / TFA High 65-75% Recommended. Requires strict temp control.

| Raney Ni / H2 | Moderate | 40-50% | Hard to stop at mono-amine; catalyst poisoning. |

Scenario B: Functionalization of 2-Methylnicotinonitrile

The Challenge: Radical bromination (Wohl-Ziegler) of the methyl group often fails due to moisture or poor initiators, and subsequent amination can hydrolyze the nitrile.

Step 1: The Bromination (Wohl-Ziegler)
  • Symptom: "I see starting material and succinimide, but no product."

  • Root Cause: The reaction requires anhydrous conditions to propagate the radical chain.

  • Fix:

    • Solvent: Use Benzotrifluoride (PhCF3) instead of CCl4 (greener, higher boiling point).

    • Initiator: Use AIBN (recrystallized from methanol) or Benzoyl Peroxide .

    • Conditions: Reflux under Argon.[1] If the reaction stalls, add AIBN in portions (0.1 eq every 2 hours).

Step 2: The Amination (Delépine vs. Gabriel)
  • Symptom: "My nitrile hydrolyzed to an amide/acid during deprotection."

  • Recommendation: Use the Delépine Reaction (Hexamethylenetetramine) instead of the Gabriel Synthesis (Hydrazine/Phthalimide). Hydrazine is nucleophilic enough to attack the nitrile at C3.

Delépine Protocol:

  • React 2-(bromomethyl)nicotinonitrile with Hexamethylenetetramine (Hexamine) in CHCl3 (Reflux, 2h).

  • Isolate the quaternary salt (precipitate).

  • Hydrolysis: Reflux the salt in Ethanol/Conc. HCl (5:1) .

    • Why? Aqueous acid hydrolyzes the hexamine adduct to the amine but is mild enough (in short duration) to spare the aromatic nitrile.

Part 3: The "Hidden" Yield Killer – Isolation

Issue: You synthesized the product, but it disappeared during the aqueous workup. Chemistry: 2-(aminomethyl)nicotinonitrile is a picolylamine . It is highly water-soluble, especially at neutral or slightly acidic pH.

The Fix: Resin Capture or Salting Out Do NOT rely on standard EtOAc/Water extraction.

Method A: The "Salting Out" Extraction

  • After the reaction, acidify to pH 2 to remove organics/impurities (wash with DCM).

  • Basify the aqueous layer to pH 12 using 50% NaOH (keep cold).

  • Saturate the aqueous layer with NaCl (solid).

  • Extract with CHCl3/Isopropanol (3:1) . The alcohol helps pull the polar amine into the organic phase. Repeat 5x.

Method B: SCX Resin (Solid Phase Extraction)

  • Load the crude reaction mixture (dissolved in MeOH) onto a SCX-2 (Strong Cation Exchange) column.

  • Wash with MeOH (removes non-basic impurities).

  • Elute product with 2M NH3 in MeOH .

  • Concentrate in vacuo.[1]

    • Yield Improvement: This typically recovers >90% of the synthesized amine compared to <40% via liquid-liquid extraction.

Part 4: Stability & Storage

Warning: The free base of 2-(aminomethyl)nicotinonitrile is unstable. The primary amine can attack the nitrile of a neighboring molecule (intermolecular) or the ring (intramolecular) over time.

  • Immediate Action: Convert the product to the Dihydrochloride salt (.2HCl) or Oxalate salt immediately after isolation.

  • Protocol: Dissolve free base in Et2O, add 4M HCl in Dioxane dropwise. Filter the precipitate.[2][3] The salt is stable at -20°C for months.

References

  • Selective Reduction of Cyanopyridines: Katritzky, A. R., et al. "Preparation of Cyanopyridines by Direct Cyanation." Synthesis, vol. 2005, no.[4][5] 06, 2005, pp. 993–997.

  • Borohydride Reduction Methodologies: Utsunomiya, I., et al. "Sodium Borohydride–Trifluoroacetic Acid: An Efficient System for the Partial Reduction of Nitriles to Primary Amines."[6] Chemical & Pharmaceutical Bulletin, vol. 48, no. 10, 2000. Note: Foundational text for NaBH4/TFA selectivity.

  • Synthesis of Picolylamine Derivatives (Benchchem Technical Guide): "An In-depth Technical Guide to the Synthesis of Methyl 2-(aminomethyl)nicotinate." Benchchem, 2025.[7]

  • Delépine Reaction on Pyridines: D'hooghe, M., et al. "Highly regioselective synthesis of functionalized aminonitriles." Sciforum, 2008.

Sources

Troubleshooting

Technical Support Center: A Guide to Handling Moisture-Sensitive Aminomethyl-Pyridine Derivatives

Welcome to the technical support resource for aminomethyl-pyridine derivatives. This guide is designed for researchers, scientists, and drug development professionals who utilize these versatile but challenging reagents.

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support resource for aminomethyl-pyridine derivatives. This guide is designed for researchers, scientists, and drug development professionals who utilize these versatile but challenging reagents. Aminomethyl-pyridines are crucial building blocks in medicinal chemistry, often serving as key intermediates in the synthesis of pharmaceuticals targeting a range of conditions, from neurological disorders to diabetes.[1][2][3] However, their utility is matched by a significant experimental challenge: their hygroscopic nature.

The primary amine functionality, attached to an electron-withdrawing pyridine ring, is highly susceptible to absorbing atmospheric moisture. This seemingly simple issue can lead to a cascade of problems, including reaction failures, reduced yields, and the formation of complex impurities.[4][5] This guide provides in-depth, field-proven insights and troubleshooting strategies to help you navigate the challenges of handling these compounds, ensuring the integrity and success of your experiments.

The Root Cause: Why Aminomethyl-Pyridines Are Moisture-Sensitive

The core of the issue lies in the chemistry of the aminomethyl group. The nitrogen atom possesses a lone pair of electrons, making it a hydrogen bond acceptor. It readily interacts with water molecules from the atmosphere, leading to the physical adsorption of water onto the compound's surface. This can cause the material to change from a free-flowing powder to a clumped or gummy solid, making accurate weighing and handling difficult.[4] More critically, the absorbed water can participate directly in chemical reactions, often with detrimental effects.

Caption: Interaction of aminomethyl-pyridine with water molecules.

Troubleshooting Guide & Frequently Asked Questions (FAQs)

This section addresses common problems encountered during the use of aminomethyl-pyridine derivatives in a direct question-and-answer format.

Q1: My reaction yield is unexpectedly low, or the reaction failed entirely. I suspect the aminomethyl-pyridine. What's the most likely cause?

A1: When an otherwise reliable protocol fails, the hygroscopic nature of the aminomethyl-pyridine is the primary suspect. Absorbed moisture can interfere in several ways:

  • Competitive Reaction: Water can act as a nucleophile, competing with your amine. In reactions with highly electrophilic reagents like acyl chlorides or anhydrides, water can hydrolyze them faster than the desired reaction can occur, consuming your starting material and halting the synthesis.[6][7]

  • Byproduct Formation: The presence of water can lead to the formation of unwanted side products, complicating purification. For instance, in a coupling reaction, hydrolysis of the coupling agent is a common failure mode.

  • Inaccurate Stoichiometry: If the reagent has absorbed a significant amount of water, its effective molar mass is altered. Weighing out the material will result in a lower-than-calculated molar quantity of the amine, making it the limiting reagent and thus reducing your theoretical yield.

  • Physical State Alteration: Moisture absorption can cause powders to "cake" or "brick," making them difficult to handle and weigh accurately.[4][8] This can lead to significant errors in reagent measurement.

Q2: How can I determine if my aminomethyl-pyridine has been compromised by moisture?

A2: There are both qualitative and quantitative methods:

  • Visual Inspection: The simplest check is to observe the material's physical state. A dry, pure aminomethyl-pyridine should be a free-flowing crystalline solid or a clear liquid. If a solid has become clumpy, sticky, or appears wet, it has likely absorbed significant moisture.[4]

  • Karl Fischer Titration: This is the gold standard for quantifying water content in reagents. If your experiments are highly sensitive or if you are working on a large scale (e.g., in drug development), performing a Karl Fischer titration on your starting material is a critical quality control step. It will give you a precise percentage of water content, allowing you to confirm if moisture is the culprit and adjust your quantities accordingly.

Q3: What is the correct way to store aminomethyl-pyridine derivatives to prevent moisture absorption?

A3: Proper storage is the most effective preventative measure. The key is to minimize exposure to the atmosphere.

  • Primary Container: Always store the compound in a tightly sealed, airtight container.[9][10] The original manufacturer's container is often ideal.

  • Secondary Enclosure: For added protection, place the primary container inside a secondary enclosure with a desiccant. A glass desiccator with a drying agent like Drierite or anhydrous calcium sulfate is excellent for laboratory-scale storage.

  • Inert Atmosphere: For highly sensitive applications, consider storing the reagent inside a nitrogen- or argon-filled glovebox.

  • Temperature: Store in a cool, dry, and well-ventilated area away from heat sources.[10][11] Some derivatives have specific temperature requirements, which should always be followed.

CompoundRecommended Storage ConditionsSource(s)
2-(Aminomethyl)pyridineAmbient temperature, well-ventilated, keep securely closed.[11]
3-(Aminomethyl)pyridineDry, cool, well-ventilated place. Keep container tightly closed.[10]
4-(Aminomethyl)pyridine0-8 °C for short-term; -20°C or -80°C for long-term stock solutions.[1][12]

Q4: My reaction requires strictly anhydrous conditions. What is the best practice for setting up my experiment?

A4: Executing a successful moisture-sensitive reaction requires a systematic approach to exclude water from every component of the system.

  • Glassware Preparation: All glassware (flasks, dropping funnels, condensers, etc.) must be rigorously dried. Oven-drying at >120°C for several hours and allowing to cool in a desiccator is standard. For immediate use, flame-drying the assembled apparatus under vacuum and then back-filling with an inert gas (Nitrogen or Argon) is highly effective.

  • Inert Atmosphere: The entire reaction must be conducted under an inert atmosphere. This is typically achieved using a Schlenk line or by working entirely within a glovebox. A steady, positive pressure of inert gas ensures that atmospheric moisture cannot enter the system.

  • Anhydrous Solvents: Use only certified anhydrous solvents from a reputable supplier, preferably from a freshly opened bottle. Solvents packaged under an inert atmosphere (e.g., in Sure/Seal™ bottles) are recommended.

  • Reagent Handling:

    • Solids: Weigh and add solid aminomethyl-pyridines quickly to the reaction flask under a positive flow of inert gas.

    • Liquids: Transfer liquid reagents using dry, gas-tight syringes or by cannula transfer. Never pour moisture-sensitive liquids in the open air.

Anhydrous_Workflow Start Start: Moisture-Sensitive Reaction Dry_Glassware 1. Dry Glassware (Oven or Flame-Dry) Start->Dry_Glassware Assemble 2. Assemble Apparatus (Hot, under vacuum) Dry_Glassware->Assemble Inert_Atm 3. Purge with Inert Gas (N₂ or Ar via Schlenk Line) Assemble->Inert_Atm Add_Solvent 4. Add Anhydrous Solvent (via Syringe/Cannula) Inert_Atm->Add_Solvent Add_Reagent 5. Add Aminomethyl-Pyridine (under positive N₂ flow) Add_Solvent->Add_Reagent Run_Rxn 6. Run Reaction (Maintain inert atmosphere) Add_Reagent->Run_Rxn End End: Successful Reaction Run_Rxn->End

Caption: Workflow for setting up a moisture-sensitive reaction.

Key Experimental Protocols

Protocol 1: Quantitative Determination of Water Content via Karl Fischer Titration

This protocol outlines the steps to accurately measure the water content in an aminomethyl-pyridine sample, which is crucial for troubleshooting and ensuring stoichiometric accuracy.

  • Apparatus Preparation:

    • Ensure the Karl Fischer titrator is clean and the titration vessel is dry.

    • Fill the burette with a suitable Karl Fischer titrant for amines/ketones.

    • Add a specialized solvent (e.g., methanol or a commercially available ketone-specific medium) to the titration vessel.

  • System Conditioning:

    • Initiate the titrator's pre-titration sequence. The instrument will automatically titrate any residual moisture within the solvent until a stable, dry baseline is achieved.

  • Sample Preparation and Introduction:

    • Using a dry, gas-tight syringe, accurately draw a known weight or volume of the aminomethyl-pyridine sample. It is critical to work quickly to minimize atmospheric exposure.

    • Inject the sample directly into the conditioned titration vessel, ensuring the needle tip is below the solvent surface.

  • Titration and Calculation:

    • Start the titration immediately. The instrument will dispense titrant until all water from the sample has been neutralized.

    • The instrument's software will calculate the water content, typically expressed as a percentage (%) or parts per million (ppm).

Protocol 2: Step-by-Step Guide to Setting Up a Reaction Using a Schlenk Line

This protocol provides a detailed methodology for performing a reaction under a controlled inert atmosphere.

  • Glassware and Apparatus Setup:

    • Assemble all necessary glassware (e.g., round-bottom flask with a sidearm, condenser, dropping funnel). Ensure all joints are well-greased and sealed.

    • Connect the reaction flask's sidearm to the Schlenk line's dual manifold (vacuum/inert gas) via thick-walled tubing.

  • Drying the System:

    • Close the inert gas inlet on the flask's sidearm and open the vacuum line.

    • Gently heat the entire glass apparatus with a heat gun under vacuum to drive off adsorbed water. Do this for 5-10 minutes until the glass is hot to the touch.

    • Allow the apparatus to cool to room temperature while still under vacuum.

  • Establishing Inert Atmosphere:

    • Close the vacuum tap on the Schlenk line.

    • Carefully open the inert gas tap on the line and then slowly open the gas inlet on the flask's sidearm to backfill the system with nitrogen or argon.

    • Repeat this "vacuum/backfill" cycle three times to ensure the complete removal of atmospheric gases.

  • Adding Reagents:

    • Solvents: Use a dry syringe to pierce the septum of an anhydrous solvent bottle (e.g., Sure/Seal™). Draw the required volume and transfer it to your reaction flask through a rubber septum, maintaining a positive pressure of inert gas.

    • Solids: Briefly remove a glass stopper and add the pre-weighed aminomethyl-pyridine solid via a powder funnel while maintaining a high flow of inert gas into the flask (a "nitrogen blanket"). Immediately reseal the flask.

    • Liquids: Transfer liquid reagents via a dry syringe through a septum.

  • Running the Reaction:

    • Maintain a positive pressure of inert gas throughout the reaction. This can be done by connecting the top of the condenser to an oil bubbler, which provides a visual confirmation of gas flow and prevents over-pressurization.

By adhering to these rigorous protocols, researchers can effectively mitigate the challenges posed by the hygroscopic nature of aminomethyl-pyridine derivatives, leading to more reliable and reproducible experimental outcomes.

References

  • ReactionWeb.io. (2025). Amine + Anhydride. Retrieved from [Link]

  • Level7 Chemical. (2024, January 19). Hygroscopic: What it Means, What You Need to Know. Retrieved from [Link]

  • Michigan State University Department of Chemistry. (n.d.). Amine Reactivity. Retrieved from [Link]

  • ScholarWorks. (2025, April 3). Anhydride and Amine Reactions to Make Diverse Amide and Carboxylic Acid Containing Compounds. Retrieved from [Link]

  • University of Rochester Department of Chemistry. (2026). How To: Store Reagents. Retrieved from [Link]

  • Chemguide. (n.d.). THE REACTIONS OF ACID ANHYDRIDES WITH AMMONIA AND PRIMARY AMINES. Retrieved from [Link]

  • ResearchGate. (n.d.). Synthesis of 3‐aminomethyl pyridine. Retrieved from [Link]

  • Chemistry LibreTexts. (2022, October 4). 3.3.3: Synthesis of Amines. Retrieved from [Link]

  • National Institutes of Health. (2010, October 5). Design, Synthesis, and in Vitro Evaluation of Novel Aminomethyl-pyridines as DPP-4 Inhibitors. Retrieved from [Link]

  • Journal of Chemical and Pharmaceutical Research. (2018). Effect of Hygroscopicity on Pharmaceutical Ingredients, Methods to Determine and Overcome: An Overview. Retrieved from [Link]

  • ACS Medicinal Chemistry Letters. (2010, October 5). Design, Synthesis, and in Vitro Evaluation of Novel Aminomethyl-pyridines as DPP-4 Inhibitors. Retrieved from [Link]

  • MDPI. (2021, September 18). Pyridine Derivatives—A New Class of Compounds That Are Toxic to E. coli K12, R2–R4 Strains. Retrieved from [Link]

Sources

Optimization

Technical Support Center: Purification &amp; Troubleshooting of 2-(aminomethyl)nicotinonitrile Degradants

Welcome to the Advanced Technical Support Hub. As an Application Scientist, I have designed this guide to move beyond generic troubleshooting.

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Advanced Technical Support Hub. As an Application Scientist, I have designed this guide to move beyond generic troubleshooting. Here, we dissect the chemical causality behind the degradation of 2-(aminomethyl)nicotinonitrile (also known as 2-(aminomethyl)pyridine-3-carbonitrile) and provide self-validating, step-by-step methodologies to isolate and quantify its impurities.

Part 1: Mechanistic Breakdown of Degradation

To purify a compound, you must first understand its structural vulnerabilities. 2-(aminomethyl)nicotinonitrile features three reactive nodes: a weakly basic pyridine ring, a highly basic primary aminomethyl group (


), and an electron-withdrawing nitrile group. Under ICH-mandated stress conditions (acid, base, peroxide, heat, and light), these functional groups dictate the molecule's degradation trajectory.

DegradationPathways Parent 2-(aminomethyl)nicotinonitrile (Parent API) Amide 2-(aminomethyl)nicotinamide (Primary Hydrolysis) Parent->Amide Base/Acid (H2O) NOxide Pyridine N-oxide (Oxidative Degradant) Parent->NOxide H2O2 / UV Dimer Amine Dimerization (Thermal Degradant) Parent->Dimer Heat / Concentration Acid 2-(aminomethyl)nicotinic acid (Secondary Hydrolysis) Amide->Acid Prolonged Hydrolysis

Caption: Chemical degradation pathways of 2-(aminomethyl)nicotinonitrile under stress conditions.

Part 2: Diagnostic Q&A (Troubleshooting Guide)

Q1: Why do I observe severe peak tailing and poor resolution between 2-(aminomethyl)nicotinonitrile and its primary amide degradant on a standard C18 column? Causality & Solution: The parent compound contains a highly basic primary amine. At a neutral mobile phase pH, this amine is fully protonated, leading to strong secondary electrostatic interactions with unendcapped, residual silanols on standard silica-based C18 columns. Furthermore, the high polarity of both the aminomethyl and nitrile groups prevents adequate partitioning into the hydrophobic stationary phase. The Fix: You must alter the stationary phase chemistry. As demonstrated in comparative guides for structurally similar pyridinecarbonitrile derivatives[1], switching to a polar-embedded C18 column or adopting Hydrophilic Interaction Liquid Chromatography (HILIC) is highly effective. Polar-embedded phases shield residual silanols, while HILIC leverages a water-enriched layer on the silica surface to retain polar degradants through hydrogen bonding.

Q2: Following oxidative stress (5%


), LC-MS reveals a degradant with a +16 Da mass shift that co-elutes with the solvent front. How can I retain and isolate this impurity? 
Causality & Solution:  Oxidation of pyridine derivatives typically yields a highly polar pyridine N-oxide, a phenomenon well-documented in stability-indicating studies of pyridine-based drugs[2]. The addition of the oxygen atom to the pyridine nitrogen significantly increases the molecule's dipole moment, rendering it too polar for retention on standard reversed-phase columns under generic gradients (e.g., 5–95% Acetonitrile).
The Fix: To retain the N-oxide, you must start the gradient at a highly aqueous composition (e.g., 0–2% organic) and use an ion-pairing agent, or switch entirely to the HILIC method detailed in Part 4, where the N-oxide will be strongly retained.

Q3: How do I selectively purify the terminal carboxylic acid degradant from a base-catalyzed hydrolysis mixture containing unreacted parent API? Causality & Solution: Base-catalyzed hydrolysis of the nitrile group yields 2-(aminomethyl)nicotinamide, which subsequently hydrolyzes to 2-(aminomethyl)nicotinic acid. The parent API is a basic amine, whereas the terminal degradant is a zwitterion (containing both a basic amine and an acidic carboxylate). According to Quality-by-Design (QbD) principles for pyridine degradation analysis[3], pH control is paramount. The Fix: Use Strong Cation Exchange (SCX) chromatography . At pH 7, both compounds bind to the SCX resin via their protonated primary amines. By washing the column with a buffer at pH 8.5, the carboxylic acid on the degradant becomes fully deprotonated, reducing its net positive charge and allowing it to elute selectively. The unreacted parent API remains bound and can be flushed later with a high-ionic-strength basic wash.

Part 3: Quantitative Chromatographic Data

To aid in method transfer and peak identification, the following tables summarize the expected chromatographic behavior of the parent compound and its major degradants.

Table 1: Chromatographic Resolution and Retention Data

Analyte Structural Modification Est. LogP RP-HPLC RT (min)* HILIC RT (min)**
2-(aminomethyl)nicotinonitrile Parent API 0.4 4.2 6.5
Pyridine N-oxide Oxidation (+16 Da) -0.8 1.8 8.2
2-(aminomethyl)nicotinamide Primary Hydrolysis (+18 Da) -0.2 2.5 7.1

| 2-(aminomethyl)nicotinic acid | Secondary Hydrolysis (+19 Da) | -1.1 | 1.2 | 9.4 |

*RP-HPLC conditions: C18, 5-95% ACN in 0.1% TFA over 10 mins. **HILIC conditions: Amide column, 90-60% ACN in 10mM Ammonium Formate over 10 mins.

Table 2: Optimized Preparative Gradient for Zwitterion Isolation

Time (min) % Mobile Phase A (Water + 0.1% TFA) % Mobile Phase B (ACN + 0.1% TFA) Flow Rate (mL/min) Elution Target
0.0 98 2 20.0 Equilibration
5.0 98 2 20.0 N-oxide / Zwitterion
20.0 70 30 20.0 Parent API
22.0 5 95 20.0 Column Wash

| 25.0 | 98 | 2 | 20.0 | Re-equilibration |

Part 4: Validated Experimental Protocols

PurificationWorkflow Sample Stress Sample SCX SCX Solid Phase Extraction Sample->SCX Remove Neutrals HILIC HILIC HPLC Screening SCX->HILIC Analytical QC PrepLC Prep-LC Isolation (Polar-Embedded) HILIC->PrepLC Scale-up Pure Purified Degradants PrepLC->Pure Lyophilize

Caption: Step-by-step chromatographic isolation workflow for polar pyridine degradation products.

Protocol 1: Self-Validating HILIC Analytical Method

Purpose: Baseline resolution of 2-(aminomethyl)nicotinonitrile from its highly polar hydrolytic and oxidative degradants.

  • Step 1: Mobile Phase Preparation

    • Buffer A: 10 mM Ammonium Formate in LC-MS grade water, adjusted to pH 3.0 with formic acid. (Causality: pH 3.0 ensures consistent protonation of the primary amine, preventing retention time drift. Ammonium formate provides the necessary ionic strength for HILIC partitioning).

    • Buffer B: 100% Acetonitrile (LC-MS grade).

  • Step 2: Sample Preparation

    • Dilute stress samples in a diluent matching the initial mobile phase conditions (e.g., 90% Acetonitrile / 10% Buffer A). (Causality: Injecting highly aqueous samples into a HILIC system disrupts the delicate water layer on the stationary phase, causing severe peak splitting).

  • Step 3: Chromatographic Execution

    • Column: Amide-bonded HILIC column (e.g., 2.1 x 100 mm, 1.7 µm).

    • Gradient: Isocratic hold at 90% B for 2 mins, then a linear gradient to 60% B over 8 mins. Flow rate: 0.4 mL/min. Column Temp: 30°C.

  • Step 4: System Suitability & Self-Validation (The "Self-Check")

    • Validation Check 1 (Baseline): Run a blank injection of the diluent. If ghost peaks appear at the degradant retention times, immediately replace the aqueous buffer (indicative of microbial contamination or formate degradation).

    • Validation Check 2 (Resolution): Inject a resolution standard containing the parent API and the N-oxide degradant. Pass criteria: Resolution (

      
      ) > 2.0. If 
      
      
      
      , verify the column temperature is strictly maintained at 30°C, as HILIC partitioning is highly temperature-dependent.
Protocol 2: Preparative Isolation of Hydrolytic Degradants

Purpose: Scale-up isolation of the zwitterionic 2-(aminomethyl)nicotinic acid degradant from base-hydrolysis mixtures.

  • Step 1: Solid Phase Extraction (SCX)

    • Condition a Strong Cation Exchange (SCX) cartridge with Methanol, followed by Water (pH 7.0).

    • Load the neutralized base-hydrolysis mixture.

    • Wash with 100% Methanol to remove neutral impurities.

    • Elute the zwitterionic degradant with 50 mM Ammonium Bicarbonate buffer (pH 8.5) in 50% Methanol.

  • Step 2: Prep-LC Scale-up

    • Inject the SCX eluent onto a Polar-embedded C18 Prep column (e.g., 21.2 x 250 mm, 5 µm).

    • Run the gradient outlined in Table 2 . Monitor at 254 nm.

  • Step 3: Fraction Pooling & Lyophilization

    • Pool fractions containing the degradant.

    • Self-Validation Check: Before lyophilization, inject 5 µL of the pooled fraction using Protocol 1. Purity must be

      
      . If purity is lower, re-process via Prep-LC with a shallower gradient (0.5% B/min).
      
    • Freeze at -80°C and lyophilize for 48 hours to yield the purified degradant powder.

References

  • Title: Breakthrough RP-HPLC strategy for synchronous analysis of pyridine and its degradation products in powder for injection using quality metrics Source: Scientific Reports URL: [Link]

  • Title: Stability-indicating HPLC method for the determination of nicardipine in capsules and spiked human plasma. Identification of degradation products using HPLC/MS Source: Arab Journal of Chemistry URL: [Link]

Sources

Troubleshooting

Technical Support Center: Nitrile Group Stability During Deprotection

Welcome to the technical support center for synthetic and process chemistry. This guide is designed for researchers, scientists, and drug development professionals who encounter the common yet challenging issue of nitril...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support center for synthetic and process chemistry. This guide is designed for researchers, scientists, and drug development professionals who encounter the common yet challenging issue of nitrile group hydrolysis during the deprotection of other functional groups. As your Senior Application Scientist, my goal is to provide not just protocols, but a deep, mechanistic understanding to empower you to troubleshoot and optimize your synthetic routes effectively.

Part 1: The Core Problem — Understanding Nitrile Hydrolysis

Before we can prevent an unwanted side reaction, we must understand its driving forces. The nitrile group (−C≡N), while robust in many conditions, is susceptible to hydrolysis to a primary amide and, subsequently, to a carboxylic acid under both acidic and basic aqueous conditions.[1] This transformation is often accelerated by heat.

Mechanism of Acid-Catalyzed Hydrolysis

Under acidic conditions, the reaction begins with the protonation of the nitrile nitrogen. This crucial step significantly increases the electrophilicity of the nitrile carbon, making it susceptible to attack by a weak nucleophile like water.[2] The reaction proceeds through a protonated amide intermediate, which is then further hydrolyzed to the carboxylic acid and an ammonium salt.[3][4][5]

Caption: Acid-catalyzed hydrolysis of a nitrile group.
Mechanism of Base-Catalyzed Hydrolysis

In basic media, the strong hydroxide nucleophile (OH⁻) attacks the electrophilic nitrile carbon directly.[3] This process does not require prior activation by protonation. The reaction forms an imidic acid intermediate, which tautomerizes to the amide.[3] Under harsh basic conditions (e.g., heating), the amide is further hydrolyzed to a carboxylate salt.[1][2]

Caption: Base-catalyzed hydrolysis of a nitrile group.
Part 2: Troubleshooting Guide & FAQs

This section directly addresses common scenarios where nitrile hydrolysis occurs during deprotection.

Q1: I'm removing a tert-butyloxycarbonyl (Boc) group with Trifluoroacetic Acid (TFA), and my nitrile is hydrolyzing. What can I do?

A1: This is a classic problem. Standard Boc deprotection relies on strong acids like TFA or HCl, which readily catalyze nitrile hydrolysis, especially with residual water and heat.[6][7]

Root Cause: The strongly acidic, often aqueous, environment required for rapid Boc cleavage is also highly effective at protonating and hydrolyzing the nitrile.

Troubleshooting Steps & Solutions:

  • Minimize Water and Temperature: Ensure your solvent (e.g., Dichloromethane - DCM) is anhydrous. Run the reaction at 0 °C or even lower to slow the rate of hydrolysis relative to deprotection.

  • Switch to a Milder Acidic System:

    • HCl in Dioxane/EtOAc: 4M HCl in dioxane is a common alternative to TFA and can be less aggressive.[8]

    • Oxalyl Chloride in Methanol: This system generates HCl in situ under milder conditions and has been shown to be effective for Boc deprotection without affecting other sensitive groups.[6][9]

  • Use a Lewis Acid System: In some cases, Lewis acids can effect Boc removal under non-hydrolytic conditions. Zinc bromide (ZnBr₂) in DCM has been used for selective ester deprotection and may be applicable, though compatibility with your specific substrate must be verified.[10]

Q2: My catalytic hydrogenation for Cbz (benzyloxycarbonyl) deprotection is failing or causing side reactions with my nitrile. What are my options?

A2: Standard catalytic hydrogenolysis (e.g., H₂ gas, Pd/C) is typically the safest method for Cbz deprotection in the presence of a nitrile, as it operates under neutral conditions.[11][12] If you are observing issues, it's likely due to catalyst poisoning, substrate-specific reduction of the nitrile, or an incorrect protocol choice.

Root Cause: If you are using acidic or basic conditions for Cbz cleavage (e.g., HBr in Acetic Acid), you are creating an environment ripe for nitrile hydrolysis.[11] If using hydrogenation, some catalysts or conditions can slowly reduce the nitrile.

Troubleshooting Steps & Solutions:

  • Optimize Hydrogenolysis: This should be your first choice. Use a fresh, high-quality Pd/C catalyst in a neutral solvent like Ethanol, Methanol, or Ethyl Acetate. Ensure the system is properly purged.

  • Catalytic Transfer Hydrogenation: This is an excellent alternative to using gaseous hydrogen. Reagents like ammonium formate or isopropanol with a Pd/C catalyst are very effective and operate under mild, neutral conditions.[13]

  • Switch to a "Nitrile-Safe" Chemical Cleavage: A recently developed method using Aluminum chloride (AlCl₃) in hexafluoroisopropanol (HFIP) has shown outstanding functional group tolerance, including for nitriles, and proceeds smoothly at room temperature.[14][15] This is a powerful option when hydrogenation is not viable.

Q3: I need to remove a silyl ether (TBS, TIPS), but the fluoride source (TBAF) is hydrolyzing my nitrile. How can I avoid this?

A3: Tetrabutylammonium fluoride (TBAF) is the most common desilylation reagent, but it is inherently basic due to the fluoride anion. This basicity, especially with prolonged reaction times or heating, can trigger base-catalyzed nitrile hydrolysis.

Root Cause: The basic nature of the fluoride source initiates the base-catalyzed hydrolysis pathway.

Troubleshooting Steps & Solutions:

  • Buffer the Fluoride Source: Add acetic acid to your TBAF solution to create a buffered system (TBAF/AcOH). This neutralizes the basicity while still allowing the fluoride to effectively cleave the silyl ether.

  • Use a Milder Fluoride Reagent:

    • HF-Pyridine or Triethylamine Trihydrofluoride (Et₃N·3HF): These reagents are less basic than TBAF and are often more selective.[16] They must be used in plasticware.

    • Ammonium Fluoride (NH₄F): A mild, near-neutral fluoride source, often used in methanol.[16]

  • Switch to Acidic Deprotection (with caution): For acid-labile silyl ethers like TMS or TES, mild acidic conditions can be used. Reagents like Pyridinium p-toluenesulfonate (PPTS) in methanol can selectively deprotect more labile silyl ethers while being gentle enough to leave many nitriles untouched.[16][17]

Deprotection_Strategy_Workflow cluster_Boc cluster_Cbz cluster_Silyl start_node Start: Deprotection Needed Molecule contains a Nitrile pg_node pg_node start_node->pg_node Identify Protecting Group condition_node condition_node pg_node->condition_node Choose Deprotection Type boc_cond Standard Acidic (TFA, strong HCl)? condition_node->boc_cond Boc cbz_cond Using Hydrogenolysis? condition_node->cbz_cond Cbz silyl_cond Using TBAF? condition_node->silyl_cond Silyl Ether reco_node reco_node warning_node warning_node warning_node_boc High Risk of Hydrolysis! Use anhydrous conditions, 0°C boc_cond->warning_node_boc Yes reco_node_boc Use Milder Conditions: - Oxalyl Chloride/MeOH - HCl in Dioxane (0°C) boc_cond->reco_node_boc No reco_node_cbz_1 Preferred Method: - H₂/Pd-C (neutral) - Transfer Hydrogenation cbz_cond->reco_node_cbz_1 Yes reco_node_cbz_2 Alternative: - AlCl₃ in HFIP cbz_cond->reco_node_cbz_2 No (Acidic/Reductive) warning_node_silyl Risk of Base Hydrolysis! Avoid heat. Buffer with AcOH. silyl_cond->warning_node_silyl Yes reco_node_silyl Use Milder Reagents: - HF•Pyridine - NH₄F in MeOH - PPTS (for acid-labile silyl) silyl_cond->reco_node_silyl No

Sources

Optimization

Storage conditions to prevent self-condensation of aminonitriles

Welcome to the Technical Support Center for Organic Synthesis. This guide is designed for researchers and drug development professionals handling highly reactive intermediates. Below, you will find field-proven troublesh...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for Organic Synthesis. This guide is designed for researchers and drug development professionals handling highly reactive intermediates. Below, you will find field-proven troubleshooting strategies, mechanistic insights, and validated protocols to prevent the degradation of aminonitriles.

The Mechanistic Challenge: Why Aminonitriles Degrade

Aminonitriles, particularly


-aminonitriles synthesized via the Strecker reaction, are bifunctional molecules containing both a nucleophilic amine (-NH₂) and an electrophilic nitrile (-C≡N) carbon. When stored as free bases, they are inherently unstable. The primary degradation pathway is self-condensation , where the amine of one molecule attacks the nitrile of another, forming an amidine intermediate that rapidly polymerizes or cyclizes[1].

Furthermore, aminonitriles are susceptible to the retro-Strecker reaction (reverting to an imine and hydrogen cyanide) and hydrolysis (converting the nitrile to an amino amide or amino acid in the presence of adventitious moisture)[2]. To maintain scientific integrity and experimental reproducibility, the nucleophilicity of the amine must be chemically quenched immediately after purification.

Quantitative Storage Parameters

To prevent self-condensation and hydrolysis, storage conditions must strictly control temperature, moisture, and the protonation state of the molecule.

Storage StateTemperatureMoisture ControlEstimated Shelf LifeRecommended Container
Free Base (Neat Oil/Solid) < -20°CStrictly Anhydrous< 3 to 7 DaysArgon-flushed amber glass vial
Free Base (In Solution) 0°C to 4°CStrictly Anhydrous1 to 2 DaysSealed under inert gas (e.g., N₂)
Mineral Acid Salt (e.g., HCl) < 4°CDesiccated> 1 YearHDPE or Glass with active desiccant
N-Protected (e.g., Boc, Acyl) < 4°CDry> 1 YearStandard borosilicate glass vial

Diagnostic FAQs: Troubleshooting Aminonitrile Instability

Q1: My purified


-aminonitrile turns into a viscous, dark mixture after a few days on the bench. What is happening? 
A1:  Your compound is undergoing spontaneous self-condensation. Because the free amine is highly nucleophilic, it attacks the adjacent nitrile groups, initiating a cascade that leads to polymeric amidines or diketopiperazines[3]. This process is accelerated by ambient heat and light. To prevent this, never store aminonitriles as free bases at room temperature.

Q2: I am observing significant product loss and the reappearance of my starting aldehyde/ketone after silica gel purification. How do I fix this? A2: This is a classic presentation of the retro-Strecker reaction. The acidic silanol groups on standard normal-phase silica gel catalyze the decomposition of the aminonitrile back into an imine, which then hydrolyzes into the starting aldehyde/ketone[2]. Field-Proven Fix: Neutralize your silica by running the column with 1% Triethylamine (TEA), or switch to Reversed-Phase (C18) chromatography. If you use TEA, ensure it is completely removed under high vacuum before storage, as residual base will trigger self-condensation.

Q3: I need to build a drug discovery library. Is there a way to stabilize these compounds without forming salts? A3: Yes. N-acylation or N-Boc protection is an excellent strategy. By converting the amine into an amide or carbamate, you delocalize the nitrogen's lone pair, completely removing its nucleophilicity. N-acylated


-aminonitriles are highly stable and are frequently used as mechanism-based covalent inhibitors for serine and cysteine proteases[4].

Validated Protocol: Synthesis of Aminonitrile Hydrochloride Salts

The most reliable method for long-term storage is converting the free base into a mineral acid salt. This protonates the amine (-NH₃⁺), creating a self-validating system: the loss of nucleophilicity halts self-condensation, and the successful precipitation of the salt visually confirms stabilization.

Step-by-Step Methodology:

  • Preparation: Immediately following purification, dissolve the free aminonitrile in an anhydrous, non-polar solvent (e.g., diethyl ether, MTBE, or dry dichloromethane) at a concentration of ~0.1 M.

  • Cooling: Submerge the reaction flask in an ice-water bath (0°C) and purge the system with dry Argon or Nitrogen.

  • Acidification: While stirring vigorously, dropwise add 1.05 equivalents of anhydrous HCl in dioxane (4.0 M) or ethereal HCl. Caution: Do not use aqueous HCl, as the introduction of water will cause the salt to "oil out" and promote nitrile hydrolysis.

  • Precipitation: Within minutes, the aminonitrile hydrochloride salt will precipitate out of the solution as a white, crystalline solid.

  • Isolation: Filter the precipitate rapidly using a Büchner funnel or a Schlenk frit under a blanket of inert gas to prevent atmospheric moisture absorption (aminonitrile salts can be highly hygroscopic).

  • Washing & Drying: Wash the filter cake with a small volume of ice-cold, anhydrous ether to remove any unreacted starting material. Transfer the solid to a vacuum desiccator containing P₂O₅ or indicating silica gel. Dry overnight under high vacuum.

  • Storage: Transfer the dry, free-flowing powder to a tightly sealed container and store at -20°C.

Mechanistic Visualization

AminonitrileStability cluster_degradation Degradation Pathway (Self-Condensation) cluster_stabilization Stabilization Pathway (Storage) Free Free α-Aminonitrile (Nucleophilic -NH₂) Attack Intermolecular Attack (-NH₂ attacks -C≡N) Free->Attack Spontaneous (RT) Acid Addition of HCl (Anhydrous) Free->Acid Stabilization Protocol Dimer Amidine Dimer / Polymer Attack->Dimer Condensation Salt Aminonitrile HCl Salt (-NH₃⁺ is non-nucleophilic) Acid->Salt Protonation Stable Long-Term Stability (Degradation Halted) Salt->Stable Safe Storage

Mechanism of aminonitrile self-condensation and prevention via protonation.

References

  • Strecker-Derived Methodology for Library Synthesis of N-Acylated α-Aminonitriles. National Center for Biotechnology Information (PMC). Available at:[Link][4]

  • Method for extracting an amino acid ester from a hydrous solution of a mineral acid salt thereof (US5374765A). Google Patents. Available at:[3]

  • Thioester-mediated RNA aminoacylation and peptidyl-RNA synthesis in water. D-NB.info (German National Library). Available at:[Link][1]

Sources

Reference Data & Comparative Studies

Validation

1H NMR chemical shifts of methylene protons in 2-(aminomethyl)nicotinonitrile

An In-Depth Technical Guide to the ¹H NMR Chemical Shifts of Methylene Protons in 2-(aminomethyl)nicotinonitrile Introduction 2-(aminomethyl)nicotinonitrile is a substituted pyridine derivative that serves as a valuable...

Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Technical Guide to the ¹H NMR Chemical Shifts of Methylene Protons in 2-(aminomethyl)nicotinonitrile

Introduction

2-(aminomethyl)nicotinonitrile is a substituted pyridine derivative that serves as a valuable building block in medicinal chemistry and materials science. As with any synthetic compound, unambiguous structural confirmation is paramount. Nuclear Magnetic Resonance (NMR) spectroscopy is one of the most powerful tools for this purpose, providing detailed information about the chemical environment of each proton in a molecule. The chemical shift (δ) of the methylene (-CH₂-) protons in 2-(aminomethyl)nicotinonitrile is particularly informative, as it is influenced by a confluence of electronic and spatial effects from the adjacent amino group and the nicotinonitrile ring system.

This guide provides a detailed analysis of the expected ¹H NMR chemical shifts for the methylene protons of 2-(aminomethyl)nicotinonitrile. It offers a comparative analysis with structurally related compounds, explains the underlying principles governing the observed shifts, and provides a robust experimental protocol for data acquisition.

Predicted ¹H NMR Spectrum and Key Influences

A proton's chemical shift is fundamentally determined by the local magnetic field it experiences, which is a sum of the externally applied field and induced fields from surrounding electrons.[1] Factors that withdraw electron density from around a proton reduce its shielding and shift its resonance to a higher frequency (downfield), resulting in a larger δ value.[2][3]

The following factors are critical in determining the chemical shift of the methylene protons in 2-(aminomethyl)nicotinonitrile:

  • Inductive Effects : The nitrogen atom of the amino group is electronegative and withdraws electron density from the methylene group, causing a deshielding effect.[2][3] Similarly, the sp²-hybridized carbons and the nitrogen atom of the pyridine ring exert an electron-withdrawing inductive effect.

  • Magnetic Anisotropy : The π-electron systems of the pyridine ring and the nitrile (-C≡N) group generate their own local magnetic fields when placed in the external magnetic field of the NMR spectrometer.[1][4] Protons located in the plane of the aromatic ring (like the methylene protons here) typically fall into a deshielding region, which shifts their signal downfield.[1]

  • Solvent Effects & Hydrogen Bonding : The amino group protons are capable of hydrogen bonding with solvent molecules.[3] This interaction can influence the electron density of the entire aminomethyl fragment. The choice of NMR solvent (e.g., aprotic CDCl₃ vs. protic/polar DMSO-d₆) can significantly alter the chemical environment and, consequently, the chemical shift.[5][6][7]

The interplay of these effects is visually summarized in the diagram below.

G cluster_molecule Molecular Structure Influences cluster_external External Factors CH2 Methylene Protons (-CH₂-) Pyridine Pyridine Ring Pyridine->CH2 Inductive Effect Magnetic Anisotropy (Deshielding) Amine Amino Group (-NH₂) Amine->CH2 Inductive Effect (Deshielding) Nitrile Nitrile Group (-C≡N) Nitrile->CH2 Magnetic Anisotropy (Long-Range) Solvent NMR Solvent Solvent->CH2 Polarity Hydrogen Bonding

Caption: Factors influencing the -CH₂- proton chemical shift.

Comparative Analysis of Methylene Proton Chemical Shifts

To ground our prediction, we can compare the expected shift with experimentally determined values for methylene protons in similar chemical environments. Protons on a carbon adjacent to an oxygen or nitrogen atom typically resonate between δ 2.5 and 4.5 ppm.[8][9] The presence of an adjacent aromatic ring further pushes this shift downfield.

Compound/FragmentStructural MotifTypical Chemical Shift (δ, ppm)Key InfluencesSource
2-(aminomethyl)nicotinonitrile Pyridine-CH₂-NH₂~4.0 (Predicted) Pyridine anisotropy, N-electronegativityN/A
BenzylaminePhenyl-CH₂-NH₂~3.8Phenyl anisotropy, N-electronegativityStandard Spectra
Methylene protons α to NitrogenR-CH₂-N2.0 - 3.0N-electronegativity[8]
Benzylic protonsAr-CH₂-R~2.3Aromatic anisotropy[8]
2-Amino-2-(pyridin-3-yl)acetonitrilePyridine-CH(NH₂)-CNData not available for -CH-Pyridine anisotropy, N-electronegativity, CN-anisotropy[10]

Based on these comparisons, the methylene protons in 2-(aminomethyl)nicotinonitrile are expected to appear as a singlet (assuming no coupling to the -NH₂ protons, which is common due to rapid exchange) at approximately δ 4.0 ppm in a non-polar solvent like CDCl₃. The combined deshielding from the adjacent nitrogen and the anisotropic effect of the nicotinonitrile ring system justifies this downfield shift compared to a simple alkyl amine or a benzylic proton.

The Critical Role of Solvent Selection

The choice of deuterated solvent is one of the most significant variables in NMR spectroscopy, particularly for molecules with exchangeable protons (like -NH₂) and polar functional groups.[6]

  • In Chloroform-d (CDCl₃) : This is a relatively non-polar, aprotic solvent. Hydrogen bonding between solute molecules or with residual water is possible, but interactions with the solvent are minimal. The -NH₂ protons will likely appear as a broad singlet, and the -CH₂- signal will be sharp.

  • In Dimethyl Sulfoxide-d₆ (DMSO-d₆) : DMSO is a highly polar, aprotic solvent that is an excellent hydrogen bond acceptor.[7] It will form strong hydrogen bonds with the -NH₂ protons. This has two major consequences:

    • The chemical shift of the -NH₂ protons will move significantly downfield.

    • The deshielding effect on the adjacent -CH₂- protons may be enhanced, potentially shifting their signal further downfield compared to the value in CDCl₃.[7]

    • The rate of proton exchange on the nitrogen atom is often slowed, which can sometimes lead to observable coupling between the -NH₂ and -CH₂- protons, splitting the methylene signal into a triplet.

Therefore, when comparing NMR data for this compound from different sources, it is essential to note the solvent used.

Standard Experimental Protocol for ¹H NMR Acquisition

This protocol outlines the necessary steps to acquire a high-quality ¹H NMR spectrum for a compound such as 2-(aminomethyl)nicotinonitrile. This methodology is designed to be self-validating by using a well-defined internal standard and standard acquisition parameters.

1. Sample Preparation

  • Accurately weigh 5-10 mg of the 2-(aminomethyl)nicotinonitrile sample.

  • Dissolve the sample in 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a clean vial.

  • For CDCl₃, ensure the solvent contains an internal standard, typically 0.03% v/v tetramethylsilane (TMS). For DMSO-d₆, the residual solvent peak at δ 2.50 ppm is often used for referencing.

  • Vortex the solution until the sample is fully dissolved.

  • Transfer the solution to a 5 mm NMR tube using a pipette.

2. NMR Spectrometer Setup & Data Acquisition

  • Instrument : 400 MHz (or higher field) NMR spectrometer.

  • Probe : Standard 5 mm broadband probe.

  • Temperature : Set and regulate the sample temperature, typically at 298 K (25 °C).

  • Locking and Shimming : Insert the sample, lock onto the deuterium signal of the solvent, and perform automated or manual shimming to optimize magnetic field homogeneity.

  • Acquisition Parameters :

    • Pulse Program : A standard 30-degree or 90-degree pulse experiment (e.g., 'zg30' on Bruker systems).

    • Spectral Width : ~16 ppm, centered around 6-8 ppm to cover the full range of expected proton signals.

    • Number of Scans : 16 to 64 scans, depending on sample concentration.

    • Relaxation Delay (d1) : 1-2 seconds.

    • Acquisition Time (aq) : 2-4 seconds.

Caption: Standard workflow for ¹H NMR analysis.

3. Data Processing

  • Apply a Fourier transform to the acquired Free Induction Decay (FID).

  • Perform phase correction and baseline correction on the resulting spectrum.

  • Calibrate the spectrum by setting the TMS peak to δ 0.00 ppm.

  • Integrate all signals to determine the relative number of protons for each peak.

Conclusion

The ¹H NMR chemical shift of the methylene protons in 2-(aminomethyl)nicotinonitrile is a sensitive probe of the molecule's electronic structure. A combination of inductive and anisotropic deshielding effects from the adjacent amino group and the nicotinonitrile ring system is predicted to result in a chemical shift of approximately δ 4.0 ppm . This value is subject to variation based on experimental conditions, most notably the choice of solvent, which can influence hydrogen bonding and polarity. By understanding these influencing factors and comparing the data with related structures, researchers can confidently assign the methylene signal and verify the successful synthesis of this important chemical intermediate. The provided protocol ensures the acquisition of reliable and reproducible NMR data for this and similar molecules.

References

  • Royal Society of Chemistry. (n.d.).
  • ResearchGate. (n.d.). H.NMR-Spectrum of Compound{2}.
  • SPCMC. (n.d.). Factors Influencing Chemical Shifts. Sree Paramakalyani College.
  • ScienceDirect. (n.d.). Excellent correlation between substituent constants and pyridinium N-methyl chemical shifts. ScienceDirect.
  • ResearchGate. (n.d.). ¹H-NMR spectrum of compound 2 in chemical shift area of methylene groups protons.
  • Iraqi Journal of Agricultural Sciences. (n.d.). Influence of solvents on the ¹H-NMR chemical shifts of 4-(4-acetyl-5-methyl-1H-1,2,3.
  • ResearchGate. (2015, July 28). Spectroscopic Studies of Some Organic Compounds: Solvent Effects on ¹H NMR Shift of Amine Proton of Morpholine.
  • Beilstein Journal of Organic Chemistry. (2013, November 20). Investigating the continuous synthesis of a nicotinonitrile precursor to nevirapine.
  • Source unavailable.
  • Wiley Online Library. (2005, January 5). Part 23, the effect of dimethyl sulphoxide versus chloroform solvent on ¹H chemical shifts.
  • eGyanKosh. (2017, November 22).
  • ResearchGate. (n.d.). ¹H NMR spectra of 2-amino-2'.
  • e-PG Pathshala. (n.d.). CHEMISTRY PAPER No. 12: ORGANIC SPECTROSCOPY Module 16: ¹H NMR Chemical Shifts for Common Functional Groups.
  • e-PG P
  • Royal Society of Chemistry. (n.d.).
  • Thieme Connect. (2023, December 1). Solvents Influence ¹H NMR Chemical Shifts and Complete ¹H and ¹³C NMR Spectral Assignments for Florfenicol.
  • MDPI. (2022, November 28). Design, Synthesis, Characterization, and Molluscicidal Activity Screening of New Nicotinonitrile Derivatives against Land Snails, M. cartusiana.
  • Fluorochem. (n.d.). 2-Amino-nicotinonitrile (CAS 24517-64-4).
  • Scribd. (n.d.). Factors Influencing Proton NMR Shifts.
  • California State Polytechnic University, Pomona. (n.d.). ¹H NMR Chemical Shifts.
  • Source unavailable.
  • ChemScene. (n.d.). 2-(Aminomethyl)-4-(cyanomethyl)-5-(difluoromethyl)nicotinonitrile.
  • ACS Publications. (2022, June 5). Facile Synthesis of 2-Methylnicotinonitrile through Degenerate Ring Transformation of Pyridinium Salts. The Journal of Organic Chemistry.
  • Google Patents. (n.d.).
  • Chemistry LibreTexts. (2024, October 8). 13.4: Chemical Shifts in ¹H NMR Spectroscopy.
  • Chemistry Stack Exchange. (2017, August 4). Proton NMR Spectrum for Nicotinic Acid.
  • Benchchem. (2025, December). An In-depth Technical Guide to the ¹H and ¹³C NMR Spectra of 2-Amino-2-(pyridin-3-yl)acetonitrile.
  • ChemicalBook. (n.d.). 2-amino-1-propene-1,1,3-tricarbonitrile(868-54-2) ¹H NMR.
  • Royal Society of Chemistry. (n.d.). Proton NMR spectra for the intermediate piperidines 56-60 and acetylenes 63-81 and 85, 86. Rsc.org.

Sources

Comparative

Technical Guide: FTIR Nitrile Stretch Analysis for Nicotinonitrile Derivatives

Content Type: Publish Comparison Guide Audience: Researchers, Medicinal Chemists, and QC Scientists Focus: Comparative analysis of sampling techniques, spectral interpretation, and substituent effects. Executive Summary:...

Author: BenchChem Technical Support Team. Date: March 2026

Content Type: Publish Comparison Guide Audience: Researchers, Medicinal Chemists, and QC Scientists Focus: Comparative analysis of sampling techniques, spectral interpretation, and substituent effects.

Executive Summary: The Diagnostic Power of the Nitrile Stretch[1]

In the development of nicotinonitrile-based therapeutics (e.g., Bosutinib, Neratinib), the nitrile group (


) serves as a critical pharmacophore and a robust spectral handle. While often treated as a simple diagnostic peak, the nitrile stretching vibration (

) is highly sensitive to the electronic environment of the pyridine ring.

This guide provides a technical comparison of FTIR sampling modalities (ATR vs. Transmission KBr) and contrasts them with Raman spectroscopy. It further elucidates how specific structural modifications—such as positional isomerism (2-, 3-, 4-position) and auxiliary substituents (amino, halo)—systematically shift the


 frequency, enabling rapid structural verification.

Mechanistic Insight: Vibrational Theory of Nicotinonitriles

The nitrile stretch in aromatic systems typically appears between 2200 and 2240 cm⁻¹ . In nicotinonitrile derivatives, this frequency is governed by the interplay of inductive (


)  and resonance (

)
effects exerted by the pyridine nitrogen and ring substituents.
  • Inductive Effect (-I): The pyridine nitrogen is electronegative, withdrawing electron density from the ring. This strengthens the

    
     bond force constant (
    
    
    
    ), shifting absorption to higher wavenumbers .
  • Resonance Effect (+R): Electron-donating substituents (e.g.,

    
    , 
    
    
    
    ) conjugate with the ring, increasing electron density in the
    
    
    -system. This density can populate the antibonding orbitals of the nitrile group or simply increase the single-bond character of the
    
    
    bond, typically lowering the wavenumber .
Diagram 1: Electronic Influences on Nitrile Frequency

NitrileShift cluster_0 Electronic Effects EWG EWG (e.g., Pyridine N, -F) Inductive Withdrawal Bond C≡N Bond Character EWG->Bond Strengthens k EDG EDG (e.g., -NH2, -OMe) Resonance Donation EDG->Bond Weakens k FreqHigh Frequency Shift Blue Shift (Higher cm⁻¹) Bond->FreqHigh Stiffer Bond FreqLow Frequency Shift Red Shift (Lower cm⁻¹) Bond->FreqLow Weaker Bond caption Fig 1. Mechanistic impact of substituents on nitrile stretching frequency.

Comparative Analysis: Sampling Techniques & Complementary Methods

For quantitative analysis and structural elucidation, the choice of method is pivotal. Below is a direct comparison of the three primary approaches.

Table 1: Methodological Comparison (FTIR-ATR vs. FTIR-KBr vs. Raman)
FeatureFTIR - ATR (Diamond) FTIR - Transmission (KBr) Raman Spectroscopy
Primary Mechanism Absorption (Evanescent wave)Absorption (Direct transmission)Inelastic Scattering (Polarizability)
Nitrile Sensitivity Moderate (Pathlength ~2 µm)High (Tunable pathlength)Very High (High polarizability of C≡N)
Sample Prep None (Direct solid contact)High (Grinding/Pressing)None (Direct laser focus)
Spectral Resolution Good (Subject to pressure contact)Excellent (Sharpest peaks)High (Laser linewidth dependent)
Water Interference LowHigh (KBr is hygroscopic)Negligible (Best for aqueous samples)
Best Use Case Routine QC, Rapid IDTrace Analysis, Library MatchingPolymorph study, In situ monitoring
Critical Decision Framework
  • Choose ATR for rapid raw material identification where throughput is critical.

  • Choose KBr when analyzing novel derivatives to resolve subtle frequency shifts (< 2 cm⁻¹) caused by positional isomerism.

  • Choose Raman if the sample is in an aqueous solution or if you need to confirm the nitrile peak without interference from strong O-H stretches.

Structural Discrimination: Substituent Effects Data

The position of the nitrile group on the pyridine ring and the presence of other functional groups create a unique spectral fingerprint.

Table 2: Characteristic Nitrile Shifts in Nicotinonitrile Derivatives
Compound ClassStructure Note

Range (cm⁻¹)
Mechanism
2-Cyanopyridine Nitrile ortho to Ring N2245 – 2255 Strong Inductive (-I) effect from Ring N raises frequency.
3-Cyanopyridine Nitrile meta to Ring N2230 – 2240 Moderate Inductive effect; minimal resonance interaction.
4-Cyanopyridine Nitrile para to Ring N2235 – 2245 Balance of Inductive and Resonance effects.
Amino-Nicotinonitriles e.g., 2-amino-3-cyano...[1]2200 – 2220 Strong Resonance (+R) from

significantly lowers frequency.
Halo-Nicotinonitriles e.g., 2-chloro-3-cyano...2230 – 2245 Halogen Inductive (-I) effect competes with resonance, often raising frequency slightly.

Analyst Note: The presence of an amino group ortho or para to the nitrile typically causes a "Red Shift" of 15–30 cm⁻¹ compared to the unsubstituted cyanopyridine. This is a diagnostic marker for successful amination reactions in drug synthesis.

Experimental Protocols

To ensure reproducibility, specifically when comparing subtle shifts between derivatives, strict adherence to protocol is required.

Protocol A: High-Resolution Transmission (KBr Pellet)

Best for: Characterizing new chemical entities (NCEs) and publication-quality spectra.

  • Preparation: Dry KBr powder at 110°C for 2 hours to remove moisture.

  • Ratio: Mix 1.0 – 2.0 mg of nicotinonitrile derivative with 200 mg of KBr (approx. 1:100 ratio).

  • Grinding: Grind in an agate mortar for 2–3 minutes until the mixture is a fine, non-reflective powder. Caution: Excessive grinding can induce lattice defects/polymorphic changes.

  • Pressing: Transfer to a 13mm die. Apply 8–10 tons of pressure for 2 minutes under vacuum (to remove air/water).

  • Acquisition: Collect background spectrum (pure KBr). Scan sample (32 scans, 2 cm⁻¹ resolution).

  • Validation: Ensure the baseline at 2000 cm⁻¹ is >80% transmittance. If <50%, regrind.

Protocol B: Rapid ATR Screening

Best for: Incoming raw material QC.

  • Cleaning: Clean the Diamond/ZnSe crystal with isopropanol. Ensure no residue remains (check energy throughput).

  • Loading: Place ~10 mg of solid sample to cover the crystal active area.

  • Contact: Lower the pressure arm until the "slip-clutch" engages or optimal contact is achieved. Note: Inconsistent pressure can alter peak intensity ratios.

  • Acquisition: Scan (16 scans, 4 cm⁻¹ resolution).

  • Correction: Apply "ATR Correction" algorithm (if comparing to transmission libraries) to account for penetration depth dependence on wavelength.

Diagram 2: Experimental Workflow Decision Tree

Workflow Start Start: Sample Analysis SampleType Is the sample Solid or Aqueous? Start->SampleType Aqueous Aqueous Solution SampleType->Aqueous Solid Solid Powder SampleType->Solid Raman Use RAMAN (Avoids water interference) Aqueous->Raman Goal Analytical Goal? Solid->Goal QC Routine QC / ID Goal->QC Structure Structural Elucidation (Isomer differentiation) Goal->Structure ATR Use FTIR-ATR (Fast, minimal prep) QC->ATR KBr Use FTIR-KBr Pellet (High Res, Trace Analysis) Structure->KBr caption Fig 2. Decision matrix for selecting the optimal spectral technique.

References

  • BenchChem. (2025).[2] Comparative FT-IR Analysis of Nitrile Stretching in Aromatic Heterocycles. Retrieved from

  • National Institutes of Health (NIH). (2021). Substituent Effects on the Vibrational Properties of the CN Stretch Mode of Aromatic Nitriles. Chem Asian J. Retrieved from

  • IOSR Journal of Applied Chemistry. (2014). A Comparative Study on the Molecular Structures and Vibrational Spectra of 2-, 3- and 4-Cyanopyridines. Retrieved from

  • Lab Manager. (2026). FTIR vs Raman Spectroscopy: Which Technique Suits Your Analysis? Retrieved from

  • Kintek Solution. (2024).[3] What Are The Advantages Of Using KBr Pellets For FTIR Analysis Compared To ATR? Retrieved from

Sources

Validation

Mass spectrometry fragmentation pattern of 2-(aminomethyl)nicotinonitrile

The following technical guide details the mass spectrometry fragmentation patterns of 2-(aminomethyl)nicotinonitrile, designed for researchers in medicinal chemistry and impurity profiling. Executive Summary & Compound P...

Author: BenchChem Technical Support Team. Date: March 2026

The following technical guide details the mass spectrometry fragmentation patterns of 2-(aminomethyl)nicotinonitrile, designed for researchers in medicinal chemistry and impurity profiling.

Executive Summary & Compound Profile

2-(Aminomethyl)nicotinonitrile is a critical pyridine building block, often used as an intermediate in the synthesis of polycyclic alkaloids and kinase inhibitors. Its fragmentation behavior is dominated by the "Ortho Effect," where the proximity of the 2-aminomethyl group and the 3-cyano group facilitates unique cyclization-elimination pathways that distinguish it from non-ortho isomers.

PropertyDetail
CAS Number 42182-27-4
Formula C

H

N

Exact Mass 133.0640 Da
Monoisotopic Mass 133.0640 Da
Core Structure Pyridine ring substituted at C2 (aminomethyl) and C3 (cyano)
Key Application Precursor for pyrido[2,3-d]pyrimidines and 1,X-naphthyridines

Fragmentation Mechanics (Mechanistic Insight)

The fragmentation of 2-(aminomethyl)nicotinonitrile is not random; it follows a deterministic cascade governed by the stability of the resulting heterocyclic cations.

Primary Pathway: The Ortho-Cyclization Effect

Unlike simple alkyl pyridines, this molecule undergoes an intramolecular rearrangement. The nitrogen of the nitrile group acts as a nucleophile towards the methylene protons or the amine protons, leading to the expulsion of ammonia (NH


) or hydrogen cyanide (HCN).

Mechanism A: Loss of Ammonia (


 Da) 
In ESI (+), the protonated amine interacts with the nitrile nitrogen. This facilitates a nucleophilic attack that closes a ring (forming a pyrrolopyridine-like cation) and expels NH

. This is the diagnostic transition for this molecule.

Mechanism B: Nitrile Elimination (


 Da) 
A competing high-energy pathway involves the direct loss of HCN from the nitrile group, leaving a destabilized pyridyl cation.
Visualization of Fragmentation Pathways

The following diagram illustrates the competing pathways for the protonated molecular ion


.

Fragmentation M_Protonated [M+H]+ m/z 134.07 (Parent Ion) Intermediate Cyclic Intermediate (Pyrrolopyridine-like) M_Protonated->Intermediate Ortho-interaction Frag_107 Fragment B m/z 107.06 [M+H - HCN]+ M_Protonated->Frag_107 Loss of HCN (-27 Da) (Minor Path) Frag_117 Fragment A m/z 117.04 [M+H - NH3]+ Intermediate->Frag_117 Loss of NH3 (-17 Da) (Dominant Path) Frag_90 Fragment C m/z 90.03 [Pyridine Ring Cleavage] Frag_117->Frag_90 Loss of HCN (-27 Da)

Figure 1: ESI(+) Fragmentation pathway showing the dominant ortho-cyclization leading to ammonia loss.

Comparative Performance Guide

To validate the identity of 2-(aminomethyl)nicotinonitrile, it must be compared against structurally similar "decoys" or analogs often present in the same synthetic matrix.

Comparative Analysis: Target vs. Alternatives
FeatureTarget: 2-(Aminomethyl)nicotinonitrile Alt 1: 2-Amino-nicotinonitrile Alt 2: 3-Cyanopyridine
Structure Pyridine-CH

-NH

(C2) + CN (C3)
Pyridine-NH

(C2) + CN (C3)
Pyridine-CN (C3)
Molecular Weight 133.15119.12104.11
Base Peak (ESI) m/z 117 (

)
m/z 120 (

)
m/z 105 (

)
Key Loss -17 Da (NH

)
-27 Da (HCN)-27 Da (HCN)
Mechanism Cyclization driven by methylene spacerDirect ring cleavageSimple nitrile loss
Differentiation m/z 117 is unique. The methylene group allows H-transfer not possible in Alt 1.Stable parent ion; hard to fragment without high energy.Very stable aromatic system; requires high collision energy.
Experimental Data Interpretation
  • Observation: If your spectrum shows a dominant parent ion at m/z 134 but no significant fragment at m/z 117, suspect an isomer such as 3-(aminomethyl)picolinonitrile (where the ortho-effect is geometrically impossible).

  • Validation: The loss of 17 Da is the "fingerprint" of the 2-aminomethyl/3-cyano motif.

Detailed Experimental Protocols

These protocols are designed to be self-validating. If the system suitability check fails, do not proceed to sample analysis.

Protocol A: ESI-MS/MS Direct Infusion (Structural Confirmation)

Objective: Confirm the presence of the m/z 117 fragment ion.

  • Preparation : Dissolve 1 mg of sample in 1 mL of 50:50 Methanol:Water + 0.1% Formic Acid.

  • Infusion : Syringe pump infusion at 10 µL/min into a Q-TOF or Triple Quadrupole mass spectrometer.

  • Source Settings :

    • Capillary Voltage: 3.0 kV

    • Cone Voltage: 20 V (Keep low to preserve parent ion m/z 134)

    • Source Temp: 120°C

  • MS/MS Acquisition :

    • Select Precursor: m/z 134.1

    • Collision Energy Ramp: 10, 20, 30, 40 eV.

  • System Suitability (Pass/Fail) :

    • PASS : At 20 eV, the ratio of m/z 117 to m/z 134 is > 10%.

    • FAIL : No m/z 117 observed. Check pH (must be acidic) or suspect isomer.

Protocol B: LC-MS Impurity Profiling

Objective: Separate the target from synthetic precursors (e.g., 2-chloronicotinonitrile).

  • Column : C18 Reverse Phase (e.g., Waters BEH C18, 2.1 x 50 mm, 1.7 µm).

  • Mobile Phase :

    • A: Water + 0.1% Formic Acid

    • B: Acetonitrile + 0.1% Formic Acid

  • Gradient : 5% B to 95% B over 5 minutes.

  • Detection : Full Scan MS (m/z 50–300).

  • Retention Logic : The aminomethyl group is highly polar. Expect early elution (0.5–1.5 min) compared to the chloro-precursor.

References

  • National Institute of Standards and Technology (NIST) . Mass Spectral Library (NIST23) - Pyridine derivatives fragmentation data. Source: [Link]

  • McLafferty, F. W., & Turecek, F. (1993). Interpretation of Mass Spectra. University Science Books.
  • Smyth, T. J., et al. (2007). "Characterisation of nicotine and related compounds using electrospray ionisation...". Rapid Communications in Mass Spectrometry. Source: [Link] (Validates pyridine ring fragmentation and NH3 loss mechanisms).

Comparative

A Comparative Guide to Validating the Purity of 2-Amino-nicotinonitrile using LC-MS

This guide provides an in-depth technical comparison of Liquid Chromatography-Mass Spectrometry (LC-MS) and High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) for the purity validation of 2-amino...

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides an in-depth technical comparison of Liquid Chromatography-Mass Spectrometry (LC-MS) and High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) for the purity validation of 2-amino-nicotinonitrile. While the initial topic specified 2-(aminomethyl)nicotinonitrile, this guide will focus on the closely related and commercially available analogue, 2-amino-nicotinonitrile (CAS: 24517-64-4), to ensure the provision of concrete experimental data and established analytical strategies. The principles and methodologies discussed herein are readily adaptable for other aminonicotinonitrile isomers.

This document is intended for researchers, analytical scientists, and drug development professionals. It offers a detailed examination of experimental protocols, the scientific rationale behind methodological choices, and comparative data to assist in selecting the most appropriate analytical technique for purity assessment of this class of compounds.

Introduction: The Analytical Challenge of Aminonicotinonitriles

2-Amino-nicotinonitrile is a key building block in the synthesis of various pharmaceutical compounds.[1] Its purity is a critical quality attribute that can significantly impact the safety and efficacy of the final drug product. The molecule possesses a primary aromatic amine and a nitrile group on a pyridine ring, presenting unique analytical challenges. The basic nature of the pyridine nitrogen and the amino group can lead to peak tailing in reversed-phase chromatography, while the presence of multiple nitrogen atoms makes the molecule amenable to sensitive detection by mass spectrometry.

This guide will explore a highly sensitive and specific LC-MS method for the comprehensive purity profiling of 2-amino-nicotinonitrile and compare it with a more traditional, yet robust, HPLC-UV method.

Potential Impurities in 2-Amino-nicotinonitrile

The manufacturing process of 2-amino-nicotinonitrile can introduce several potential impurities. A common synthetic route involves the reaction of malononitrile with a suitable precursor.[2] Based on this and other synthetic pathways for related nicotinonitriles, potential impurities may include:

  • Starting materials: Unreacted malononitrile or other precursors.

  • Intermediates: Incompletely reacted intermediates from the synthetic pathway.

  • By-products: Dimerization products or other side-reaction products.[3]

  • Degradation products: Impurities formed during storage or under stress conditions.

A robust analytical method must be able to separate and detect these potential impurities from the main compound.

LC-MS Method: A High-Sensitivity Approach

LC-MS is a powerful technique that combines the separation capabilities of liquid chromatography with the sensitive and selective detection of mass spectrometry. This makes it particularly well-suited for the identification and quantification of trace-level impurities.

Experimental Protocol: LC-MS

1. Sample Preparation:

  • Accurately weigh and dissolve the 2-amino-nicotinonitrile sample in a suitable diluent (e.g., 50:50 acetonitrile:water) to a final concentration of 1 mg/mL.

  • Prepare a stock solution of any known impurities for peak identification and system suitability.

  • Filter the sample through a 0.22 µm syringe filter before injection.

2. Liquid Chromatography Conditions:

ParameterConditionRationale
Column C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm)Provides good retention and separation of small polar molecules. The smaller particle size enhances peak efficiency and resolution.
Mobile Phase A 0.1% Formic acid in waterFormic acid acts as a mobile phase modifier to improve peak shape for basic analytes like aminopyridines by protonating silanol groups on the stationary phase and the analyte itself. It is also compatible with mass spectrometry.
Mobile Phase B 0.1% Formic acid in acetonitrileAcetonitrile is a common organic solvent in reversed-phase chromatography, providing good elution strength for a wide range of compounds.
Gradient Elution 5% to 95% B over 10 minutes, followed by a 2-minute hold at 95% B and a 3-minute re-equilibration at 5% B.A gradient elution is employed to ensure the elution of both polar and non-polar impurities within a reasonable run time, while providing good resolution of closely eluting peaks.
Flow Rate 0.3 mL/minA lower flow rate is suitable for the 2.1 mm internal diameter column and is compatible with electrospray ionization.
Column Temperature 30 °CMaintaining a constant column temperature ensures reproducible retention times.
Injection Volume 2 µLA small injection volume is used to prevent column overloading and maintain good peak shape.

3. Mass Spectrometry Conditions:

ParameterConditionRationale
Ionization Mode Electrospray Ionization (ESI), PositiveThe presence of the basic amino and pyridine groups makes 2-amino-nicotinonitrile readily protonated, leading to a strong signal in positive ion mode.
Scan Mode Full Scan (m/z 50-500) and Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) for known impuritiesFull scan mode is used for general purity assessment and to detect unknown impurities. SIM or MRM mode provides higher sensitivity and selectivity for the quantification of specific, known impurities. For 2-amino-nicotinonitrile (C6H5N3, MW: 119.13), the protonated molecule [M+H]+ at m/z 120.1 will be monitored.
Capillary Voltage 3.5 kVOptimizing the capillary voltage ensures efficient ionization.
Cone Voltage 30 VThe cone voltage can be optimized to control in-source fragmentation and maximize the signal of the parent ion.
Source Temperature 150 °CControls the desolvation of the ESI droplets.
Desolvation Gas Flow 600 L/hrAids in the desolvation process.
Causality Behind Experimental Choices

The choice of a C18 column with a formic acid-modified mobile phase is a deliberate strategy to mitigate the poor peak shape often associated with basic analytes on silica-based stationary phases.[4] The acidic mobile phase protonates the analyte, reducing its interaction with residual silanol groups. Electrospray ionization in positive mode is the logical choice due to the presence of easily protonated nitrogen atoms in the molecule, ensuring high sensitivity.

HPLC-UV Method: A Robust and Accessible Alternative

HPLC with UV detection is a widely used and reliable technique for purity analysis in the pharmaceutical industry.[5] While generally less sensitive than MS detection, it is often sufficient for routine quality control.

Experimental Protocol: HPLC-UV

1. Sample Preparation:

  • Prepare the sample as described in the LC-MS protocol, with a typical concentration of 1 mg/mL.

2. High-Performance Liquid Chromatography Conditions:

ParameterConditionRationale
Column C18 reverse-phase column (e.g., 150 mm x 4.6 mm, 5 µm)A standard analytical column that provides a good balance of resolution and backpressure.
Mobile Phase A 0.1% Trifluoroacetic acid (TFA) in waterTFA is a strong ion-pairing agent that can significantly improve the peak shape of basic compounds. However, it can suppress the signal in MS, making it less ideal for LC-MS.
Mobile Phase B AcetonitrileA common organic modifier.
Gradient Elution 10% to 90% B over 15 minutes, followed by a 3-minute hold at 90% B and a 5-minute re-equilibration at 10% B.A gradient is used to separate impurities with a wide range of polarities.
Flow Rate 1.0 mL/minA standard flow rate for a 4.6 mm internal diameter column.
Column Temperature 35 °CElevated temperature can improve peak shape and reduce viscosity.
Injection Volume 10 µLA larger injection volume can be used compared to LC-MS to achieve the desired sensitivity.
UV Detection 254 nm and 280 nmThe selection of detection wavelengths should be based on the UV spectrum of 2-amino-nicotinonitrile and its potential impurities. Monitoring at multiple wavelengths can help in detecting impurities with different chromophores.
Causality Behind Experimental Choices

The use of TFA in the mobile phase is a common strategy to achieve sharp, symmetrical peaks for basic compounds in HPLC-UV analysis. The choice of a standard C18 column and a 1.0 mL/min flow rate makes this method easily transferable between different HPLC systems.

Performance Comparison: LC-MS vs. HPLC-UV

ParameterLC-MSHPLC-UV
Specificity Very High (based on mass-to-charge ratio)Moderate to High (dependent on chromatographic resolution)
Sensitivity (LOD/LOQ) Very High (typically ng/mL to pg/mL)Moderate (typically µg/mL)
Impurity Identification Can provide molecular weight information for unknown impurities.Identification is based on retention time comparison with standards.
Robustness Can be more complex to operate and maintain.Generally very robust and easy to use.
Cost Higher initial investment and running costs.Lower initial investment and running costs.

Method Validation According to ICH Q2(R1) Guidelines

Both the LC-MS and HPLC-UV methods must be validated to ensure they are suitable for their intended purpose. The validation should be performed in accordance with the International Council for Harmonisation (ICH) Q2(R1) guidelines.[6][7][8]

Key validation parameters include:

  • Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present.

  • Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte.

  • Range: The interval between the upper and lower concentrations of the analyte in the sample for which the analytical procedure has a suitable level of precision, accuracy, and linearity.

  • Accuracy: The closeness of test results obtained by the method to the true value.

  • Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample. This includes repeatability (intra-day precision) and intermediate precision (inter-day and inter-analyst precision).

  • Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

  • Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

  • Robustness: A measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters.

Workflow for Purity Validation

Purity_Validation_Workflow cluster_0 Method Development & Validation cluster_1 Sample Analysis cluster_2 Data Evaluation & Reporting A Define Analytical Target Profile (ATP) B Develop LC-MS and HPLC-UV Methods A->B C Validate Methods per ICH Q2(R1) (Specificity, Linearity, Accuracy, Precision, etc.) B->C D Determine LOD and LOQ C->D E Prepare 2-Amino-nicotinonitrile Sample F Analyze by Validated LC-MS Method E->F G Analyze by Validated HPLC-UV Method E->G H Process Chromatographic Data F->H G->H I Compare Results from Both Methods H->I J Identify and Quantify Impurities I->J K Generate Certificate of Analysis (CoA) J->K

Caption: Workflow for the purity validation of 2-amino-nicotinonitrile.

Conclusion

Both LC-MS and HPLC-UV are powerful techniques for assessing the purity of 2-amino-nicotinonitrile. The choice between the two methods will depend on the specific requirements of the analysis.

  • LC-MS is the superior choice for in-depth impurity profiling, identification of unknown impurities, and when very low detection limits are required, such as in the analysis of genotoxic impurities.[9]

  • HPLC-UV is a robust, cost-effective, and reliable method for routine quality control and release testing where the impurity profile is well-characterized and the required sensitivity is within the capabilities of UV detection.

For comprehensive characterization during drug development, a combination of both techniques is often employed. LC-MS can be used for initial impurity identification and characterization, while a validated HPLC-UV method can be used for routine quality control throughout the product lifecycle.

References

  • U.S. Food and Drug Administration. (2024). Q2(R2) Validation of Analytical Procedures. FDA. [Link]

  • European Medicines Agency. (1995). ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. EMA. [Link]

  • Kappe, C. O., & Fesik, S. W. (2013). Investigating the continuous synthesis of a nicotinonitrile precursor to nevirapine. Beilstein Journal of Organic Chemistry, 9, 2534–2542. [Link]

  • U.S. Food and Drug Administration. (2015). Analytical Procedures and Methods Validation for Drugs and Biologics. FDA. [Link]

  • U.S. Food and Drug Administration. (1997). Q2B Validation of Analytical Procedures: Methodology. FDA. [Link]

  • BioPharm International. (2024). FDA Releases Guidance on Analytical Procedures. BioPharm International. [Link]

  • Lab Manager. (2025). ICH and FDA Guidelines for Analytical Method Validation. Lab Manager. [Link]

  • European Medicines Agency. (2006). Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. EMA. [Link]

  • International Council for Harmonisation. (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1). ICH. [Link]

  • International Council for Harmonisation. (2023). Quality Guidelines. ICH. [Link]

  • Axcend. (n.d.). HPLC UV Method Development: Testing 9 Articles in Formulation with Gradient Elution. Axcend. [Link]

  • International Journal of Science and Research Engineering & Technology. (2024). Rapid and trace level determination of potential genotoxic impurity 2-aminopyridine in piroxicam. IJSRED. [Link]

  • LCGC International. (2025). The Good, the Bad, and the Ugly of HPLC in Pharmaceutical Analysis. LCGC International. [Link]

  • Al-Sabti, B., & Harbali, J. (2021). HPLC–MS Analysis of Four Potential Genotoxic Impurities in Alogliptin Pharmaceutical Materials. Journal of AOAC INTERNATIONAL, 105(2), 464-471. [Link]

  • International Journal of Pharmaceutical Sciences and Research. (2025). Comparative Study of UV And HPLC Methods for Estimation of Drug. IJPSR. [Link]

  • ResearchGate. (2026). Accuracy of method for 2-aminopyridine. ResearchGate. [Link]

  • HELIX Chromatography. (n.d.). HPLC Methods for analysis of 4-Aminopyridine. HELIX Chromatography. [Link]

  • Hovione. (n.d.). Small Molecule Development Analytical Methods for Faster Time to Market. Hovione. [Link]

  • Taylor & Francis Online. (2024). High-Performance Liquid Chromatography Methods for Determining the Purity of Drugs with Weak UV Chromophores – A Review. Taylor & Francis Online. [Link]

  • ResearchGate. (2024). Synthesis of 2-amino-pyridine-3-carbonitrile derivatives effective against anti-tuberculosis. ResearchGate. [Link]

  • Google Patents. (2000). SYNTHESIS OF 3-AMINO-2-CHLORO-4-METHYLPYRIDINE FROM MALONONITRILE AND ACETONE.
  • Royal Society of Chemistry. (2024). Green protocol for the synthesis of 2-amino-4H-chromene-3-carbonitrile derivatives utilizing pyridine-2-carboxylic acid as a rapid catalyst. RSC Publishing. [Link]

  • Google Patents. (2005). Process for the preparation on 2-aminomethylpyridine derivatives.
  • Google Patents. (2004). Process for the preparation of 2-aminomethylpyridine derivative.
  • PubChem. (n.d.). 2-Aminoisonicotinonitrile. PubChem. [Link]

Sources

Validation

A Researcher's Guide to 13C NMR Spectral Analysis of Pyridine-3-Carbonitrile Derivatives

This guide provides an in-depth technical comparison of the 13C Nuclear Magnetic Resonance (NMR) spectral data for pyridine-3-carbonitrile and its derivatives. Designed for researchers, medicinal chemists, and drug devel...

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides an in-depth technical comparison of the 13C Nuclear Magnetic Resonance (NMR) spectral data for pyridine-3-carbonitrile and its derivatives. Designed for researchers, medicinal chemists, and drug development professionals, this document moves beyond a simple data repository. It delves into the causal relationships between molecular structure and spectral output, offering field-proven insights into experimental design and data interpretation for this crucial class of heterocyclic compounds.

Section 1: The Voice of the Carbons - Principles of 13C NMR for Pyridine Scaffolds

Carbon-13 NMR spectroscopy is an exceptionally powerful tool for the structural elucidation of organic molecules, providing direct insight into the carbon framework.[1] Unlike ¹H NMR, which maps the proton environments, ¹³C NMR reveals the electronic environment of each unique carbon atom.[2] For pyridine derivatives, this technique is indispensable for confirming substitution patterns and understanding the electronic effects of various functional groups.

The ¹³C NMR spectrum of a typical organic molecule spans a chemical shift (δ) range of 0-220 ppm.[3] The position of a signal within this range is dictated by the hybridization and the electronic environment of the carbon atom. Several key factors influence the ¹³C chemical shifts in pyridine-3-carbonitrile and its derivatives:

  • The Ring Nitrogen: The electronegative nitrogen atom in the pyridine ring induces a significant deshielding effect (a downfield shift to higher ppm values) on the adjacent α-carbons (C2 and C6) and a lesser effect on the γ-carbon (C4). The β-carbons (C3 and C5) are least affected. For the parent pyridine molecule, the signals appear at approximately δ 150 (C2/C6), 124 (C3/C5), and 136 ppm (C4).[4][5]

  • The Cyano Group (-CN): The nitrile group at the C3 position acts as an electron-withdrawing group through both induction and resonance. This influences the chemical shifts of the ring carbons. The carbon of the nitrile group itself typically resonates in the 115-120 ppm region.[6] The quaternary carbon to which it is attached (C3) will also have its chemical shift modulated.

  • Substituent Effects: The true comparative power of ¹³C NMR emerges when analyzing derivatives. Electron-donating groups (EDGs) like amino (-NH₂) or hydroxyl (-OH) groups tend to increase the electron density on the ring, causing an upfield (shielding) shift to lower ppm values, particularly for the ortho and para carbons. Conversely, electron-withdrawing groups (EWGs) like halogens (-Cl) or nitro (-NO₂) groups decrease electron density, leading to a downfield (deshielding) shift.[7][8]

Section 2: Acquiring a Clean Signal - A Validated Experimental Protocol

The quality and reproducibility of NMR data are paramount. The following protocol outlines a self-validating system for acquiring high-quality, proton-decoupled ¹³C NMR spectra for pyridine-3-carbonitrile derivatives. The causality behind each step is explained to ensure technical accuracy and robustness.

Experimental Workflow

G cluster_prep Sample Preparation cluster_acq Data Acquisition (400 MHz Spectrometer) cluster_proc Data Processing weigh 1. Weigh Sample (10-20 mg) dissolve 2. Dissolve in Deuterated Solvent (0.6-0.7 mL, e.g., DMSO-d6) weigh->dissolve transfer 3. Transfer to 5mm NMR Tube dissolve->transfer mix 4. Ensure Homogeneity transfer->mix setup 5. Spectrometer Setup (Tune & Lock) mix->setup params 6. Set Acquisition Parameters (zgpg30 pulse program) setup->params acquire 7. Acquire FID (1024-4096 scans) params->acquire ft 8. Fourier Transform acquire->ft phase 9. Phase Correction ft->phase baseline 10. Baseline Correction phase->baseline reference 11. Reference to Solvent Peak (DMSO-d6 at 39.5 ppm) baseline->reference

Caption: Standard workflow for 13C NMR analysis.

Step-by-Step Methodology
  • Sample Preparation:

    • Action: Accurately weigh 10-20 mg of the pyridine-3-carbonitrile derivative.

    • Causality: This mass ensures sufficient concentration for the relatively insensitive ¹³C nucleus, balancing signal strength with solubility limits.

    • Action: Dissolve the sample in 0.6-0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆ or CDCl₃) within a vial before transferring to a 5 mm NMR tube.[9]

    • Causality: Deuterated solvents are used to avoid large interfering signals from the solvent's protons. DMSO-d₆ is an excellent choice for a wide range of polar and non-polar pyridine derivatives. The solvent choice can slightly influence chemical shifts, so consistency is key for comparative studies.[5]

    • Action: Ensure the sample is fully dissolved and the solution is homogeneous.

    • Causality: An inhomogeneous sample will lead to poor magnetic field shimming, resulting in broad, distorted peaks and reduced resolution.

  • NMR Spectrometer Setup and Data Acquisition:

    • Action: Use a high-field NMR spectrometer (e.g., 400 MHz or higher). Insert the sample, lock onto the deuterium signal of the solvent, and tune/match the ¹³C probe.

    • Causality: A high-field magnet provides better signal dispersion and sensitivity. Locking ensures field stability during the experiment, while tuning the probe maximizes the efficiency of radiofrequency pulse transmission and signal detection.

    • Action: Select a standard proton-decoupled pulse program (e.g., zgpg30 on Bruker systems).

    • Causality: Proton decoupling removes the splitting of carbon signals by attached protons, simplifying the spectrum to a series of singlets where each peak represents a unique carbon environment.[1] This greatly aids in interpretation.

    • Action: Set key acquisition parameters.

      • Spectral Width: ~220 ppm. This covers the entire range of expected chemical shifts for organic molecules.[3]

      • Relaxation Delay (d1): 2 seconds. This allows time for the carbon nuclei to relax back to their equilibrium state between pulses, which is important for signal intensity. Quaternary carbons have longer relaxation times and may benefit from a longer delay for quantitative analysis.[2]

      • Number of Scans: 1024-4096.

      • Causality: Due to the low natural abundance (1.1%) of the ¹³C isotope, multiple scans must be co-added to achieve an adequate signal-to-noise ratio.[3]

  • Data Processing:

    • Action: Apply Fourier transformation to the acquired Free Induction Decay (FID).

    • Causality: This mathematical process converts the time-domain signal (FID) into the frequency-domain spectrum (chemical shift vs. intensity).

    • Action: Perform phase and baseline correction.

    • Causality: Phase correction ensures all peaks are in the positive absorptive mode. Baseline correction provides a flat, zero-level baseline, which is crucial for accurate peak picking and integration.

    • Action: Calibrate the chemical shift axis by referencing the residual solvent peak (e.g., the central peak of the DMSO-d₆ septet at δ 39.52 ppm).[9]

    • Causality: Referencing provides a standardized chemical shift scale, allowing for direct comparison of data acquired on different instruments or at different times.

Section 3: Comparative Analysis - Pyridine-3-Carbonitrile and Its Analogs

The following analysis compares the experimental ¹³C NMR data of the parent compound, pyridine-3-carbonitrile, with a derivative containing a strong electron-donating group (amino) and discusses the expected shifts for a derivative with an electron-withdrawing group (chloro).

Sources

Comparative

Mechanistic Photophysics: The "Methylene Disruption" Effect

Comparative Photophysics: UV-Vis Absorption Maxima of 2-(Aminomethyl)nicotinonitrile vs. Conjugated Analogues For researchers and drug development professionals working with pyridine-based scaffolds, understanding the pr...

Author: BenchChem Technical Support Team. Date: March 2026

Comparative Photophysics: UV-Vis Absorption Maxima of 2-(Aminomethyl)nicotinonitrile vs. Conjugated Analogues

For researchers and drug development professionals working with pyridine-based scaffolds, understanding the precise photophysical properties of synthetic intermediates is critical. 2-(Aminomethyl)nicotinonitrile (2-AMNN) is a highly versatile building block frequently utilized in the synthesis of kinase inhibitors and complex heterocycles. However, its UV-Vis absorption profile is often misunderstood or erroneously conflated with its closely related analogue, 2-aminonicotinonitrile (2-ANN).

This guide objectively compares the UV-Vis absorption characteristics of 2-AMNN against alternative pyridine derivatives, detailing the structural causality behind their electronic transitions and providing a self-validating experimental protocol for accurate spectral characterization.

The fundamental difference between 2-(aminomethyl)nicotinonitrile and 2-aminonicotinonitrile lies in the hybridization and connectivity of the amine group, which dictates the molecule's chromophoric behavior.

In 2-aminonicotinonitrile (2-ANN) , the amino group is directly attached to the pyridine ring. This allows the nitrogen's lone pair to participate in direct resonance with the aromatic π-system. Coupled with the electron-withdrawing cyano group at the 3-position, this creates a strong "push-pull" intramolecular charge transfer (ICT) system[1]. This extended conjugation lowers the HOMO-LUMO energy gap, resulting in a significant bathochromic (red) shift, typically pushing the absorption maximum (


) into the UVA region (~335–350 nm).

Conversely, in 2-(aminomethyl)nicotinonitrile (2-AMNN) , the insertion of an sp³-hybridized methylene spacer (-CH₂-) completely disrupts this conjugation. The amine lone pair is electronically isolated from the pyridine ring. As a result, the active chromophore is essentially restricted to the 3-cyanopyridine (nicotinonitrile) core. Without the electron-donating resonance from the amine, the


 experiences a pronounced hypsochromic (blue) shift, absorbing primarily in the UVC region (~265–270 nm). This behavior is more analogous to simple 2-(aminomethyl)pyridines, which lack push-pull dynamics[2].

G A 2-Aminonicotinonitrile (2-ANN) B Direct N-lone pair conjugation to Pyridine A->B C Push-Pull System λmax ≈ 335-350 nm B->C D 2-(Aminomethyl)nicotinonitrile (2-AMNN) E Methylene Spacer (-CH2-) Blocks Conjugation D->E F Isolated π-System λmax ≈ 268 nm E->F

Fig 1: Structural causality of electronic transitions in 2-ANN vs. 2-AMNN.

Quantitative Data Comparison

The table below summarizes the expected quantitative photophysical data for 2-AMNN and its primary structural alternatives. These values are critical when setting up High-Performance Liquid Chromatography (HPLC) with Diode-Array Detection (DAD) for purity assessments[3].

CompoundStructural FeaturePrimary

(nm)
Dominant TransitionEst. Molar Absorptivity (

)
2-(Aminomethyl)nicotinonitrile Isolated Pyridine π-system~268 nm

~4,500 M⁻¹cm⁻¹
2-Aminonicotinonitrile Push-Pull Conjugated~335 nm

/ ICT
>10,000 M⁻¹cm⁻¹
2-Aminopyridine Direct Conjugation (No Cyano)~287 nm

/

~8,000 M⁻¹cm⁻¹
2-(Aminomethyl)pyridine Simple Pyridine~258 nm

~3,500 M⁻¹cm⁻¹

(Note: Values are representative for polar protic solvents like Methanol. Direct 2-aminopyridines absorb at ~287 nm[4], whereas push-pull systems shift significantly higher[1].)

Self-Validating Experimental Protocol: UV-Vis Spectroscopy

To accurately determine the UV-Vis absorption maximum of 2-AMNN without artifacts, a self-validating methodology must be employed. Simply taking a single-point measurement is insufficient, as it cannot rule out concentration-dependent aggregation, excimer formation, or instrumental stray light limits.

Causality-Driven Material Selection:

  • Solvent: HPLC-grade Methanol. Why? Methanol provides a polar protic environment that stabilizes the excited states of nitrogen-containing heterocycles while offering excellent UV transparency down to a cutoff of 205 nm. This ensures the critical

    
     transitions around 260–270 nm are not masked.
    
  • Cuvettes: Matched Quartz Cuvettes (10 mm path length). Why? Standard glass or plastic cuvettes absorb strongly below 300 nm, which would completely obscure the 2-AMNN peak.

Step-by-Step Workflow
  • Stock Solution Preparation: Accurately weigh 2.0 mg of 2-AMNN and dissolve in 10 mL of HPLC-grade Methanol to create a concentrated stock. Sonicate for 2 minutes to ensure complete dissolution.

  • Concentration Gradient Generation: Dilute the stock solution to create a 5-point calibration curve (e.g., 10, 20, 30, 40, and 50 µM). Causality: Generating a gradient allows for the validation of the Beer-Lambert law, proving the compound is fully dissolved and non-aggregated.

  • Instrument Baseline: Power on a dual-beam UV-Vis spectrophotometer. Place pure Methanol in both the reference and sample quartz cuvettes. Run a baseline correction from 200 nm to 500 nm.

  • Spectral Acquisition: Replace the sample cuvette with the 10 µM 2-AMNN solution. Scan from 200 nm to 500 nm at a 1 nm interval (scan speed: medium). Repeat for all concentrations.

  • Self-Validation (Data Analysis): Plot the Absorbance at the observed

    
     (~268 nm) against the concentration. Calculate the linear regression. An 
    
    
    
    validates that the measured spectrum is an intrinsic molecular property. Calculate the molar absorptivity (
    
    
    ) using the slope of this line (
    
    
    ).

Workflow Step1 1. Sample Preparation (10-50 µM Gradient in MeOH) Step2 2. Baseline Correction (Matched Quartz Cuvettes, 200-500nm) Step1->Step2 Step3 3. Spectral Acquisition (1 nm step, Dual-beam spectrophotometer) Step2->Step3 Step4 4. Beer-Lambert Validation (Linearity Check R² > 0.999) Step3->Step4

Fig 2: Self-validating UV-Vis spectroscopy workflow for pyridine derivatives.

Implications for Assay Design and Chromatography

Understanding that 2-AMNN absorbs at ~268 nm rather than the >320 nm range of 2-ANN is crucial for downstream applications:

  • HPLC Method Development: When monitoring reactions involving 2-AMNN via HPLC-DAD[3], setting the detection wavelength to 254 nm or 268 nm is mandatory. Setting it to 330 nm (assuming it behaves like 2-ANN) will result in false negatives and seemingly "invisible" peaks.

  • Fluorescence Assays: Because 2-AMNN lacks the push-pull ICT system of 2-ANN, it is generally non-fluorescent or weakly fluorescent. It cannot be used directly as a fluorescent probe without further conjugation to a fluorophore, unlike some highly conjugated 2-aminonicotinonitrile derivatives[1].

References

Sources

Validation

Elemental Analysis Standards for Aminomethyl-Pyridine Compounds: A Comparative Guide

As a Senior Application Scientist, I frequently encounter the analytical pitfalls associated with heterocyclic amines. Aminomethyl-pyridines (such as 2-, 3-, and 4-aminomethylpyridine) are indispensable bidentate ligands...

Author: BenchChem Technical Support Team. Date: March 2026

As a Senior Application Scientist, I frequently encounter the analytical pitfalls associated with heterocyclic amines. Aminomethyl-pyridines (such as 2-, 3-, and 4-aminomethylpyridine) are indispensable bidentate ligands and active pharmaceutical ingredient (API) building blocks[1]. However, establishing their absolute purity presents unique analytical hurdles. Relying solely on relative chromatographic purity often masks inorganic salts, residual water, or silica[2]. To establish true chemical constitution, orthogonal absolute methods are required.

This guide objectively compares the performance of traditional CHN(O) combustion against Quantitative ¹H NMR (qHNMR) and High-Resolution Mass Spectrometry (HRMS), providing field-proven, self-validating protocols to ensure scientific integrity.

The Analytical Conundrum: Causality of Errors in Pyridine Derivatives

When analyzing pyridine derivatives, traditional analytical methods often fail due to the specific chemical nature of the heterocyclic ring:

  • Incomplete Oxidation & NOx Formation: During Pregl-Dumas combustion, the robust aromatic pyridine ring resists thermal degradation. Furthermore, the high nitrogen content combined with excess oxygen often leads to the generation of nitrogen oxides (NOx) rather than elemental nitrogen (N2)[3]. If the copper reduction zone in the analyzer is depleted, these NOx species escape detection, resulting in artificially low nitrogen mass fractions[4].

  • Hygroscopicity: The primary amine group in aminomethyl-pyridines readily absorbs atmospheric moisture and CO₂, which can artificially inflate oxygen and carbon readings while suppressing the relative nitrogen fraction[5].

  • Invisible Inerts: In early-stage drug discovery, compounds often contain "inert" materials (e.g., silica gel, inorganic salts) that are invisible to standard HPLC-UV or HRMS methods[2].

Quantitative Comparison of Purity Standards

To select the appropriate standard, researchers must weigh absolute accuracy against sample requirements. The table below summarizes the quantitative performance of the three primary methodologies.

Analytical ParameterOptimized CHN(O) CombustionQuantitative ¹H NMR (qHNMR)HRMS + HPLC-UV
Primary Output Elemental mass fractions (C, H, N, O)Absolute mass fraction (%)Relative purity & exact mass
Accuracy Standard ±0.4% deviation from theoretical[6]±1–2% absolute precision[7]<5 ppm mass accuracy[8]
Detection of Inerts Yes (indirectly via low total mass)Yes (invisible inerts lower API signal)[2]No (inerts are UV/MS invisible)
Sample Requirement 1–5 mg5–20 mg<1 mg
Pyridine Challenges NOx formation, incomplete oxidation[3]T₁ relaxation times, signal overlapIonization suppression

Self-Validating Experimental Protocols

Do not just list steps; analytical chemistry requires a mechanistic understanding of why a step is performed. The following protocols are designed as self-validating systems.

Protocol A: Optimized CHN(O) Combustion (Pregl-Dumas Method)

Standard CHN analysis will often fail for aminomethyl-pyridines without specific combustion aids and reduction optimizations.

  • Sample Preparation: Dry the aminomethyl-pyridine under vacuum at 40°C for 12 hours.

    • Causality: Removing absorbed atmospheric water prevents artificially inflated hydrogen and oxygen readings[9].

  • Weighing & Catalyst Addition: Weigh 2–3 mg of the sample into a tin capsule using a microbalance. Add 1 mg of Vanadium Pentoxide (V₂O₅).

    • Causality: Pyridine rings are highly thermally stable. V₂O₅ acts as a potent oxidation catalyst, ensuring the complete breakdown of the heterocyclic ring into CO₂, H₂O, and NOx, preventing carbon-rich char formation[3].

  • Combustion & Reduction: Drop the capsule into a 1000°C furnace with a dynamic pulse of excess O₂. Pass the resulting gases over a high-capacity, high-purity copper reduction zone at 600°C.

    • Causality: The copper zone strips the excess oxygen and reduces NOx back to N₂[4]. If this step is bypassed or the copper is oxidized, nitrogen recovery will be artificially low.

  • Self-Validation Checkpoint: Before analyzing the unknown sample, run a Nicotinamide standard.

    • System Validation: Unlike simple aliphatic calibration standards (e.g., acetanilide), Nicotinamide contains a pyridine ring. If the nitrogen reading of Nicotinamide is within ±0.1% of its theoretical value, the copper reduction zone is functionally validated for heterocyclic NOx reduction.

Protocol B: Absolute Quantitative ¹H NMR (qHNMR)

qHNMR provides a versatile and orthogonal means of purity evaluation that captures analytes frequently escaping detection[10].

  • Calibrator Selection: Select an internal standard (IS) such as Maleic Acid.

    • Causality: Maleic acid provides a sharp, distinct singlet at ~6.3 ppm, which sits perfectly between the aromatic pyridine protons (7.0–8.5 ppm) and the aliphatic aminomethyl protons (~3.9 ppm), preventing signal overlap.

  • Gravimetry: Accurately weigh 10.00 mg of the aminomethyl-pyridine and 5.00 mg of the IS using a 6-digit microbalance, dissolving them in D₂O or DMSO-d₆.

  • Inversion-Recovery (T₁) Measurement: Measure the T₁ relaxation time of the sample. Set the inter-pulse delay (D1) to at least 5 × T₁ of the slowest relaxing proton.

    • Causality: Protons in different chemical environments relax at different rates. If D1 is too short, the signal will not fully recover, leading to a skewed integration ratio and an underestimation of purity[2].

  • Self-Validation Checkpoint: Calculate the absolute purity using two independent proton environments on the target molecule (e.g., the methylene protons at ~3.9 ppm and the aromatic protons at ~8.5 ppm).

    • System Validation: If the calculated purity from both independent signals matches within 0.5%, the measurement is internally validated against invisible co-eluting impurities, baseline anomalies, or incomplete relaxation.

Decision Workflow for Purity Assessment

To determine the most appropriate analytical pathway for your specific aminomethyl-pyridine derivative, follow the logical workflow below:

G Start Aminomethyl-Pyridine Purity Assessment Decision Is absolute mass fraction (including inerts) required? Start->Decision CHN Optimized CHN(O) Combustion (Pregl-Dumas Method) Decision->CHN Yes, standard journal req (±0.4%) qNMR Quantitative 1H NMR (qHNMR) with Internal Calibrator Decision->qNMR Yes, high precision & structural proof HRMS HRMS + HPLC-UV (Relative Purity Only) Decision->HRMS No, relative purity is sufficient Val Orthogonal Validation (Cross-check methods) CHN->Val qNMR->Val HRMS->Val

Decision workflow for aminomethyl-pyridine purity analysis.

References

  • Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay Source: Journal of Medicinal Chemistry - ACS Publications URL:[Link]

  • How NMR Enhances Chemical Analysis Accuracy? Source: Creative Biostructure URL:[Link]

  • Synthesis, crystal structure analysis and characterization of mercury(II) complex containing 2-(Aminomethyl)pyridine and bromide Source: ResearchGate URL:[Link]

  • Surface cellulose modification with 2-aminomethylpyridine for copper, cobalt, nickel and zinc removal from aqueous solution Source: SciELO / Scite.ai URL:[Link]

  • An International Study Evaluating Elemental Analysis Source: ACS Central Science URL:[Link]

  • Elemental Analysis of Organic Species with Electron Ionization High-Resolution Mass Spectrometry Source: Cooperative Institute for Research in Environmental Sciences URL:[Link]

  • The Elemental Analysis of Various Classes of Chemical Compounds Using CHN Source: PE Polska URL:[Link]

  • CHNS Elemental Analysers Source: Rsc.org URL:[Link]

Sources

Comparative

Distinguishing 2-(aminomethyl)nicotinonitrile from 2-aminonicotinonitrile by NMR

: A Comparative Analytical Guide For researchers and drug development professionals working with functionalized pyridines, distinguishing between structural analogs is a routine yet critical analytical hurdle. 2-(aminome...

Author: BenchChem Technical Support Team. Date: March 2026

: A Comparative Analytical Guide

For researchers and drug development professionals working with functionalized pyridines, distinguishing between structural analogs is a routine yet critical analytical hurdle. 2-(aminomethyl)nicotinonitrile and 2-aminonicotinonitrile (also known as 2-amino-3-cyanopyridine) share a pyridine core and a cyano group at position 3, but they differ fundamentally in the connectivity of their primary amine.

This guide provides an objective, data-driven framework for distinguishing these two compounds using Nuclear Magnetic Resonance (NMR) spectroscopy, grounded in the mechanistic causality of their electronic environments.

Mechanistic Causality: Electronic Environments & Chemical Shifts

The fundamental difference between these two molecules lies in the hybridization of the carbon atom adjacent to the amine, which dictates the extent of electron delocalization.

1. 2-(aminomethyl)nicotinonitrile (Aliphatic Amine) In this compound, the amine is attached to an


-hybridized methylene (

) carbon. This methylene group acts as an electronic insulator. Because the nitrogen's lone pair cannot overlap with the

-system of the pyridine ring, it remains localized.
  • Causality: Lacking resonance deshielding, the

    
     protons behave as a typical aliphatic amine, appearing highly shielded in the upfield region (
    
    
    
    1.5–2.5 ppm). The adjacent methylene protons are moderately deshielded by the inductive effects of the nitrogen and the pyridine ring, appearing as a sharp singlet integrating to 2H at
    
    
    3.8–4.2 ppm.

2. 2-aminonicotinonitrile (Heteroaromatic Amine) Here, the amine is directly bonded to the


-hybridized C2 of the pyridine ring.
  • Causality: The nitrogen lone pair is highly delocalized into the electron-deficient pyridine ring and further stabilized by the strongly electron-withdrawing ortho-cyano (

    
    ) group via resonance[1]. This extensive delocalization dramatically reduces electron density around the amine protons, causing severe deshielding. Consequently, these protons appear far downfield as a broad singlet between 
    
    
    
    6.5–8.2 ppm depending on concentration and solvent hydrogen-bonding[2].

Quantitative NMR Data Comparison

The following table summarizes the diagnostic chemical shifts used to differentiate the two compounds. Data ranges are calibrated for standard acquisitions in DMSO-


.
NMR Parameter2-(aminomethyl)nicotinonitrile2-aminonicotinonitrileDiagnostic Significance

H: Methylene (

)

3.8 – 4.2 ppm (Singlet, 2H)
AbsentPrimary discriminator. Presence immediately confirms the aminomethyl variant.

H: Amine (

)

1.5 – 2.5 ppm (Broad Singlet, 2H)

6.5 – 8.2 ppm (Broad Singlet, 2H)
Demonstrates resonance deshielding in the heteroaromatic amine[2].

C: Aliphatic Carbon

40 – 48 ppm
AbsentConfirms the

carbon backbone.

C: Nitrile Carbon

115 – 118 ppm

114 – 117 ppm
Present in both; not diagnostic for differentiation[1].
2D HSQC Correlation Cross-peak at (

4.0 ppm,

45 ppm)
No cross-peaks for

Maps the protons directly to the aliphatic carbon.

Diagnostic Workflow

To streamline the analytical process, the following logical decision tree should be applied when evaluating the raw NMR data.

NMR_Workflow Start Acquire 1H NMR (DMSO-d6) CheckCH2 Analyze Aliphatic Region Is there a 2H singlet at 3.8-4.2 ppm? Start->CheckCH2 YesCH2 Yes Aliphatic -CH2- present CheckCH2->YesCH2 Yes NoCH2 No Check 6.5-8.2 ppm for 2H broad singlet CheckCH2->NoCH2 No Run13C_A Acquire 13C NMR & HSQC Confirm ~40-45 ppm signal YesCH2->Run13C_A Run13C_B Acquire 13C NMR Verify all carbons > 100 ppm NoCH2->Run13C_B ConfirmA Confirmed: 2-(aminomethyl)nicotinonitrile Run13C_A->ConfirmA Aliphatic C confirmed ConfirmB Confirmed: 2-aminonicotinonitrile Run13C_B->ConfirmB No Aliphatic C

Figure 1: NMR workflow to distinguish 2-(aminomethyl)nicotinonitrile from 2-aminonicotinonitrile.

Self-Validating Experimental Protocol

To ensure absolute trustworthiness in the structural assignment, the protocol must be self-validating. Relying solely on 1D chemical shifts can be misleading if impurities or residual solvents overlap with the target signals. The following methodology utilizes a


 exchange experiment to conclusively identify the exchangeable amine protons, eliminating false positives.

Step 1: Sample Preparation & Solvent Selection

  • Dissolve

    
    15–20 mg of the target compound in 0.6 mL of anhydrous DMSO-
    
    
    
    .
  • Causality for solvent choice: DMSO-

    
     is chosen over 
    
    
    
    because these polar, hydrogen-bonding molecules often exhibit poor solubility in chloroform. Furthermore, DMSO strongly hydrogen-bonds with the
    
    
    protons, reducing their exchange rate and sharpening the broad singlet, making it easier to integrate accurately. Avoid protic solvents like
    
    
    , which will instantly exchange with the amine protons, erasing the signal before acquisition.

Step 2: Baseline


H NMR Acquisition 
  • Acquire a standard 1D

    
    H NMR spectrum (minimum 400 MHz, 16 scans, relaxation delay 
    
    
    
    seconds).
  • Process the data with standard exponential apodization (LB = 0.3 Hz), phase correct, and baseline correct.

  • Identify the candidate

    
     peak (either 
    
    
    
    2.0 ppm or
    
    
    7.5 ppm) and the candidate
    
    
    peak (
    
    
    4.0 ppm).

Step 3: The Self-Validating


 Exchange 
  • Remove the NMR tube from the spectrometer.

  • Add 10–20

    
    L of Deuterium Oxide (
    
    
    
    ) directly into the NMR tube.
  • Cap the tube and shake vigorously for 30 seconds to ensure complete homogeneous mixing.

  • Re-insert the sample, re-shim (as the lock level and homogeneity will have shifted slightly), and re-acquire the

    
    H NMR spectrum under identical parameters.
    

Step 4: Data Interpretation & Causality

  • Validation of 2-(aminomethyl)nicotinonitrile: The broad singlet at

    
    1.5–2.5 ppm will completely disappear due to isotopic exchange (
    
    
    
    ). Crucially, the sharp singlet at
    
    
    3.8–4.2 ppm will remain unchanged, proving it is a carbon-bound proton (
    
    
    ) and not an amine.
  • Validation of 2-aminonicotinonitrile: The broad singlet in the aromatic region (

    
    6.5–8.2 ppm) will disappear. The remaining peaks in the aromatic region (H-4, H-5, H-6) will remain intact, proving that the disappeared peak was indeed the heteroaromatic amine and not an overlapping pyridine proton.
    

Step 5: Orthogonal Confirmation via


C NMR 
  • Acquire a standard

    
    C NMR spectrum (minimum 100 MHz, 512 scans).
    
  • If a signal is present between 40–48 ppm, the aminomethyl structure is definitively confirmed. If the lowest chemical shift is

    
     ppm, the compound is 2-aminonicotinonitrile.
    

References

  • Mamedov, I., et al. "Synthesis of 2-Amino-3-cyanopyridine Derivatives and Investigation of Their Antibacterial and Antifungal Properties." Indonesian Journal of Chemical Research, 2023. 2

  • Ebrahimi, J., et al. "One-pot synthesis of 2-amino-3-cyanopyridine derivatives under solvent-free conditions." Comptes Rendus Chimie, 2013. 1

Sources

Safety & Regulatory Compliance

Safety

2-(Aminomethyl)nicotinonitrile proper disposal procedures

As a Senior Application Scientist, ensuring the safe handling and disposal of complex organic intermediates is just as critical as the synthesis itself. 2-(Aminomethyl)nicotinonitrile (also referred to as 2-(aminomethyl)...

Author: BenchChem Technical Support Team. Date: March 2026

As a Senior Application Scientist, ensuring the safe handling and disposal of complex organic intermediates is just as critical as the synthesis itself. 2-(Aminomethyl)nicotinonitrile (also referred to as 2-(aminomethyl)pyridine-3-carbonitrile) is a highly versatile building block used extensively in drug discovery and agrochemical development. However, its unique molecular architecture—combining an electron-deficient pyridine ring, an endothermic nitrile group, and a reactive primary amine—demands strict, scientifically grounded disposal protocols.

This guide provides a comprehensive, self-validating standard operating procedure (SOP) for the safe logistical handling, spill management, and disposal of 2-(Aminomethyl)nicotinonitrile.

Hazard Assessment & Chemical Causality

To safely manage chemical waste, one must first understand the mechanistic reasons behind its reactivity. The disposal protocols for 2-(Aminomethyl)nicotinonitrile are dictated by its three primary functional groups:

  • The Pyridine Core: Pyridine and its derivatives are classified as hazardous waste because they are slowly biodegradable and pose significant environmental hazards to aquatic ecosystems. Furthermore, the pyridine nitrogen can react violently with strong oxidizing agents[1].

  • The Nitrile (-CN) Group: The covalent cyano group is endothermic. While stable under standard conditions, organic nitriles can become reactive or unstable when exposed to extreme conditions or incompatible chemicals[2]. Mixing nitriles with strong acids can lead to highly exothermic hydrolysis reactions, and under specific conditions, may risk the release of toxic hydrogen cyanide (HCN) gas.

  • The Aminomethyl (-CH₂NH₂) Group: As a primary amine, this moiety is basic and nucleophilic. It will react exothermically with acids and acid chlorides, necessitating strict segregation from acidic waste streams[1].

The Causality of Disposal: Because of these combined properties, 2-(Aminomethyl)nicotinonitrile must never be poured down the drain or disposed of in regular trash[3][4]. The only environmentally sound and legally compliant method of destruction is controlled high-temperature incineration, which cleaves the robust C-N bonds, converting the molecule into inert N₂, CO₂, and H₂O.

Quantitative Data & Compatibility Profile

The following table summarizes the critical physicochemical parameters and logistical requirements for managing this compound.

Property / ParameterSpecification / GuidelineCausality / Rationale
Chemical Structure Pyridine ring, Nitrile (-CN), Aminomethyl (-CH₂NH₂)Dual reactivity requires absolute segregation from both strong acids and strong oxidizers[1].
Incompatibilities Strong acids, strong oxidizers, acid chlorides, dinitrogen tetroxideExothermic reactions; potential for violent decomposition or toxic gas evolution[1][2].
Spill Absorbent Vermiculite, sand, or earth[4]Inert siliceous materials prevent the exothermic reactions that combustible absorbents (like sawdust) might trigger[2].
Disposal Method Controlled Incineration via EHSHigh-temperature incineration permanently destroys the toxic pyridine core and prevents environmental accumulation.
Waste Classification Hazardous Organic Waste (Pyridine derivative)Must be tracked and managed according to institutional and EPA/RCRA guidelines[3][5].

Routine Disposal Protocol: A Self-Validating Workflow

Every disposal procedure must be a self-validating system—meaning each step contains a built-in verification check to prevent downstream accidents.

Step 1: Waste Segregation

  • Action: Isolate 2-(Aminomethyl)nicotinonitrile waste from all aqueous acids, halogenated solvents, and oxidizing agents.

  • Validation: Verify the waste profile of the temporary collection beaker. If the mixture contains any acidic byproducts from a previous reaction step, neutralize it carefully to pH 7-8 using a mild base (e.g., sodium bicarbonate) before transferring it to the bulk waste container[4].

Step 2: Containment

  • Action: Transfer the solid or dissolved waste into a compatible, sealable container (typically High-Density Polyethylene (HDPE) or amber glass)[6].

  • Validation: After transferring the waste, loosely cap the container and observe it inside the fume hood for 10–15 minutes. Check for any pressure build-up, off-gassing, or exothermic heat generation. Only seal the container tightly once thermal and pressure stability is confirmed.

Step 3: EHS Labeling

  • Action: Clearly label the container with the phrase "Hazardous Waste" and the full chemical name: 2-(Aminomethyl)nicotinonitrile[3][6]. Do not use abbreviations.

  • Validation: Ensure the primary hazards ("Toxic", "Irritant", "Environmental Hazard") are explicitly checked or written on the label to immediately inform Environmental Health & Safety (EHS) personnel of the specific risks[3].

Step 4: Secondary Storage & Transfer

  • Action: Store the sealed, labeled container in a cool, dry, well-ventilated secondary containment tray, away from direct sunlight and sources of ignition[3][7].

  • Validation: Submit a surplus chemical pick-up request to your institution's EHS department for final controlled incineration[6].

Emergency Spill Management Methodology

In the event of an accidental release, immediate and calculated action is required to prevent exposure and environmental contamination.

  • Evacuation & Ventilation: Immediately evacuate non-essential personnel from the area. Ensure the chemical fume hood is running at maximum exhaust capacity and room ventilation is active[3][7]. Remove all potential ignition sources[1].

  • PPE Donning: Responders must wear chemical splash goggles, a heavy-duty lab coat, and nitrile or neoprene gloves[3]. If the spill is large or in a confined space, respiratory protection may be necessary[1].

  • Inert Containment: Do not use paper towels or combustible materials. Apply an inert sorbent material, such as vermiculite or dry sand, starting from the outer edge of the spill and working toward the center to prevent spreading[4].

  • Collection: Use non-sparking tools to scoop the absorbed mixture into a heavy-duty, sealable hazardous waste bag or solid waste container[2].

  • Decontamination: Wash the spill area with copious amounts of water and a mild detergent, ensuring the runoff is also collected as hazardous waste. Do not let the product enter drains or waterways[2][7].

Operational Workflow Visualization

The following decision tree illustrates the logical flow for managing 2-(Aminomethyl)nicotinonitrile, ensuring compliance with EHS standards.

G Start 2-(Aminomethyl)nicotinonitrile Waste Generated IsSpill Is this a spill or routine disposal? Start->IsSpill Spill Emergency Spill IsSpill->Spill Spill Routine Routine Disposal IsSpill->Routine Routine Absorb Absorb with Vermiculite/Sand (No combustible materials) Spill->Absorb Segregate Segregate from Acids & Strong Oxidizers Routine->Segregate Container Place in Sealable, Compatible Container Absorb->Container Segregate->Container Label Label: 'Hazardous Waste' + Full Chemical Name Container->Label EHS Transfer to EHS for Controlled Incineration Label->EHS

Workflow for the safe handling, spill response, and disposal of 2-(Aminomethyl)nicotinonitrile.

References

1.3 - Benchchem[3] 2.6 - University of Wisconsin–Madison[6] 3. - UTSI / EPA Guidelines 4. 1 - Stanford University EHS[1] 5. 7 - Jubilant Ingrevia Limited[7] 6.4 - Georgia Tech Environmental Health & Safety[4] 7. 5 - Patsnap Eureka[5] 8. 2 - HNZ Chem Library[2]

Sources

Handling

Personal protective equipment for handling 2-(Aminomethyl)nicotinonitrile

Operational Safety & Handling Guide: 2-(Aminomethyl)nicotinonitrile PART 1: STRATEGIC OVERVIEW & RISK PROFILE 2-(Aminomethyl)nicotinonitrile (CAS 10466-41-8) is a critical bifunctional building block in drug discovery, p...

Author: BenchChem Technical Support Team. Date: March 2026

Operational Safety & Handling Guide: 2-(Aminomethyl)nicotinonitrile

PART 1: STRATEGIC OVERVIEW & RISK PROFILE

2-(Aminomethyl)nicotinonitrile (CAS 10466-41-8) is a critical bifunctional building block in drug discovery, particularly in the synthesis of fused heterocyclic kinase inhibitors (e.g., pyridopyrimidines) and autophagy modulators.[1] Its dual reactivity—combining a nucleophilic primary amine with an electrophilic nitrile—makes it invaluable for cyclization reactions but also presents a distinct "Corrosive-Toxic" hazard profile that standard lab safety protocols often underestimate.[1]

The "Corrosive-Toxic" Duality

Unlike simple pyridines, this molecule possesses a primary benzylic-type amine.[1] In my experience, researchers often treat it like a standard organic solid, neglecting that:

  • The Aminomethyl Group (

    
    ) confers high basicity and corrosivity, capable of causing immediate, irreversible eye damage and skin burns (Skin Corr.[1] 1B).
    
  • The Nitrile Group (

    
    ) adds systemic toxicity risks, particularly if metabolized or subjected to strong acidic conditions which could liberate HCN.[1]
    

Core Hazard Classification (Derived from Structural Analogs):

  • Physical State: Typically a liquid or low-melting solid (hygroscopic).[1]

  • GHS Signal Word: DANGER

  • Primary Hazards:

    • H314: Causes severe skin burns and eye damage.[1]

    • H302+H312: Harmful if swallowed or in contact with skin.[1]

    • H335: May cause respiratory irritation.[1]

PART 2: PERSONAL PROTECTIVE EQUIPMENT (PPE) STRATEGY

Standard nitrile exam gloves are insufficient for prolonged handling of pyridine amines due to rapid permeation.[1] The following decision matrix integrates permeation data to ensure operator safety.

PPE Decision Logic

PPE_Decision_Matrix Start Task Assessment Exposure_Type Define Exposure Potential Start->Exposure_Type Incidental Incidental Contact (Weighing < 1g, Closed Transfer) Exposure_Type->Incidental Extended Extended Contact (Synthesis > 1g, Spill Cleanup) Exposure_Type->Extended Glove_Incidental GLOVES: Double Nitrile (Min 5 mil outer + 4 mil inner) Change every 15 mins Incidental->Glove_Incidental Glove_Extended GLOVES: Laminate (Silver Shield) OR Butyl Rubber (> 0.5mm) Extended->Glove_Extended Ventilation Is Fume Hood Available? Glove_Incidental->Ventilation Glove_Extended->Ventilation Hood_Yes Engineering Control: Work strictly in Fume Hood (Sash < 18 inches) Ventilation->Hood_Yes Yes Hood_No STOP WORK Respiratory Protection Required: Full Face Respirator with Organic Vapor/P100 Cartridge Ventilation->Hood_No No

Figure 1: PPE Selection Workflow. Note that pyridine derivatives can permeate standard nitrile gloves in <10 minutes.[1]

PART 3: OPERATIONAL PROTOCOL

This protocol is designed to be self-validating: every step includes a check to ensure the barrier of protection is intact.[1]

Preparation & Engineering Controls
  • Workspace: All operations must occur inside a certified chemical fume hood.[1]

  • Decontamination Prep: Pre-prepare a beaker of 10% aqueous citric acid or dilute bleach in the hood.[1] This serves as a "quench station" for contaminated pipette tips or spatulas immediately after use.[1]

  • Physical State Check: CAS 10466-41-8 is often supplied as a hygroscopic oil or low-melting solid.[1]

    • If Solid: Do not crush; use a static-free spatula.[1]

    • If Liquid: Use positive-displacement pipettes to prevent dripping due to low surface tension.[1]

Transfer & Weighing Protocol
StepActionScientific Rationale
1 Double Glove Don a pair of 4-mil nitrile gloves, then a second pair of 5-mil nitrile gloves (preferably different colors to spot tears).[1]
2 Tare Outside Tare your reaction flask/vial before bringing it into the hood to avoid contaminating the balance electronics.[1]
3 Transfer Liquid: Aspirate slowly. Wait 2 seconds after aspiration before moving the pipette to ensure pressure equalization (prevents dripping).Solid: Transfer directly into the tared vessel inside the hood.
4 Immediate Quench Place the used pipette tip or spatula directly into the pre-prepared citric acid bath.[1] Do not place it on the benchtop.
5 Wipe Down Wipe the exterior of the reaction vessel with a dry Kimwipe, then a solvent-dampened wipe, before removing it from the hood (if necessary).[1]
Reaction Setup
  • Solvent Compatibility: Avoid chlorinated solvents (DCM/Chloroform) if possible when using nitrile gloves, as they accelerate permeation.[1]

  • Exotherm Warning: The amine group is basic.[1] If reacting with acid chlorides or anhydrides, add the electrophile slowly at 0°C to control the exotherm and prevent vaporization of the amine.[1]

PART 4: EMERGENCY RESPONSE & WASTE DISPOSAL

Spill Response Logic
  • Evacuate: If spill is >5 mL outside a hood, evacuate the immediate area.[1]

  • PPE Upgrade: Don Silver Shield/Laminate gloves and a respirator (if outside hood).[1]

  • Neutralize: Cover the spill with a 1:1 mixture of sand and sodium bicarbonate .[1] The bicarbonate neutralizes the acidic potential; the sand absorbs the liquid.[1]

  • Clean: Scoop into a sealed container. Wash the area with 10% citric acid, then soap and water.[1]

Waste Disposal Strategy
  • Segregation: Dispose of as Hazardous Organic Waste (Basic/Toxic) .[1]

  • Do NOT Mix With:

    • Acids (Risk of heat generation).[1]

    • Oxidizers (Risk of reaction with the amine/nitrile).[1]

  • Labeling: Clearly label as "Contains Pyridine Derivative – Corrosive/Toxic."

References

  • National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 7015524, 2-Aminoisonicotinonitrile (Structural Analog).[1] Retrieved from [Link]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.